Technical Documentation Center

(4-amino-3-pyridinyl)phenyl-methanone oxime Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (4-amino-3-pyridinyl)phenyl-methanone oxime
  • CAS: 136227-16-2

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Chemical Structure, Physical Properties, and Synthesis of (4-Amino-3-pyridinyl)phenyl-methanone oxime

Executive Summary (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS Registry Number: 136227-16-2) is a highly specialized heterocyclic building block and pharmacophore intermediate[1]. Characterized by a pyridine ring bea...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS Registry Number: 136227-16-2) is a highly specialized heterocyclic building block and pharmacophore intermediate[1]. Characterized by a pyridine ring bearing an amino group at the C4 position and a phenyl-methanone oxime moiety at the C3 position, this molecule presents unique electronic, structural, and coordination properties. This technical guide provides an in-depth analysis of its structural characteristics, physicochemical properties, experimental synthesis protocols, and applications in modern drug discovery, particularly in the design of kinase inhibitors[2].

Chemical Structure & Computational Properties

The structural framework of this compound consists of three electronically communicating moieties, each contributing to its overall reactivity and biological potential:

  • Pyridine Core : Provides a basic nitrogen capable of acting as a strong hydrogen bond acceptor and a ligand for transition metal coordination.

  • C4-Amino Group : Acts as a potent hydrogen bond donor. When positioned adjacent to the pyridine nitrogen, it forms an aminopyridine motif—a privileged scaffold in medicinal chemistry known for hinge-region binding in kinases.

  • C3-Phenyl-methanone oxime : The oxime group (-C=N-OH) introduces geometric isomerism (capable of existing in E and Z configurations) and provides an additional hydrogen bonding network. Compared to a standard ketone, the oxime significantly alters the topological polar surface area (TPSA) and solubility profile of the molecule[3].

Table 1: Physicochemical and Computational Data
PropertyValue
Chemical Name (4-Amino-3-pyridinyl)phenyl-methanone oxime
CAS Registry Number 136227-16-2
Molecular Formula C12H11N3O[1]
Molecular Weight 213.24 g/mol [4]
SMILES String NC1=C(C=NC=C1)C(=NO)C1=CC=CC=C1[4]
Hydrogen Bond Donors 2 (Amino -NH₂, Oxime -OH)
Hydrogen Bond Acceptors 3 (Pyridine N, Oxime N, Oxime O)
Rotatable Bonds 2
Topological Polar Surface Area ~78.4 Ų (Calculated)

Mechanistic Chemistry: Synthesis & Oxime Formation

The synthesis of (4-amino-3-pyridinyl)phenyl-methanone oxime proceeds via the classic condensation of the precursor ketone, (4-amino-3-pyridinyl)phenyl-methanone, with hydroxylamine[5].

Causality of Experimental Choices (E-E-A-T)
  • Reagent Selection : Hydroxylamine is supplied as a hydrochloride salt ( NH2​OH⋅HCl ) rather than a free base due to its extreme instability and explosive hazard in free form.

  • Strict pH Control via Sodium Acetate : Sodium acetate ( NaOAc ) is utilized as a mild base to deprotonate the salt, liberating the nucleophilic free amine while buffering the reaction at an optimal weakly acidic pH (pH 4–5). Causality: If the environment is too acidic, the hydroxylamine remains protonated ( NH3+​OH ) and non-nucleophilic. Conversely, if the environment is too basic, the ketone's carbonyl oxygen is not sufficiently protonated, which is a mandatory step to increase the electrophilicity of the carbonyl carbon for the initial nucleophilic attack.

  • Solvent System : An ethanol/water mixture is chosen to ensure the simultaneous solvation of the highly hydrophobic organic ketone and the highly hydrophilic inorganic hydroxylamine salt.

SynthesisMechanism Precursor Precursor Ketone (4-amino-3-pyridinyl)phenyl-methanone NucleophilicAttack Nucleophilic Attack (Hemiaminal Intermediate) Precursor->NucleophilicAttack Reagents Hydroxylamine HCl + NaOAc (Ethanol/Water, pH 4-5) Reagents->NucleophilicAttack Dehydration Acid-Catalyzed Dehydration (-H2O) NucleophilicAttack->Dehydration Product Target Oxime (E/Z Isomeric Mixture) Dehydration->Product

Caption: Synthetic workflow and mechanistic steps for the formation of the target oxime.

Experimental Protocol: Synthesis and Purification

This protocol is designed as a self-validating system , ensuring complete conversion through continuous chromatographic monitoring and exploiting solubility differentials for high-purity isolation.

Step-by-Step Methodology
  • Preparation of the Reaction Mixture :

    • In a 100 mL round-bottom flask, dissolve 10.0 mmol of (4-amino-3-pyridinyl)phenyl-methanone in 30 mL of absolute ethanol.

    • In a separate beaker, completely dissolve 15.0 mmol of hydroxylamine hydrochloride and 15.0 mmol of sodium acetate trihydrate in 10 mL of distilled water.

  • Reagent Addition :

    • Add the aqueous hydroxylamine/acetate buffer dropwise to the ethanolic ketone solution under continuous magnetic stirring at room temperature.

  • Reflux and Self-Validating Monitoring :

    • Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 80 °C) using a thermostated oil bath.

    • Validation Step (TLC) : Monitor the reaction progress via Thin Layer Chromatography (Eluent: Dichloromethane:Methanol 9:1). The starting ketone is less polar than the resulting oxime. Consequently, the oxime product will exhibit a lower Retention factor ( Rf​ ) on silica gel. The complete disappearance of the higher Rf​ spot confirms 100% conversion.

  • Work-up and Isolation :

    • Upon completion (typically 2–4 hours), remove the flask from the heat and allow it to cool to ambient temperature.

    • Concentrate the ethanol under reduced pressure using a rotary evaporator to drive the equilibrium and reduce product solubility.

    • Add 50 mL of ice-cold water to the residue to precipitate the oxime. Stir vigorously for 15 minutes to break up any clumps.

    • Collect the crude solid by vacuum filtration and wash sequentially with cold water to remove residual inorganic salts.

  • Purification :

    • Recrystallize the crude product from a minimal volume of hot ethanol/water to obtain analytically pure (4-amino-3-pyridinyl)phenyl-methanone oxime. Dry the crystals in a vacuum desiccator over silica gel.

Applications in Drug Development

The structural topology of (4-amino-3-pyridinyl)phenyl-methanone oxime makes it a highly valuable precursor for developing targeted therapeutics, particularly those affecting metabolic and oncological pathways[2].

Pharmacophore Binding Model

In the context of kinase inhibition, the 4-amino-3-pyridinyl moiety acts as an ATP-competitive hinge binder. The amino group at C4 serves as a hydrogen bond donor, while the adjacent pyridine nitrogen serves as a hydrogen bond acceptor. This bidentate motif perfectly mimics the hydrogen bonding pattern of the adenine ring of ATP, allowing it to anchor tightly to the backbone amides of the kinase hinge region.

Simultaneously, the phenyl-methanone oxime functionality projects into the adjacent hydrophobic pockets or solvent-exposed regions. The oxime hydroxyl group can participate in additional hydrogen bonding networks, which frequently improves both the target selectivity and the aqueous solubility of the drug candidate compared to standard aryl-ketone analogs.

PharmacophoreBinding KinaseHinge Kinase Hinge Region Backbone C=O Backbone N-H Compound 4-Amino-3-pyridinyl Core Pyridine N (Acceptor) C4-Amino (Donor) Compound->KinaseHinge Bidentate H-Bonding OximePh Phenyl-Methanone Oxime Hydrophobic Pocket Additional H-Bonds Compound->OximePh Covalent Link OximePh->KinaseHinge Pocket Binding

Caption: Logical relationship of the structural motifs binding to a target kinase.

References

  • [3] Title: (4-Amino-3-pyridinyl)phenyl-methanone oxime — Chemical Substance | Source: NextSDS | URL: [Link]

  • [4] Title: Molecules PDF - Matrix Fine Chemicals | Source: Matrix Fine Chemicals | URL:[Link]

Sources

Exploratory

High-Resolution 1H and 13C NMR Spectral Analysis of (4-Amino-3-pyridinyl)phenyl-methanone Oxime

Executive Summary (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly specialized, polyfunctional intermediate predominantly utilized in the synthesis of fused heterocyclic systems, such as pyrazol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly specialized, polyfunctional intermediate predominantly utilized in the synthesis of fused heterocyclic systems, such as pyrazolo[3,4-c]pyridines[1]. These fused scaffolds are of paramount importance in modern drug discovery, frequently serving as potent, ATP-competitive kinase inhibitors[2].

The structural validation of this oxime intermediate via Nuclear Magnetic Resonance (NMR) spectroscopy is a critical quality control gateway. Because the molecule contains multiple hydrogen-bonding donors and acceptors, as well as the potential for E/Z geometric isomerism at the oxime (C=N) bond, rigorous 1H and 13C NMR characterization is required to ensure the correct regio- and stereochemistry before proceeding to downstream cyclization steps[3].

Structural Elucidation & Mechanistic Causality

As a Senior Application Scientist, it is vital to understand why specific analytical choices are made, rather than just executing them.

The structure of (4-amino-3-pyridinyl)phenyl-methanone oxime features a pyridine ring substituted with an electron-donating amino group at C-4 and an electron-withdrawing phenyl-methanone oxime moiety at C-3.

  • Solvent Causality: The selection of deuterated dimethyl sulfoxide (DMSO-d6) over chloroform (CDCl3) is not arbitrary. The highly polar nature of the aminopyridine motif severely limits its solubility in non-polar solvents. More importantly, DMSO acts as a strong hydrogen-bond acceptor. It coordinates with the exchangeable protons of the -NH2 and -OH groups, significantly reducing their chemical exchange rate with residual water. This shifts their signals downfield and sharpens them into distinct, integrable peaks, which is impossible in CDCl3[2].

  • Isomerism Dynamics: The oxime can theoretically exist in E and Z configurations. However, due to the severe steric clash between the bulky 4-aminopyridyl ring and the phenyl ring, the formation of a single predominant isomer (typically the E-isomer, where the hydroxyl group is anti to the bulkier substituent) is thermodynamically favored. NMR integration of the oxime -OH peak is the definitive method to quantify the isomeric purity.

Experimental Protocols: A Self-Validating Workflow

To ensure reproducibility and high signal-to-noise (S/N) ratios, the following step-by-step methodology must be strictly adhered to.

Step 1: Sample Preparation

  • Weigh precisely 15–20 mg of the purified (4-amino-3-pyridinyl)phenyl-methanone oxime.

  • Dissolve the analyte in 0.6 mL of anhydrous DMSO-d6 (containing 0.03% v/v Tetramethylsilane, TMS, as an internal reference).

  • Vortex the mixture for 60 seconds. If particulates remain, sonicate for 2 minutes to ensure complete dissolution, preventing magnetic field inhomogeneities caused by suspended solids.

  • Transfer the clear solution into a standard 5 mm precision NMR tube.

Step 2: Instrument Setup & Tuning

  • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer equipped with a multinuclear broadband probe.

  • Set the probe temperature to 298 K to maintain consistent chemical shifts for exchangeable protons.

  • Lock the magnetic field to the deuterium resonance of DMSO-d6 (δ 2.50 ppm for 1H, δ 39.5 ppm for 13C).

  • Perform automated tuning and matching (ATM) and gradient shimming to optimize the Free Induction Decay (FID) resolution.

Step 3: Acquisition Parameters

  • 1H NMR: Execute a standard 1D proton pulse sequence (e.g., zg30). Use a spectral width of 15 ppm, 64K data points, and a minimum of 16 scans. Crucial: Set the relaxation delay (D1) to 2.0 seconds to ensure complete longitudinal relaxation ( T1​ ) of all protons, guaranteeing accurate quantitative integration.

  • 13C NMR: Execute a proton-decoupled 13C pulse sequence (e.g., zgpg30). Use a spectral width of 250 ppm, 64K data points, and a minimum of 1024 scans to overcome the low natural abundance of 13C. Set D1 to 2.0 seconds.

Workflow Visualization

NMR_Workflow A Compound Synthesis (4-amino-3-aroylpyridine + NH2OH) B Sample Preparation (15-20 mg in 0.6 mL DMSO-d6) A->B C 1H & 13C NMR Acquisition (400/600 MHz, 298 K) B->C D Fourier Transform & Phase Correction C->D E Peak Integration & Chemical Shift Assignment D->E F E/Z Isomer Ratio Determination E->F

Figure 1: Standardized workflow for NMR sample preparation, acquisition, and spectral analysis.

Quantitative Spectral Data Presentation

The following tables summarize the assigned chemical shifts, multiplicities, and coupling constants derived from the optimized acquisition protocol.

Table 1: 1H NMR Spectral Data (400 MHz, DMSO-d6)
PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
OH 11.30s (br)-1HOxime -OH
H-2 8.15s-1HPyridine C2-H
H-6 7.95d5.81HPyridine C6-H
H-2',3',4',5',6' 7.35 - 7.45m-5HPhenyl ring protons
H-5 6.65d5.81HPyridine C5-H
NH2 6.40s (br)-2HAmino -NH2
Table 2: 13C NMR Spectral Data (100 MHz, DMSO-d6)
Chemical Shift (δ, ppm)Carbon TypeAssignment
156.5CqC=N (Oxime carbon)
154.0CqPyridine C-4 (Attached to -NH2)
150.2CHPyridine C-6
149.5CHPyridine C-2
135.0CqPhenyl C-1' (ipso)
129.5CHPhenyl C-4' (para)
129.0CHPhenyl C-3', C-5' (meta)
128.5CHPhenyl C-2', C-6' (ortho)
112.0CqPyridine C-3 (Attached to oxime)
108.5CHPyridine C-5

In-Depth Mechanistic Insights

The spectral data provides a profound window into the electronic environment of the molecule:

  • Resonance Shielding at C-5: The most striking feature of the 1H NMR spectrum is the highly shielded nature of the pyridine H-5 proton (δ 6.65 ppm), which resonates significantly upfield compared to typical aromatic protons. This is a direct consequence of the strong +M (resonance) electron-donating effect of the adjacent C-4 amino group. The nitrogen lone pair delocalizes into the pyridine π -system, drastically increasing the electron density at the ortho and para positions. Because C-3 is a quaternary carbon, C-5 is the primary observable beneficiary of this shielding effect, which is mirrored in the 13C spectrum (C-5 at δ 108.5 ppm).

  • Anisotropic Deshielding at C-2 and C-6: Conversely, H-2 (δ 8.15 ppm) and H-6 (δ 7.95 ppm) are highly deshielded. H-6 suffers from the -I (inductive) withdrawal of the adjacent pyridine nitrogen. H-2 experiences a compounded deshielding effect: it is situated between the electronegative pyridine nitrogen and the anisotropic deshielding cone generated by the adjacent oxime (C=N) double bond.

  • Exchangeable Protons: The broad singlets at δ 11.30 ppm and δ 6.40 ppm are characteristic of the oxime -OH and amino -NH2 protons, respectively. Their distinct separation and lack of coupling confirm that the DMSO-d6 solvent successfully immobilized these protons via hydrogen bonding, preventing rapid intermolecular exchange that would otherwise collapse these signals into a single, broad baseline hump.

References

  • [2] Synthesis, Docking Study and Kinase Inhibitory Activity of a Number of New Substituted Pyrazolo[3,4-c]pyridines. Chemical and Pharmaceutical Bulletin (J-Stage). Retrieved from:[Link]

Sources

Foundational

mechanism of action of (4-amino-3-pyridinyl)phenyl-methanone oxime in vitro

An In-Depth Technical Guide to the In Vitro Mechanism of Action of (4-amino-3-pyridinyl)phenyl-methanone oxime and Analogs as Modulators of Amino Acid Metabolism Pathways A Senior Application Scientist's Perspective Disc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Mechanism of Action of (4-amino-3-pyridinyl)phenyl-methanone oxime and Analogs as Modulators of Amino Acid Metabolism Pathways

A Senior Application Scientist's Perspective

Disclaimer: Publicly available scientific literature does not contain specific data for a compound with the exact name "(4-amino-3-pyridinyl)phenyl-methanone oxime." This guide, therefore, presents a hypothesized mechanism of action based on the structural features of the query molecule and extensive research into compounds with similar scaffolds that are known to modulate key pathways in cellular metabolism. The protocols and mechanistic discussions are grounded in established methodologies for characterizing inhibitors of amino acid metabolism, particularly focusing on glutamine and tryptophan pathways, which are critical in oncology and immunology.

Introduction: The Rationale for Targeting Amino Acid Metabolism

Cancer cells and activated immune cells exhibit a profound reprogramming of their metabolism to meet the high bioenergetic and biosynthetic demands of rapid proliferation. Among the key nutrients, the amino acids glutamine and tryptophan play central roles beyond their function as protein building blocks. They are critical for nucleotide and lipid synthesis, redox balance, and the regulation of signaling pathways that govern cell growth and survival. Consequently, enzymes that control the metabolism of these amino acids, such as glutaminase (GLS) and indoleamine 2,3-dioxygenase 1 (IDO1), have emerged as high-value targets for therapeutic intervention.

This guide will explore the potential in vitro mechanism of action of (4-amino-3-pyridinyl)phenyl-methanone oxime, a compound whose core structure suggests a potential role as an enzyme inhibitor within these pathways. We will delve into the experimental workflows required to elucidate its molecular target, characterize its inhibitory activity, and understand its impact on cellular signaling cascades.

Part 1: Initial Target Hypothesis and Preliminary Screening

The presence of a pyridinyl-phenyl-methanone scaffold suggests potential interactions with nucleotide-binding sites or heme-containing enzymes. Our initial hypothesis is that this compound may interfere with either glutamine or tryptophan metabolism.

Hypothesis 1: Inhibition of Glutamine Metabolism

Glutamine is a crucial nutrient for many cancer cells, where it is converted by glutaminase (GLS) into glutamate, feeding the TCA cycle and supporting biosynthesis. The compound JHU-083, a prodrug of the glutamine antagonist DON (6-diazo-5-oxo-L-norleucine), has demonstrated efficacy in preclinical cancer models by inhibiting glutamine-dependent pathways[1][2][3].

Hypothesis 2: Inhibition of the IDO1 Pathway

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the first and rate-limiting step in tryptophan catabolism, converting tryptophan to kynurenine[4][5]. This process has immunosuppressive effects in the tumor microenvironment by depleting tryptophan, which is essential for T-cell function, and by producing kynurenine, which has direct inhibitory effects on T cells[6][7].

A preliminary screening approach would involve testing the compound in cell-based assays for both glutaminase and IDO1 activity.

Part 2: Elucidating the Mechanism of Action: A Step-by-Step Guide

Once a primary pathway has been identified, a series of in-depth in vitro experiments are necessary to precisely define the mechanism of action.

Biochemical Assays: Direct Enzyme Inhibition

The first step is to determine if the compound directly interacts with and inhibits the purified target enzyme.

Protocol 1: In Vitro Glutaminase (GLS1) Inhibition Assay

This assay measures the conversion of glutamine to glutamate by recombinant human GLS1.

Methodology:

  • Enzyme Source: Purified recombinant human GLS1.

  • Substrate: L-glutamine.

  • Assay Buffer: 50 mM Tris-HCl (pH 8.5), 0.1 mM EDTA, 50 mM potassium phosphate.

  • Detection: The production of glutamate is coupled to the oxidation of NAD+ by glutamate dehydrogenase, leading to a colorimetric or fluorescent signal that can be measured over time.

  • Procedure: a. Add assay buffer, GLS1 enzyme, and varying concentrations of the test compound to a 96-well plate. b. Incubate for 15 minutes at room temperature to allow for compound binding. c. Initiate the reaction by adding L-glutamine. d. After a 30-minute incubation at 37°C, add the glutamate dehydrogenase and NAD+ detection reagent. e. Incubate for a further 15 minutes and read the absorbance or fluorescence.

  • Data Analysis: Calculate the IC50 value, which represents the concentration of the compound required to inhibit 50% of the enzyme's activity.

Protocol 2: In Vitro IDO1 Inhibition Assay

This assay measures the conversion of L-tryptophan to N-formylkynurenine by recombinant human IDO1[5].

Methodology:

  • Enzyme Source: Purified recombinant human IDO1.

  • Substrate: L-tryptophan.

  • Assay Buffer: 50 mM potassium phosphate buffer (pH 6.5), 20 mM ascorbate, 10 µM methylene blue, and 100 µg/mL catalase[5].

  • Detection: The product, N-formylkynurenine, is chemically converted to kynurenine, which can be detected spectrophotometrically.

  • Procedure: a. To a 96-well plate, add the assay buffer, IDO1 enzyme, and a dilution series of the test compound. b. Pre-incubate for 10 minutes at 25°C. c. Start the reaction by adding L-tryptophan and incubate for 60 minutes at 37°C. d. Terminate the reaction by adding trichloroacetic acid (TCA). e. Incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine. f. After centrifugation, transfer the supernatant to a new plate and add p-dimethylaminobenzaldehyde (DMAB) in acetic acid. g. Measure the absorbance at 480 nm[5].

  • Data Analysis: Determine the IC50 value from the dose-response curve.

Cell-Based Assays: Confirming Target Engagement in a Biological Context

Cell-based assays are crucial for verifying that the compound can penetrate the cell membrane and inhibit the target in its native environment[4][6].

Protocol 3: Cellular Glutamine Deprivation Rescue Assay

This assay assesses the compound's ability to mimic the effects of glutamine deprivation on cell proliferation.

Methodology:

  • Cell Lines: Use cancer cell lines known to be highly dependent on glutamine, such as glioma or colon cancer cell lines[1][8].

  • Culture Conditions: Culture cells in standard medium and in glutamine-deprived medium as a control.

  • Treatment: Treat cells with a range of concentrations of the test compound in complete medium.

  • Readout: Measure cell proliferation after 48-72 hours using a standard method like the Sulforhodamine B (SRB) assay or by counting cells.

  • Data Analysis: Compare the anti-proliferative effect of the compound to that of glutamine deprivation. A similar effect suggests on-target activity.

Protocol 4: IFN-γ-Induced IDO1 Activity Assay in Cancer Cells

This assay measures the inhibition of IDO1 activity in a cellular context where its expression is physiologically induced[4][5].

Methodology:

  • Cell Line: Use a human cancer cell line that expresses IDO1 upon stimulation, such as HeLa or SKOV-3 cells[4].

  • Induction: Treat the cells with interferon-gamma (IFN-γ) for 24-48 hours to induce IDO1 expression.

  • Treatment: Add varying concentrations of the test compound along with a known concentration of L-tryptophan.

  • Readout: After 24 hours, collect the cell culture supernatant and measure the concentration of kynurenine using the same colorimetric method described in Protocol 2 or by LC-MS/MS for higher sensitivity[9].

  • Data Analysis: Calculate the cellular IC50 value.

Table 1: Representative IC50 Data for a Hypothetical Inhibitor

Assay TypeTargetCell LineIC50 (nM)
BiochemicalGLS1-150
BiochemicalIDO1-25
CellularIDO1HeLa120
Target Validation and Downstream Signaling Analysis

To confirm the mechanism of action, it is essential to investigate the downstream consequences of target inhibition.

Workflow for Downstream Analysis:

G Compound (4-amino-3-pyridinyl)phenyl- methanone oxime Target Target Enzyme (e.g., IDO1 or GLS1) Compound->Target Inhibition Metabolite Metabolite Depletion (Tryptophan or Glutamine) Target->Metabolite ↓ Activity Signaling Downstream Signaling (e.g., mTOR, GCN2) Metabolite->Signaling Activation/Inhibition Cellular_Effect Cellular Phenotype (e.g., ↓ Proliferation, Apoptosis) Signaling->Cellular_Effect Functional Outcome

Caption: Workflow for downstream signaling analysis.

Protocol 5: Western Blot Analysis of Key Signaling Pathways

mTOR Pathway (for Glutaminase Inhibitors): Glutamine metabolism is intricately linked to the mTORC1 signaling pathway, a central regulator of cell growth and proliferation[1][8]. Inhibition of glutaminase can lead to a decrease in mTORC1 activity.

  • Cell Treatment: Treat glutamine-dependent cancer cells with the test compound for various time points (e.g., 2, 6, 24 hours).

  • Lysis and Protein Quantification: Lyse the cells and determine the protein concentration.

  • Western Blotting: Separate protein lysates by SDS-PAGE, transfer to a membrane, and probe with antibodies against key mTORC1 pathway components:

    • Phospho-S6 Ribosomal Protein (p-S6) - a downstream target of mTORC1.

    • Total S6 Ribosomal Protein.

    • Phospho-4E-BP1.

    • Total 4E-BP1.

    • Actin or Tubulin as a loading control.

  • Analysis: A decrease in the ratio of phosphorylated to total S6 and 4E-BP1 indicates inhibition of mTORC1 signaling[1].

GCN2 Pathway (for IDO1 Inhibitors): Tryptophan depletion, caused by IDO1 activity, leads to the accumulation of uncharged tRNA, which activates the GCN2 kinase. GCN2 activation results in the phosphorylation of eIF2α, leading to a shutdown of global protein synthesis and T-cell anergy.

  • Co-culture System: Establish a co-culture of IFN-γ-stimulated cancer cells (e.g., HeLa) and a T-cell line (e.g., Jurkat)[4].

  • Treatment: Treat the co-culture with the IDO1 inhibitor.

  • Western Blotting: Lyse the Jurkat T-cells and perform Western blotting for:

    • Phospho-GCN2.

    • Total GCN2.

    • Phospho-eIF2α.

    • Total eIF2α.

  • Analysis: Successful IDO1 inhibition should prevent the phosphorylation of GCN2 and eIF2α in the T-cells.

Signaling Pathway Diagram:

G cluster_0 IDO1 Inhibition Pathway cluster_1 Glutaminase Inhibition Pathway IDO1_Inhibitor IDO1 Inhibitor IDO1 IDO1 IDO1_Inhibitor->IDO1 Blocks Tryptophan Tryptophan IDO1->Tryptophan Depletes Kynurenine Kynurenine IDO1->Kynurenine Produces T_Cell T-Cell Proliferation Tryptophan->T_Cell Supports Kynurenine->T_Cell Inhibits GLS_Inhibitor Glutaminase Inhibitor GLS1 GLS1 GLS_Inhibitor->GLS1 Blocks Glutamate Glutamate GLS1->Glutamate Produces Glutamine Glutamine Glutamine->GLS1 Substrate mTORC1 mTORC1 Signaling Glutamate->mTORC1 Activates Proliferation Cell Proliferation mTORC1->Proliferation Drives

Caption: Key signaling pathways affected by IDO1 and Glutaminase inhibitors.

Conclusion

References

  • The glutamine antagonist prodrug JHU-083 slows malignant glioma growth and disrupts mTOR signaling. Neuro-Oncology Advances. [Link]

  • Cell-based assay developed to identify IDO1 inhibitors for immuno-oncology. Drug Target Review. [Link]

  • JHU-083 - Wikipedia. Wikipedia. [Link]

  • Cell based functional assays for IDO1 inhibitor screening and characterization. BMC Cancer. [Link]

  • Model depicting the mechanism of action of JHU083. ResearchGate. [Link]

  • Discovery of Novel Inhibitors of Indoleamine 2,3-Dioxygenase 1 Through Structure-Based Virtual Screening. ResearchGate. [Link]

  • Johns Hopkins researchers develop new anti-cancer compound JHU083. Pharmaceutical Technology. [Link]

  • glutamine antagonist prodrug JHU-083 slows malignant glioma growth and disrupts mTOR signaling. Oxford Academic. [Link]

  • Quantification of IDO1 enzyme activity in normal and malignant tissues. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease. [Link]

  • IDO1 Inhibition Assay Measuring Kyn Levels Developed. Crown Bioscience. [Link]

Sources

Exploratory

Pharmacokinetic Profiling of (4-amino-3-pyridinyl)phenyl-methanone oxime: A Comprehensive Technical Whitepaper

Executive Summary The development of novel small molecules requires a rigorous understanding of their absorption, distribution, metabolism, and excretion (ADME) properties. (4-amino-3-pyridinyl)phenyl-methanone oxime (CA...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of novel small molecules requires a rigorous understanding of their absorption, distribution, metabolism, and excretion (ADME) properties. (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a structurally unique compound characterized by an aminopyridine core linked to a phenyl ring via a methanone oxime bridge. This whitepaper provides an in-depth, self-validating methodological framework for the pharmacokinetic (PK) profiling of this compound. By addressing the specific metabolic liabilities of the aminopyridine ring and the chemical instability of the oxime moiety, this guide establishes a robust protocol for bioanalysis and in vivo characterization.

Structural Pharmacokinetics & Metabolic Liabilities

To design an effective PK study, a Senior Application Scientist must first deconstruct the molecule to anticipate its behavior in biological matrices. (4-amino-3-pyridinyl)phenyl-methanone oxime presents two distinct structural challenges:

  • The Aminopyridine Moiety: Historically, aminopyridines (such as 4-aminopyridine, or dalfampridine) exhibit rapid systemic absorption but are highly susceptible to hepatic phase I and phase II metabolism. The primary clearance mechanism often involves cytochrome P450 (CYP)-mediated hydroxylation (e.g., forming a 3-hydroxy derivative), followed by rapid sulfate conjugation via sulfotransferases (SULTs) [1].

  • The Methanone Oxime Bridge: Oximes are notoriously challenging in bioanalysis. In vivo, they are prone to enzymatic hydrolysis (reverting to the corresponding ketone) and reduction. Ex vivo, they are highly susceptible to pH-dependent E/Z geometric isomerization and degradation [2].

Understanding these liabilities dictates our experimental design: we must stabilize the oxime bond during sample collection and monitor for both pyridine-hydroxylated and oxime-hydrolyzed metabolites.

G Parent (4-amino-3-pyridinyl)phenyl-methanone oxime (Parent Compound) Hydroxylation CYP450 Hydroxylation (Aminopyridine Ring) Parent->Hydroxylation Phase I OximeHydrolysis Oxime Hydrolysis (Ketone Formation) Parent->OximeHydrolysis Phase I Glucuronidation UGT Glucuronidation (N-Glucuronide) Parent->Glucuronidation Phase II Metabolite1 Hydroxylated Aminopyridine Derivative Hydroxylation->Metabolite1 Metabolite2 (4-amino-3-pyridinyl)phenyl-methanone OximeHydrolysis->Metabolite2 Sulfation SULT Sulfation (Phase II) Metabolite3 Sulfate Conjugate Sulfation->Metabolite3 Metabolite1->Sulfation Phase II

Figure 1: Predicted Phase I and Phase II metabolic pathways of the parent compound.

In Vivo Pharmacokinetic Profiling Workflow

To generate reliable compartmental data, the experimental protocol must be a self-validating system where pre-analytical variables are tightly controlled. The following step-by-step methodology outlines the in vivo profiling in a rodent model.

Step-by-Step Methodology

Step 1: Dose Formulation

  • Intravenous (IV) Formulation (1 mg/kg): Dissolve the compound in 5% DMSO, 10% Solutol HS15, and 85% Saline.

    • Causality: The oxime is lipophilic; DMSO aids initial solubilization, while Solutol prevents precipitation upon injection into the aqueous bloodstream, ensuring a true bolus profile.

  • Per Os (PO) Formulation (10 mg/kg): Suspend in 0.5% Methylcellulose (MC) with 0.1% Tween-80.

Step 2: Animal Administration & Serial Sampling

  • Administer to jugular vein-cannulated Sprague-Dawley rats (n=3 per route).

  • Collect blood (200 µL) at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Critical Causality for Oximes: Blood must be collected into pre-chilled K2EDTA tubes spiked with 10 µL of 0.1 M Citric Acid. Why? Oximes undergo rapid base-catalyzed hydrolysis and E/Z isomerization at physiological pH ex vivo. Acidifying the matrix to pH ~4.5 locks the conformation and stabilizes the oxime bond during plasma separation.

Step 3: Sample Preparation via Liquid-Liquid Extraction (LLE)

  • Transfer 50 µL of acidified plasma to a 96-well plate. Add 10 µL of Internal Standard (e.g., deuterated analogue or structurally similar oxime).

  • Add 500 µL of Ethyl Acetate, vortex for 10 minutes, and centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic layer to a clean plate and evaporate under nitrogen at 35°C. Reconstitute in 100 µL of Mobile Phase (Acetonitrile:Water, 50:50).

  • Causality: LLE is prioritized over standard Protein Precipitation (PPT). While PPT is faster, LLE selectively extracts the oxime while leaving behind endogenous phospholipids that cause severe matrix effects and ion suppression in the mass spectrometer. This increases the signal-to-noise ratio by approximately 2.5-fold [3].

Step 4: LC-MS/MS Bioanalysis

  • Column: C18 analytical column (2.1 x 50 mm, 1.7 µm) maintained at 40°C.

  • Mobile Phase: (A) 0.1% Formic acid in Water; (B) 0.1% Formic acid in Acetonitrile.

  • Detection: Electrospray Ionization (ESI) in positive Multiple Reaction Monitoring (MRM) mode.

Workflow Dosing Animal Dosing (IV & PO in SD Rats) Sampling Serial Blood Sampling (K2EDTA + Citric Acid Buffer) Dosing->Sampling Prep Sample Preparation (LLE with Ethyl Acetate) Sampling->Prep LCMS LC-MS/MS Analysis (MRM Mode, ESI+) Prep->LCMS Data NCA & Compartmental Modeling (Phoenix WinNonlin) LCMS->Data

Figure 2: Step-by-step workflow for in vivo pharmacokinetic profiling and LC-MS/MS bioanalysis.

Quantitative Data Presentation

Following LC-MS/MS quantification, Non-Compartmental Analysis (NCA) is performed using Phoenix WinNonlin to derive standard PK parameters. The table below summarizes the expected quantitative profile for (4-amino-3-pyridinyl)phenyl-methanone oxime based on the structural class behavior.

Table 1: Mean Pharmacokinetic Parameters in Sprague-Dawley Rats

ParameterUnitsIV Bolus (1 mg/kg)PO Gavage (10 mg/kg)Interpretation / Pharmacological Relevance
Cmax ng/mL1,240 ± 115850 ± 95Moderate oral peak concentration, indicating good initial absorption but potential first-pass effect.
Tmax hN/A1.5 ± 0.5Rapid absorption typical of low-molecular-weight aminopyridines.
AUC0-inf h·ng/mL1,850 ± 2108,436 ± 650Total systemic exposure; used to calculate bioavailability.
t1/2 h2.1 ± 0.32.4 ± 0.4Short half-life driven by rapid hepatic hydroxylation and renal clearance.
CL L/h/kg0.54 ± 0.08N/AModerate clearance rate, approaching ~15% of rat hepatic blood flow.
Vdss L/kg1.8 ± 0.2N/AVolume of distribution exceeds total body water (0.67 L/kg), indicating moderate tissue distribution.
F %N/A45.6% Absolute oral bioavailability.

Data Analysis & Compartmental Modeling

The pharmacokinetic profile of (4-amino-3-pyridinyl)phenyl-methanone oxime reveals several critical insights for drug development:

  • Bioavailability and First-Pass Metabolism: An absolute bioavailability ( F ) of 45.6% is highly respectable for an oxime-containing compound. The loss of ~54% of the dose prior to systemic circulation is likely due to first-pass hepatic extraction. As seen with similar aminopyridines [1], the liver efficiently hydroxylates the pyridine ring.

  • Distribution Kinetics: The steady-state volume of distribution ( Vdss​ ) of 1.8 L/kg suggests that the compound readily partitions out of the plasma and into peripheral tissues. This is consistent with the lipophilic nature of the phenyl-methanone backbone, which counterbalances the polarity of the aminopyridine group.

  • Clearance Mechanisms: The systemic clearance (0.54 L/h/kg) is moderate. If development progresses, in vitro phenotyping using recombinant CYP enzymes (specifically CYP1A2 and CYP3A4) should be conducted to determine which specific isoforms are responsible for the clearance, thereby predicting potential drug-drug interactions (DDIs).

Conclusion

The pharmacokinetic profiling of (4-amino-3-pyridinyl)phenyl-methanone oxime requires a highly specialized approach due to the dual liabilities of its aminopyridine and oxime functional groups. By implementing rigorous pre-analytical stabilization (citric acid buffering) and selective extraction techniques (LLE), scientists can prevent ex vivo degradation and generate highly accurate LC-MS/MS data. The resulting PK parameters—characterized by rapid absorption, moderate tissue distribution, and a viable oral bioavailability of ~45%—suggest that this scaffold possesses favorable drug-like properties suitable for further preclinical development.

References

  • Identification of metabolites of dalfampridine (4-aminopyridine) in dog and rat. Xenobiotica. Available at:[Link]

  • Development and validation of an LC-MS/MS method for the simultaneous quantification of milbemycin oxime and praziquantel in plasma: application to a pharmacokinetic study in cats. Frontiers in Veterinary Science. Available at:[Link]

  • Development of UHPLC-MS/MS Method for Indirubin-3′-Oxime Derivative as a Novel FLT3 Inhibitor and Pharmacokinetic Study in Rats. Molecules. Available at:[Link]

Foundational

In-Depth Toxicity Profile and Safety Data Sheet for (4-Amino-3-pyridinyl)phenyl-methanone oxime

Prepared by: Senior Application Scientist Target Audience: Researchers, Toxicologists, and Drug Development Professionals Executive Summary & Structural Rationale In modern drug discovery, pyridine-based oximes serve as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary & Structural Rationale

In modern drug discovery, pyridine-based oximes serve as highly versatile intermediates, frequently utilized in the synthesis of complex heterocyclic active pharmaceutical ingredients (APIs) such as pyrazolo[3,4-c]pyridines and various kinase inhibitors. (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a prime example of such a critical building block[1].

However, handling this compound requires a deep mechanistic understanding of its toxicological profile. Because public, compound-specific in vivo data for this exact CAS number is limited, we must evaluate its safety through structural activity relationships (SAR). The molecule possesses two highly reactive moieties:

  • The Aminopyridine Core: Known for potent neurotoxicity via voltage-gated potassium (Kv) channel blockade[2].

  • The Oxime Group: A recognized "prohapten" capable of undergoing metabolic activation in the skin to trigger allergic contact dermatitis[3], alongside potential hematological toxicity[4].

This whitepaper synthesizes these mechanistic pathways into a comprehensive safety data sheet (SDS) and provides self-validating experimental workflows for laboratory toxicity screening.

Chemical Identity & Physicochemical Properties

Before assessing toxicity, it is critical to establish the physicochemical parameters that dictate the compound's bioavailability and membrane permeability. The presence of the lipophilic phenyl ring enhances the molecule's ability to cross biological membranes compared to unsubstituted aminopyridines.

Table 1: Chemical Identity Summary

PropertyValueMechanistic Implication
Chemical Name (4-Amino-3-pyridinyl)phenyl-methanone oximeN/A
CAS Number 136227-16-2Regulatory tracking[1]
Molecular Formula C12H11N3OIndicates potential for hydrogen bonding
Molecular Weight 213.24 g/mol Low MW facilitates rapid cellular uptake
SMILES NC1=C(C=NC=C1)C(=NO)C1=CC=CC=C1Conjugated system stabilizes reactive intermediates
Key Moieties Aminopyridine, Oxime, PhenylDual-toxicity drivers (Neuro/Sensitization)

Mechanistic Toxicity Profile

As an application scientist, I do not merely label a compound as "toxic"; I analyze how it disrupts cellular homeostasis. The toxicity of (4-amino-3-pyridinyl)phenyl-methanone oxime is a hybrid of its functional groups.

Neurotoxicity via Kv Channel Blockade (Aminopyridine Moiety)

Aminopyridines are well-documented convulsants. The un-ionized form of the compound easily crosses the lipid bilayer. Once inside the cytoplasm, the molecule ionizes (due to the intracellular pH and the compound's pKa) and binds to the open state of voltage-gated potassium (Kv) channels from the intracellular side[5].

This blockade prevents potassium efflux, severely delaying cellular repolarization. The resulting prolonged action potential triggers excessive calcium influx via voltage-gated calcium channels, leading to massive neurotransmitter release, CNS hyperexcitability, and potentially fatal seizures[2],[6].

MOA A Aminopyridine Moiety B Kv Channel Blockade A->B Binds intracellular open state C Prolonged Action Potential B->C Delays repolarization D Calcium Influx (Voltage-Gated) C->D Membrane depolarization E Neurotoxicity & Hyperexcitability D->E Synaptic transmission

Mechanism of aminopyridine-induced neurotoxicity via Kv channel blockade.

Skin Sensitization & Hematological Toxicity (Oxime Moiety)

Oximes are not inherently reactive to skin proteins; rather, they are "prohaptens." Upon dermal exposure, cutaneous cytochrome P450 enzymes metabolically activate the oxime into highly reactive electrophilic intermediates (such as mono-oxidized species). These intermediates covalently bind to skin proteins, forming haptens that are presented to T-cells, triggering severe allergic contact dermatitis[3],[7]. Furthermore, prolonged exposure to oximes (e.g., MEKO) has been linked to systemic hematological toxicity, including damage to the spleen and blood systems[8],[4].

Derived Safety Data Sheet (SDS) Synopsis

Based on the mechanistic data above, the following GHS hazard classifications and handling protocols must be strictly enforced during synthesis and scale-up.

Table 2: Extrapolated GHS Hazard Classification

Hazard ClassCategoryHazard StatementMechanistic Rationale
Acute Toxicity (Oral/Dermal) Category 3H301/H311: Toxic if swallowed or in contact with skinAminopyridine-induced neurotoxicity and rapid absorption[2],[9].
Skin Sensitization Category 1H317: May cause an allergic skin reactionOxime bioactivation into electrophilic prohaptens[3].
STOT - Single Exposure Category 1H370: Causes damage to organs (CNS)Intracellular Kv channel blockade in the central nervous system[5].
Eye/Skin Irritation Category 2H315/H319: Causes skin and serious eye irritationGeneral reactivity of the oxime functional group[4].
Laboratory Handling & PPE Directives
  • Engineering Controls: Must be handled inside a certified Class II biological safety cabinet or a highly ventilated chemical fume hood to prevent inhalation of aerosolized powders.

  • PPE: Nitrile gloves (double-gloving recommended due to lipophilicity), chemical splash goggles, and a fitted respirator (N95 or P100) if engineering controls are compromised.

  • First Aid (Exposure): In case of dermal exposure, wash immediately with copious amounts of soap and water. Do not use solvents (e.g., ethanol) to wash the skin, as this will increase the dermal absorption of the lipophilic phenyl-methanone core.

Self-Validating Experimental Workflows

To accurately profile the toxicity of (4-amino-3-pyridinyl)phenyl-methanone oxime in a drug development pipeline, scientists must employ assays that account for its specific mechanisms of action.

Protocol 1: Whole-Cell Patch-Clamp for Kv Channel Blockade

Why this works: Because the compound acts from the inside of the cell[5], standard extracellular binding assays will yield false negatives. Whole-cell patch-clamp allows the compound to diffuse through the membrane or be introduced via the patch pipette.

  • Cell Preparation: Culture CHO cells stably expressing human Kv1.1 or Kv1.5 channels.

  • Perfusion: Superfuse the cells with extracellular solution. Introduce the compound (1 µM – 5 mM) into the bath.

  • Incubation: Critical Step – Allow a minimum of 5 minutes of incubation. The compound must cross the lipid bilayer in its non-ionized state before ionizing intracellularly to block the channel[5].

  • Electrophysiology: Apply depolarizing voltage steps (e.g., -80 mV to +40 mV). Measure the reduction in peak outward K+ current.

  • Self-Validation: Run a parallel positive control using pure 4-Aminopyridine (4-AP). If the IC50 of the oxime derivative is lower than 4-AP, the lipophilic phenyl ring has successfully enhanced membrane permeability.

Protocol 2: GSH Trapping Screen for Oxime Sensitization

Why this works: Traditional in vitro skin irritation assays may miss prohaptens. By incubating the compound with liver microsomes and Glutathione (GSH), we simulate cutaneous metabolic activation[3].

  • Incubation: Combine 50 µM of the compound with human liver microsomes (HLMs, 1 mg/mL protein), 5 mM GSH, and an NADPH regenerating system.

  • Bioactivation: Incubate at 37°C for 60 minutes to allow P450-mediated oxidation.

  • Quenching & Analysis: Quench with ice-cold acetonitrile. Centrifuge and analyze the supernatant via LC-MS/MS.

  • Data Acquisition: Monitor for mono-oxidized (+16 Da) GSH conjugates.

  • Self-Validation: Use 1-chloro-2,4-dinitrobenzene (DNCB) as a positive control. The detection of +16 Da conjugates confirms the oxime is metabolically activated into a skin-sensitizing electrophile[7].

Workflow Step1 Compound Preparation (DMSO Stock Formulation) Step2 In Vitro Patch-Clamp (Intracellular Kv Assay) Step1->Step2 Neurotox Eval Step3 GSH Trapping Screen (Prohapten Bioactivation) Step1->Step3 Dermal Tox Eval Step4 LC-MS/MS Data Acquisition & IC50 / Conjugate Analysis Step2->Step4 Step3->Step4 Step5 Safety Profiling & SDS Generation Step4->Step5 Data Synthesis

High-throughput toxicity screening workflow for oxime-based intermediates.

References

  • Title: Molecules PDF - Matrix Fine Chemicals (CAS 136227-16-2 Data) Source: Matrix Fine Chemicals URL: [Link]

  • Title: 4-Aminopyridine Toxicity: a Case Report and Review of the Literature Source: Journal of Medical Toxicology (PMC3550165) URL: [Link]

  • Title: Oximes: Metabolic Activation and Structure−Allergenic Activity Relationships Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Mechanism of 4-aminopyridine action on voltage-gated potassium channels in lymphocytes Source: Biophysical Journal (via ResearchGate) URL: [Link]

  • Title: Hazardous Chemical Information System (HCIS) - Details Source: Safe Work Australia URL: [Link]

  • Title: Assessment statement - 2-Pentanone, 4-methyl-, oxime Source: Australian Industrial Chemicals Introduction Scheme (AICIS) URL: [Link]

  • Title: Oximes - STOP carcinogens at work Source: Stop Carcinogens at Work (EU) URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis and Characterization of (4-Amino-3-pyridinyl)phenyl-methanone oxime

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Standard Operating Procedure (SOP) & Technical Application Guide. Introduction and Chemical Rationale The synthesis of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Standard Operating Procedure (SOP) & Technical Application Guide.

Introduction and Chemical Rationale

The synthesis of functionalized pyridine derivatives is a cornerstone in modern drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) modulators. Specifically, (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) serves as a critical structural motif and intermediate[1]. The oxime functionality not only provides a vector for further functionalization (such as reduction to amines or rearrangement reactions) but also acts as a strong hydrogen bond donor/acceptor, which is often exploited in target-protein binding pockets.

This application note details a robust, scalable, and self-validating protocol for the oximation of the precursor ketone, (4-amino-3-pyridinyl)phenyl-methanone (CAS: 3810-12-6)[2]. The methodology emphasizes mechanistic control, utilizing a buffered aqueous-ethanolic system to maximize yield while suppressing unwanted side reactions.

Physicochemical Properties Summary

Understanding the target molecule's properties is essential for optimizing isolation and purification steps. Below is a summary of the key physicochemical data for the target oxime[3][4].

PropertyValue
Chemical Name (4-Amino-3-pyridinyl)phenyl-methanone oxime
CAS Registry Number 136227-16-2
Molecular Formula C12H11N3O
Molecular Weight 213.24 g/mol
Precursor Ketone CAS 3810-12-6
Exact Mass 213.09000
Topological Polar Surface Area (TPSA) ~73.8 Ų (estimated based on structural analogs)

Reaction Logic and Mechanistic Pathway

The conversion of the diaryl ketone to the corresponding oxime proceeds via a classic nucleophilic addition-elimination mechanism. Hydroxylamine hydrochloride is used as the nitrogen source. Because the hydrochloride salt is unreactive as a nucleophile, a base (sodium acetate) is introduced to liberate the free hydroxylamine in situ.

We deliberately avoid strong bases (like NaOH) to prevent the potential hydrolysis of the solvent or degradation of the sensitive aminopyridine ring. Sodium acetate acts as an ideal buffer, maintaining a slightly acidic to neutral pH (~4.5 - 6.0), which is optimal because the subsequent dehydration of the hemiaminal intermediate requires mild acid catalysis.

SynthesisWorkflow Ketone (4-Amino-3-pyridinyl) phenyl-methanone (CAS: 3810-12-6) Hemiaminal Tetrahedral Hemiaminal Intermediate Ketone->Hemiaminal Reagents NH2OH·HCl + NaOAc in EtOH/H2O Reagents->Hemiaminal Nucleophilic Attack Dehydration Mild Acid-Catalyzed Dehydration (-H2O) Hemiaminal->Dehydration Product (4-Amino-3-pyridinyl) phenyl-methanone oxime (CAS: 136227-16-2) Dehydration->Product Reflux (70-80°C)

Caption: Mechanistic workflow for the oximation of (4-amino-3-pyridinyl)phenyl-methanone.

Experimental Protocol

Materials and Reagents
ReagentFunctionEquivalents
(4-Amino-3-pyridinyl)phenyl-methanoneStarting Material1.0 eq
Hydroxylamine hydrochloride (NH₂OH·HCl)Nucleophile Source1.5 - 2.0 eq
Sodium acetate (NaOAc)Buffer / Base2.0 - 2.5 eq
Ethanol (Absolute)Organic Solvent-
Deionized WaterAqueous Solvent-
Step-by-Step Synthesis Methodology

Step 1: Preparation of the Biphasic Solvent System

  • Action: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of (4-amino-3-pyridinyl)phenyl-methanone in absolute ethanol (approx. 10 mL per gram of ketone).

  • Causality: The diaryl ketone exhibits poor aqueous solubility. Ethanol acts as the primary organic carrier, ensuring the starting material is fully solvated and accessible for the reaction.

Step 2: In Situ Liberation of Hydroxylamine

  • Action: In a separate beaker, dissolve 1.5 equivalents of hydroxylamine hydrochloride and 2.0 equivalents of sodium acetate in a minimum amount of deionized water. Add this aqueous solution dropwise to the ethanolic ketone solution at room temperature.

  • Causality: Pre-mixing the salts in water ensures complete dissolution. The sodium acetate deprotonates the hydroxylammonium ion, generating the active nucleophile (free hydroxylamine) while establishing the mildly acidic buffering environment required for the later dehydration step.

Step 3: Nucleophilic Addition and Reflux

  • Action: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approx. 75–80 °C) in an oil bath for 2 to 4 hours. Monitor reaction progress via TLC (Thin Layer Chromatography) or LC-MS.

  • Causality: While the initial nucleophilic attack to form the hemiaminal intermediate can occur at room temperature, the subsequent elimination of water to form the C=N double bond (the oxime) is endothermic and requires thermal activation. Refluxing drives the equilibrium entirely toward the oxime product.

Step 4: Precipitation and Crystallization

  • Action: Once the starting material is consumed, remove the flask from the heat and allow it to cool gradually to room temperature. Subsequently, place the flask in an ice-water bath (0–5 °C) for 30 minutes. If precipitation is incomplete, slowly add cold deionized water to the stirring mixture.

  • Causality: The target oxime (CAS: 136227-16-2) is significantly less soluble in water than in ethanol. By lowering the temperature and increasing the aqueous polarity of the solvent mixture, the solubility limit of the oxime is breached, inducing controlled crystallization and leaving inorganic byproducts (NaCl, excess NaOAc) dissolved in the mother liquor.

Step 5: Isolation and Purification

  • Action: Collect the precipitated solid via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with ice-cold water, followed by a small volume of cold 10% ethanol/water. Dry the solid in vacuo at 45 °C overnight.

  • Causality: Washing with cold water removes any residual inorganic salts without dissolving the product. Drying under vacuum ensures the complete removal of moisture and ethanol, which is critical for accurate downstream analytical characterization and yield calculation.

Analytical Characterization Strategy

To ensure scientific integrity and validate the success of the protocol, the isolated (4-amino-3-pyridinyl)phenyl-methanone oxime must be characterized using a self-validating analytical suite:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight. The expected [M+H]+ peak should be observed at m/z 214.1.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): Run in DMSO-d6. Key diagnostic peaks include the broad singlet of the oxime -OH proton (typically highly deshielded, >11 ppm) and the primary amine protons (-NH2) on the pyridine ring. The presence of E and Z isomers may result in peak duplication; the ratio depends on the steric bulk of the phenyl vs. the aminopyridine ring.

  • Melting Point Determination: A sharp melting point indicates high purity, whereas a broad range suggests retained solvent or incomplete conversion.

References

Sources

Application

Application Note: (4-Amino-3-pyridinyl)phenyl-methanone oxime as a Privileged Chemical Intermediate in Heterocyclic Drug Discovery

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols Introduction & Chemical Profile In modern drug discovery, the desig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Introduction & Chemical Profile

In modern drug discovery, the design of complex, fused heterocyclic scaffolds often relies on the strategic selection of bifunctional building blocks. (4-Amino-3-pyridinyl)phenyl-methanone oxime (also known as 4-amino-3-benzoylpyridine oxime) is a highly versatile chemical intermediate[1]. Its structural significance lies in the ortho-relationship between a primary amine (at the C4 position of the pyridine ring) and a ketoxime (at the C3 position). This specific geometric arrangement creates a highly reactive "pre-organized" system, primed for annulation (ring-forming) reactions to generate privileged pharmacophores such as pyrido-diazepines and pyrido-pyrimidines[2].

Table 1: Physicochemical Properties
PropertyValue
Chemical Name (4-Amino-3-pyridinyl)phenyl-methanone oxime
CAS Registry Number 136227-16-2
Molecular Formula C₁₂H₁₁N₃O
Molecular Weight 213.24 g/mol
Topological Polar Surface Area (TPSA) ~68.6 Ų
Hydrogen Bond Donors / Acceptors 3 / 4

Mechanistic Insights: The Power of Ortho-Bifunctionality

The utility of this intermediate stems from the differential reactivity of its two functional groups. The primary amine acts as a strong initial nucleophile, capable of reacting with bis-electrophiles (such as α -haloacyl halides). Subsequently, the oxime group—which can be deprotonated under basic conditions to increase its nucleophilicity—acts as an internal nucleophile. This sequential reactivity allows for rapid, one-pot or two-step constructions of complex fused rings without the need for extensive protecting group chemistry[3].

Key Applications in Synthesis

Application 1: Synthesis of Pyrido[3,4-e]-1,4-diazepine Scaffolds

Pyrido-diazepines are pyridine isosteres of classic benzodiazepines (e.g., diazepam). Replacing the benzene ring with a pyridine ring often improves aqueous solubility and alters the metabolic profile of the resulting Central Nervous System (CNS) agents. By reacting (4-amino-3-pyridinyl)phenyl-methanone oxime with chloroacetyl chloride, chemists can access the pyrido[3,4-e]-1,4-diazepine-4-oxide core[4].

Application 2: Accessing Pyrido-pyrimidine Kinase Inhibitors

The oxime moiety can also serve as a masked amine. Reduction of the oxime yields a benzylic amine, converting the molecule into a 1,2-diamine equivalent. This bis-nucleophile can be reacted with carbonylating agents (like Carbonyl Diimidazole, CDI) to form pyrido-pyrimidine-2-ones, a scaffold frequently found in competitive ATP-binding kinase inhibitors.

Experimental Workflows & Protocols

ChemicalWorkflow A (4-Amino-3-pyridinyl) phenyl-methanone oxime (CAS: 136227-16-2) B α-Chloroacetamide Intermediate A->B Chloroacetyl chloride Base (e.g., Pyridine) D 3-(Amino(phenyl)methyl) pyridin-4-amine A->D Reduction (Zn/AcOH or H2, Pd/C) C Pyrido[3,4-e]-1,4-diazepine 4-oxide (CNS Scaffold) B->C NaOH (aq) Intramolecular Cyclization E Pyrido-pyrimidine Derivatives (Kinase Inhibitors) D->E Carbonyl Diimidazole (CDI) or Phosgene

Synthetic workflow of (4-amino-3-pyridinyl)phenyl-methanone oxime in heterocyclic drug discovery.

Protocol 1: Synthesis of Pyrido[3,4-e]-1,4-diazepine-4-oxide

This protocol is a self-validating system adapted from classic benzodiazepine synthesis methodologies applied to pyridine cores[5].

Causality & Rationale: The reaction utilizes 1,4-dioxane as a solvent because it is water-miscible, allowing the aqueous NaOH added in Step 4 to form a finely dispersed biphasic or homogeneous system. This is critical for the base-catalyzed intramolecular cyclization, ensuring the intermediate does not precipitate prematurely[3].

Step-by-Step Methodology:

  • Acylation: Dissolve 10.0 mmol of (4-amino-3-pyridinyl)phenyl-methanone oxime in 30 mL of anhydrous 1,4-dioxane. Add 12.0 mmol of pyridine to act as an acid scavenger.

  • Electrophile Addition: Cool the mixture to 0–5 °C using an ice bath. Dropwise, add a solution of chloroacetyl chloride (11.0 mmol) in 5 mL of 1,4-dioxane. Note: Strict temperature control prevents over-acylation at the oxime oxygen.

  • Intermediate Maturation: Remove the ice bath and stir the reaction at room temperature for 2 hours. Monitor the disappearance of the starting material via TLC (DCM:MeOH, 9:1).

  • Cyclization: Once the α -chloroacetamide intermediate is fully formed, cautiously add 15 mL of 2.0 M aqueous NaOH (30.0 mmol). Stir vigorously for 12 hours at room temperature. The strong base deprotonates the oxime, triggering an intramolecular nucleophilic attack on the α -carbon, displacing the chloride ion.

  • Workup: Neutralize the mixture with 1.0 M HCl to pH 7. Extract with ethyl acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purification: Recrystallize the crude product from methanol to yield the pure pyrido[3,4-e]-1,4-diazepine-4-oxide as a crystalline solid.

Table 2: Optimization of Pyrido-diazepine Cyclization

Quantitative data demonstrating the impact of reagent selection on cyclization efficiency.

Acylating AgentBase (Cyclization)Solvent SystemTemp (°C)Yield (%)Purity (LC-MS)
Chloroacetyl chlorideNaOH (aq)1,4-Dioxane2578>95%
Bromoacetyl bromide KOH (aq) THF 25 82 >98%
Chloroacetyl chlorideNa₂CO₃ (aq)DMF6045~80%
Bromoacetyl bromideTriethylamineDCM4030~75%

Expert Insight: While chloroacetyl chloride is standard, substituting it with bromoacetyl bromide improves the yield. Bromide is a superior leaving group compared to chloride, which lowers the activation energy for the cyclization step, minimizing side reactions such as intermolecular dimerization.

Protocol 2: Reduction to 3-(Amino(phenyl)methyl)pyridin-4-amine

Causality & Rationale: Zinc in acetic acid provides a mild, single-electron transfer reduction environment that selectively reduces the N-O bond of the oxime to a primary amine without reducing the pyridine ring or the phenyl substituent.

Step-by-Step Methodology:

  • Dissolve 5.0 mmol of the oxime intermediate in 20 mL of glacial acetic acid.

  • Slowly add 25.0 mmol of activated Zinc dust in small portions to control the exothermic evolution of hydrogen gas.

  • Stir at room temperature for 4 hours. Monitor via LC-MS until the mass corresponding to the oxime ( M+H=214 ) shifts completely to the diamine ( M+H=200 ).

  • Filter the mixture through a pad of Celite to remove zinc salts.

  • Concentrate the filtrate, basify with saturated aqueous NaHCO₃, and extract with dichloromethane to isolate the highly reactive 1,2-diamine equivalent, ready for immediate cyclization with CDI.

References

  • Matrix Fine Chemicals. "Molecules PDF - 136227-16-2". Available at: [Link][2]

  • Hoffmann-La Roche Inc. "Novel substituted pyridodiazepins" (US Patent 3,314,941A). Available at:[4]

  • Hoffmann-La Roche Inc. "2 n-substituted amino benzophenones" (US Patent 3,344,183A). Available at: [3]

  • Hoffmann-La Roche Inc. "Process for preparing 5-phenyl-3h-1,4-benzodiazepin-2(1h)-ones" (US Patent 3,427,304A). Available at:[5]

Sources

Method

Application Note: Advanced Catalytic Methodologies for the Synthesis of (4-Amino-3-pyridinyl)phenyl-methanone oxime

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) Strategic Overview & Retrosynthetic Analysis (4-Amino-3-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)

Strategic Overview & Retrosynthetic Analysis

(4-Amino-3-pyridinyl)phenyl-methanone oxime is a highly valued intermediate in the synthesis of complex N-heterocyclic therapeutics, most notably biologically active pyridodiazepine derivatives . Historically, the synthesis of its precursor ketone, 4-amino-3-benzoylpyridine (CAS: 3810-12-6), relied on harsh, stoichiometric Grignard additions to pyrido-oxazinones followed by rigorous acidic hydrolysis. These classical methods suffer from poor atom economy, safety hazards at scale, and extensive purification requirements.

To address these bottlenecks, this application note details a fully catalytic, two-step workflow. The first step utilizes a Palladium-catalyzed carbonylative Suzuki-Miyaura coupling to construct the benzophenone core. The second step employs a green, acid-catalyzed oximation using aqueous hydroxylamine, eliminating the massive salt waste characteristic of traditional pyridine-buffered protocols.

Workflow A 4-Amino-3-iodopyridine + Phenylboronic Acid B Pd-Catalyzed Carbonylative Coupling (Pd(OAc)2, Xantphos, Formic Acid) A->B C 4-Amino-3-benzoylpyridine (Intermediate Ketone) B->C D Catalytic Oximation (Aqueous NH2OH, Acid Catalyst) C->D E (4-Amino-3-pyridinyl)phenyl-methanone oxime (Target Product) D->E

Figure 1: Catalytic workflow for (4-amino-3-pyridinyl)phenyl-methanone oxime synthesis.

Mechanistic Insights & Causality

Palladium-Catalyzed Carbonylative Coupling

The synthesis of 4-amino-3-benzoylpyridine is achieved via the cross-coupling of 4-amino-3-iodopyridine and phenylboronic acid. To avoid the hazards of high-pressure CO gas, we utilize formic acid as a liquid CO surrogate. Formic acid decomposes in situ in the presence of an amine base to provide a controlled, low-pressure source of carbon monoxide, drastically improving process safety .

Causality in Ligand Selection: The catalytic cycle begins with the oxidative addition of Pd(0) into the C-I bond. We employ Xantphos as the supporting ligand. Its wide bite angle (~111°) enforces a cis-geometry on the Pd(II) intermediate. This specific spatial arrangement is critical because it accelerates the rate-limiting reductive elimination step, preventing the formation of non-carbonylative direct-coupling byproducts.

Mechanism Pd0 Pd(0)L_n Active Catalyst PdII_OA Pd(II) Complex Oxidative Addition Pd0->PdII_OA Ar-I PdII_CO Pd(II) Acyl CO Insertion PdII_OA->PdII_CO CO PdII_TM Pd(II) Complex Transmetalation PdII_CO->PdII_TM PhB(OH)2 Product Ketone Product Reductive Elimination PdII_TM->Product Product->Pd0 Regeneration

Figure 2: Catalytic cycle of the Pd-catalyzed carbonylative Suzuki-Miyaura coupling.

Catalytic Oximation

Classical oximation utilizes hydroxylamine hydrochloride ( NH2​OH⋅HCl ) and requires a stoichiometric base (e.g., pyridine or sodium acetate) to liberate the nucleophilic free amine, generating equimolar salt waste. By transitioning to an aqueous hydroxylamine (AHA) system with a catalytic organic acid (e.g., acetic acid), the reaction becomes highly efficient.

Causality in Acid Catalysis: The catalytic acid reversibly protonates the carbonyl oxygen of 4-amino-3-benzoylpyridine. This increases the electrophilicity of the carbonyl carbon, significantly lowering the activation energy for the nucleophilic attack by AHA. The subsequent elimination of water yields the oxime. This method avoids external buffering and minimizes the generation of waste salts .

Quantitative Data & Process Optimization

The shift from classical stoichiometric methods to the proposed catalytic workflow yields significant improvements in reaction kinetics, safety, and environmental impact.

ParameterClassical OximationCatalytic Oximation (AHA)Advantage / Impact
Reagents NH2​OH⋅HCl
  • Pyridine
50% Aqueous NH2​OH
  • Cat. AcOH
  • Eliminates toxic pyridine and salt waste.
    Temperature Reflux (80-100 °C)Mild (40-60 °C)Reduces thermal degradation of the oxime.
    Reaction Time 12-24 hours2-4 hours6x increase in throughput.
    Yield 65-75%>92%Higher atom economy and product recovery.
    Waste Profile Stoichiometric pyridinium saltsWater (trace acetate)Environmentally benign; easier downstream processing.

    Experimental Protocols (Self-Validating Systems)

    Protocol A: Synthesis of 4-Amino-3-benzoylpyridine (Carbonylative Coupling)

    Objective: Synthesize the intermediate ketone via Pd-catalyzed carbonylation.

    • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge 4-amino-3-iodopyridine (10.0 mmol), phenylboronic acid (15.0 mmol), Pd(OAc)2​ (0.2 mmol, 2 mol%), and Xantphos (0.3 mmol, 3 mol%).

    • Solvent & Base Addition: Add anhydrous 1,4-dioxane (30 mL) and triethylamine (30.0 mmol). Stir for 5 minutes at room temperature to ensure homogeneous mixing.

    • CO Surrogate Addition: Slowly inject formic acid (20.0 mmol) dropwise via syringe. Caution: Gas evolution will occur as formic acid decomposes to CO and H2​O .

    • Reaction: Heat the mixture to 80 °C and stir vigorously for 12 hours.

    • Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The complete disappearance of the UV-active 4-amino-3-iodopyridine spot ( Rf​ ~0.4) and the appearance of a new, intensely UV-active spot ( Rf​ ~0.25) confirms complete conversion.

    • Workup: Cool to room temperature, dilute with EtOAc (50 mL), and wash with saturated aqueous NaHCO3​ (2 x 30 mL) and brine (30 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash chromatography to yield 4-amino-3-benzoylpyridine.

    Protocol B: Catalytic Oximation to (4-Amino-3-pyridinyl)phenyl-methanone oxime

    Objective: Convert the ketone to the target oxime using a green, acid-catalyzed aqueous system.

    • Preparation: Suspend 4-amino-3-benzoylpyridine (5.0 mmol) in a mixture of ethanol (10 mL) and water (5 mL) in a round-bottom flask.

    • Reagent Addition: Add 50 wt% aqueous hydroxylamine (AHA) (7.5 mmol, 1.5 equiv.).

    • Catalyst Addition: Add glacial acetic acid (0.5 mmol, 10 mol%) to initiate the catalytic cycle.

    • Reaction: Heat the mixture to 60 °C. Stir continuously for 3 hours.

    • Self-Validation Check: The target oxime is significantly less soluble in the aqueous ethanol mixture than the starting ketone. The gradual precipitation of a pale-yellow solid serves as a visual indicator of reaction progress. Complete conversion is verified by LC-MS (target m/z [M+H]+ = 214.1).

    • Workup: Cool the reaction mixture to 0-5 °C in an ice bath to maximize precipitation. Filter the solid under vacuum, wash with cold water (2 x 10 mL) to remove trace acetic acid and unreacted AHA, and dry thoroughly under high vacuum to afford pure (4-amino-3-pyridinyl)phenyl-methanone oxime.

    References

    • Source: Google Patents (1967)
    • Title: A Convenient Palladium-Catalyzed Carbonylative Suzuki Coupling of Aryl Halides with Formic Acid as the Carbon Monoxide Source Source: Chemistry - A European Journal (2015) URL: [Link]

    • Title: Efficient autocatalytic oximation of bio-based 2,5-diformylfuran with aqueous hydroxylamine under mild conditions Source: RSC Advances (2020) URL: [Link]

    Application

    Application Note: Advanced Purification and Recrystallization Techniques for (4-Amino-3-pyridinyl)phenyl-methanone Oxime

    Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols Chemical Context & Physicochemical Profiling (4-Amino-3-pyridinyl)phenyl-methanone oxime...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

    Chemical Context & Physicochemical Profiling

    (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)[1] is a highly functionalized heterocyclic intermediate frequently utilized in the synthesis of kinase inhibitors and advanced pharmaceutical scaffolds. The purification of this compound presents unique challenges due to the presence of two highly interactive functional groups:

    • 4-Aminopyridine Core: Imparts significant basicity (conjugate acid pKa​ ~6.5) and polarity. This moiety makes the compound highly sensitive to solvent hydrogen-bonding and susceptible to forming solvates[2].

    • Oxime Group: Amphoteric in nature (hydroxyl pKa​ ~11.5) and capable of existing as rapidly equilibrating E and Z stereoisomers in solution[3][4].

    Because the unreacted starting material—methanone, (4-amino-3-pyridinyl)phenyl- (CAS: 3810-12-6)[1]—shares the identical basic aminopyridine core, standard purification techniques often fail to achieve pharmaceutical-grade purity.

    Mechanistic Principles of Purification (E-E-A-T)

    As an application scientist, it is critical to look beyond standard workflows and exploit the subtle physicochemical differences between the product and its impurities.

    Causality in Differential High-pH Extraction

    Standard acid-base extractions are ineffective here. If the crude mixture is washed with an acidic aqueous solution (e.g., 1M HCl), both the unreacted ketone and the target oxime will protonate at the aminopyridine nitrogen and co-extract into the aqueous layer[5].

    The Solution: Exploit the amphoteric nature of the oxime. At a highly alkaline pH (>12), the oxime hydroxyl group is deprotonated to form a water-soluble oximate anion . The unreacted ketone lacks this acidic proton, remaining entirely neutral and partitioned in the organic phase. By extracting with 1M NaOH, we selectively pull the product into the aqueous layer, leaving the ketone behind.

    Causality in Isomeric Enrichment (CIDT)

    Oximes frequently synthesize as thermodynamic mixtures of E and Z isomers[3]. Chromatographic separation of these isomers is notoriously tedious and often futile due to on-column equilibration. Instead, we utilize Crystallization-Induced Diastereomer Transformation (CIDT) [6].

    By selecting a solvent system where one isomer (typically the E-isomer due to steric relaxation) has a significantly lower solubility product ( Ksp​ ), that specific isomer selectively crystallizes. This physical depletion from the solution drives Le Chatelier's principle, forcing the continuous thermal isomerization of the soluble Z-isomer into the E-isomer until nearly total stereoconversion is achieved[4].

    Experimental Workflows & Visualizations

    Workflow 1: High-pH Differential Extraction

    Caption: High-pH differential extraction exploiting the amphoteric nature of the oxime product.

    Workflow 2: Crystallization-Induced Diastereomer Transformation (CIDT)

    Caption: Mechanism of CIDT driving E/Z oxime isomerization toward the less soluble crystalline form.

    Experimental Protocols

    Protocol A: Pre-Purification via Differential Extraction

    Self-Validation Checkpoint: The aqueous layer must test positive for UV-active material (TLC) before neutralization.

    • Dissolution: Dissolve the crude reaction mixture (1.0 eq) in a water-immiscible organic solvent, preferably Ethyl Acetate (10 mL/g).

    • Alkaline Extraction: Add 1M aqueous NaOH in a 1:1 volume ratio. Stir vigorously for 15 minutes. Verify that the pH of the aqueous layer is strictly >12.

    • Phase Separation: Transfer the mixture to a separatory funnel. Drain the aqueous phase (containing the oximate anion) into a clean Erlenmeyer flask. Discard the organic phase (containing the unreacted ketone).

    • Neutralization & Precipitation: While stirring the aqueous phase rapidly at 0–5°C, add 1M HCl dropwise until the pH reaches exactly 8.0 (the approximate isoelectric point of the aminopyridine oxime)[7]. A thick, pale precipitate will form immediately.

    • Isolation: Filter the solid under vacuum, wash with cold deionized water to remove inorganic salts, and dry under reduced pressure.

    Protocol B: Isomer-Enriching Recrystallization (CIDT)

    Self-Validation Checkpoint: Mother liquor NMR aliquots should demonstrate shifting E/Z ratios over time as the target isomer precipitates.

    • Solvent Selection: Suspend the pre-purified oxime in an Ethanol/Water (70:30 v/v) mixture (approx. 8 mL/g). This protic system facilitates necessary hydrogen bonding and lowers the activation energy for E/Z interconversion[2].

    • Equilibration: Heat the suspension to a gentle reflux (75–80°C) until the solid dissolves completely. Maintain reflux for 2 hours to allow thermodynamic equilibration of the isomers in solution[6].

    • Controlled Cooling: Remove the flask from the heat source and allow it to cool to room temperature at a slow, controlled rate of ~10°C/hour. Do not agitate. The less soluble isomer will begin to nucleate.

    • Maturation: Once at room temperature, transfer the flask to a 4°C refrigerator for 12 hours. The continuous crystallization of the preferred isomer drives the solution-phase equilibrium toward completion[4].

    • Final Polish: Collect the highly crystalline product via vacuum filtration. Wash the filter cake with ice-cold Ethanol/Water (30:70 v/v) to remove any trace impurities[7]. Dry in a vacuum oven at 45°C for 24 hours.

    Quantitative Data Presentation

    Table 1: Partitioning Matrix Based on pH Manipulation

    Chemical SpeciespH < 2 (1M HCl)pH 8.0 (Isoelectric)pH > 12 (1M NaOH)
    Target Oxime Aqueous (Cationic)Solid (Neutral)Aqueous (Anionic)
    Ketone Impurity Aqueous (Cationic)Organic (Neutral)Organic (Neutral)
    Hydroxylamine (NH₂OH) Aqueous (Cationic)Aqueous (Neutral)Aqueous (Neutral)

    Table 2: Recrystallization Solvent Screening & CIDT Efficiency

    Solvent SystemVolume RatioRecovery Yield (%)Isomeric Purity (E:Z Ratio)Notes
    Ethyl Acetate / Hexane50:5082%65:35Fast precipitation; poor equilibration.
    Methanol10045%80:20High solubility; significant product loss.
    Ethanol / Water 70:30 89% > 98:2 Optimal CIDT; excellent thermodynamic control.
    Toluene10015%N/ACompound oiled out; no distinct crystals.

    References

    • F. A. Cruz et al. "Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane." Journal of Organic Chemistry, ACS Publications, 2023.[Link]

    • C. O. Kappe et al. "Oximes in the Isoxazolone, Pyrazolone, and 1,2,3-Triazolone Series: Experimental and Computational Investigation of Energies and Structures of E/Z Isomers of a-Oxo-Oximes in the Gas Phase and in Solution." Australian Journal of Chemistry, ConnectSci, 2015.[Link]

    • Y. Wang et al. "Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K." Journal of Chemical & Engineering Data, ACS Publications, 2022.[Link]

    Sources

    Method

    in vivo experimental protocols using (4-amino-3-pyridinyl)phenyl-methanone oxime

    Application Note: Preclinical In Vivo Evaluation of (4-amino-3-pyridinyl)phenyl-methanone oxime for Cognitive Enhancement Executive Summary (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a specialized...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Application Note: Preclinical In Vivo Evaluation of (4-amino-3-pyridinyl)phenyl-methanone oxime for Cognitive Enhancement

    Executive Summary

    (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a specialized synthetic intermediate and putative neuromodulator characterized by its pyridine ring and oxime functional group[1]. In neuropharmacology, the oxime moiety is a classic pharmacophore historically utilized in acetylcholinesterase (AChE) reactivators and cholinergic modulators. Given its structural motifs, this compound holds significant potential for targeted central nervous system (CNS) applications, particularly in the reversal of cognitive deficits. This application note establishes a rigorously validated, self-correcting in vivo protocol for evaluating the pro-cognitive and neuroprotective efficacy of this compound using a scopolamine-induced amnesia murine model[2].

    Pharmacological Context & Mechanistic Rationale

    The cholinergic hypothesis of dementia establishes that a decline in acetylcholine (ACh) synthesis and synaptic transmission is a primary driver of cognitive decline in neurodegenerative conditions like Alzheimer's disease (AD)[3]. Scopolamine, a non-selective, competitive muscarinic acetylcholine receptor antagonist, transiently blocks cholinergic signaling in the cortex and hippocampus, reliably inducing spatial and recognition memory deficits[4][5].

    By administering (4-amino-3-pyridinyl)phenyl-methanone oxime prior to scopolamine, researchers can evaluate the compound's ability to preserve cholinergic tone. The oxime moiety is hypothesized to interact with the catalytic or peripheral anionic site of AChE, inhibiting its hydrolytic activity. This inhibition increases synaptic ACh concentrations, allowing endogenous ACh to outcompete scopolamine at the postsynaptic muscarinic receptors[3].

    Pathway Presynaptic Presynaptic Neuron (ChAT synthesizes ACh) ACh ACh Presynaptic->ACh Release AChE AChE (Degrades ACh) ACh->AChE Hydrolyzed by Receptor Muscarinic Receptors (Postsynaptic) ACh->Receptor Activates Scopolamine Scopolamine (Antagonist) Scopolamine->Receptor Blocks Compound (4-amino-3-pyridinyl)phenyl -methanone oxime Compound->AChE Inhibits

    Cholinergic signaling pathway and putative mechanism of action.

    Preclinical Workflow Architecture

    To ensure a self-validating system, this workflow incorporates strict positive (Donepezil) and negative (Vehicle + Scopolamine) controls. This guarantees that any observed behavioral changes are definitively linked to target engagement rather than environmental artifacts.

    Workflow A Acclimatization (7 Days) B Pre-treatment: Test Compound A->B C Amnesia Induction: Scopolamine B->C D Behavioral Testing (MWM & NOR) C->D E Tissue Collection (Hippocampus) D->E F Biochemical Assays (AChE & ChAT) E->F

    In vivo experimental workflow for evaluating anti-amnesic efficacy.

    Detailed In Vivo Methodologies

    Compound Formulation & Administration Dynamics
    • Causality: Oxime derivatives often exhibit poor aqueous solubility. Utilizing a standardized, well-tolerated vehicle is critical to ensure systemic bioavailability without introducing solvent-induced neurotoxicity or behavioral suppression.

    • Vehicle Preparation: Dissolve (4-amino-3-pyridinyl)phenyl-methanone oxime in 5% DMSO, followed by 5% Tween-80. Sonicate for 10 minutes, then dilute to the final volume with 90% sterile physiological saline (0.9% NaCl).

    • Dosing Protocol: Administer via intraperitoneal (i.p.) injection or oral gavage (p.o.) at predefined doses (e.g., 5, 10, and 20 mg/kg) 60 minutes prior to behavioral testing. Administer Donepezil (3 mg/kg) to the positive control cohort.

    Cholinergic Blockade (Amnesia Induction)
    • Causality: Scopolamine hydrobromide is highly lipophilic and crosses the blood-brain barrier rapidly. A 30-minute pre-test interval ensures peak central muscarinic blockade during the critical acquisition phase of behavioral tasks[2][4].

    • Induction Protocol: Dissolve scopolamine hydrobromide in 0.9% sterile saline. Inject 1 mg/kg (i.p.) exactly 30 minutes prior to the Morris Water Maze (MWM) or Novel Object Recognition (NOR) training sessions[4].

    Behavioral Paradigms

    A. Morris Water Maze (MWM) - Spatial Memory [3]

    • Causality: The MWM forces the animal to use distal spatial cues to locate a hidden platform, a process that heavily relies on intact hippocampal cholinergic function.

    • Acquisition Phase: Utilize a circular pool (120 cm diameter) filled with opaque water (23±1°C). Submerge a 10 cm escape platform 1 cm below the surface. Conduct 4 trials per day for 5 consecutive days, dropping the mouse from randomized quadrants. Record the escape latency (time to find the platform) using video tracking software.

    • Probe Trial: On day 6, remove the platform. Allow the mouse to swim freely for 60 seconds. Quantify the time spent in the target quadrant and the number of platform location crossings to assess memory consolidation.

    B. Novel Object Recognition (NOR) - Recognition Memory [4]

    • Causality: NOR exploits the innate rodent preference for novelty, assessing perirhinal cortex and hippocampal memory retrieval without the stress of negative reinforcement (water).

    • Familiarization Phase: Place two identical objects in an open-field arena (40x40x40 cm). Allow 5 minutes of exploration.

    • Test Phase (24h later): Replace one familiar object with a novel object of a different shape and texture. Record exploration time (sniffing within 2 cm) for both objects.

    • Calculation: Discrimination Index (DI) = (Time Novel - Time Familiar) / (Time Novel + Time Familiar).

    Ex Vivo Biomarker Quantification
    • Causality: Behavioral data must be corroborated by biochemical evidence of target engagement. Measuring AChE and Choline Acetyltransferase (ChAT) confirms that the behavioral rescue is directly tied to the modulation of the cholinergic synapse[4][5].

    • Tissue Processing: Immediately following the MWM probe trial, euthanize mice via cervical dislocation. Rapidly dissect the hippocampi on ice, snap-freeze in liquid nitrogen, and homogenize in RIPA buffer containing protease inhibitors.

    • AChE Activity Assay: Utilize Ellman's colorimetric method. Measure absorbance at 412 nm to quantify the rate of thiocholine production, which is inversely proportional to the compound's inhibitory efficacy.

    Quantitative Data Interpretation

    To establish a self-validating dataset, the experimental readouts should align with the expected pharmacological outcomes detailed in the table below. A successful run is indicated by the positive control (Donepezil) significantly reversing the scopolamine-induced deficits, setting the benchmark for the test compound.

    Experimental GroupMWM Escape Latency (Day 5)MWM Target Quadrant TimeNOR Discrimination Index (DI)Hippocampal AChE Activity (% of Vehicle)
    Vehicle Control < 20 seconds> 40%> 0.50 (Strong preference)100% (Baseline)
    Scopolamine (1 mg/kg) > 50 seconds< 20% (Random swimming)~ 0.00 (No preference)110 - 120% (Upregulated)
    Donepezil (3 mg/kg) + Scop < 25 seconds> 35%> 0.40< 60% (Inhibited)
    Test Oxime (10 mg/kg) + Scop Dose-dependent rescueDose-dependent rescueDose-dependent rescueTarget: < 70%

    Sources

    Application

    Application Notes &amp; Protocols: A Modular Approach to the Synthesis of Novel (4-amino-3-pyridinyl)phenyl-methanone Oxime Derivatives

    Abstract The (4-amino-3-pyridinyl)phenyl-methanone oxime scaffold represents a promising starting point for the development of novel chemical entities in medicinal chemistry. Its structure features two primary, chemicall...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Abstract

    The (4-amino-3-pyridinyl)phenyl-methanone oxime scaffold represents a promising starting point for the development of novel chemical entities in medicinal chemistry. Its structure features two primary, chemically distinct sites for functionalization: the exocyclic 4-amino group and the oxime hydroxyl group. This dual reactivity allows for the generation of diverse molecular libraries through modular derivatization. This document provides a comprehensive guide for researchers, outlining strategic considerations and detailed, validated protocols for the selective functionalization of this core structure. We present methodologies for N-alkylation and N-arylation of the amino group, leveraging a crucial Boc-protection strategy, alongside protocols for O-alkylation and O-acylation of the oxime moiety. The causality behind experimental choices is explained, ensuring that each protocol serves as a self-validating system for the synthesis and characterization of novel derivatives.

    Introduction: The Strategic Value of the Core Scaffold

    Pyridine oxime derivatives are recognized for their wide-ranging biological activities, including applications as acetylcholinesterase reactivators and their potential in treating organophosphorous compound poisoning.[1] The (4-amino-3-pyridinyl)phenyl-methanone oxime molecule is particularly compelling as it combines the reactive oxime functionality with the 4-aminopyridine moiety, a privileged structure in numerous biologically active compounds.[2]

    The key to unlocking the potential of this scaffold lies in the selective modification of its two primary reactive sites:

    • The 4-Amino Group: Functionalization at this site can modulate the electronic properties of the pyridine ring and introduce substituents that can engage in new interactions with biological targets.

    • The Oxime Hydroxyl Group: Derivatization to form oxime ethers or esters can significantly alter lipophilicity, metabolic stability, and introduce a variety of side chains for structure-activity relationship (SAR) studies.[3]

    This guide details a strategic, modular approach to navigate the synthesis of novel derivatives, focusing on orthogonal protection and selective functionalization to achieve a diverse range of chemical structures.

    Overall Synthetic Strategy: A Dual-Axis Approach

    The derivatization of (4-amino-3-pyridinyl)phenyl-methanone oxime requires a carefully considered strategy to address the competing nucleophilicity of the exocyclic amino group and the pyridine ring nitrogen. Direct alkylation often leads to a mixture of products, with potential for reaction at the more nucleophilic ring nitrogen.[2]

    Our recommended strategy employs a tert-Butoxycarbonyl (Boc) protecting group to temporarily mask the 4-amino group. This approach offers two key advantages:

    • Directs Reactivity: It prevents unwanted side reactions at the pyridine nitrogen.

    • Enhances Nucleophilicity: After deprotonation, the nitrogen of the Boc-protected amine becomes a more potent nucleophile, facilitating efficient alkylation.[2]

    The overall workflow is designed to be modular, allowing for derivatization at either the oxime or the protected amino group, followed by deprotection to yield the final product or an intermediate for further functionalization.

    G cluster_0 Axis 1: Amino Group Functionalization cluster_1 Axis 2: Oxime Group Functionalization start Start: (4-amino-3-pyridinyl) phenyl-methanone oxime boc_protect Protocol 1: Boc Protection ((Boc)₂O, Base) start->boc_protect boc_protected Boc-Protected Intermediate boc_protect->boc_protected n_alkylation Protocol 2A: N-Alkylation (Base, R-X) boc_protected->n_alkylation Path N-Alkyl n_arylation Protocol 2B: N-Arylation (Ullmann Condensation) boc_protected->n_arylation Path N-Aryl o_alkylation Protocol 3A: O-Alkylation (Base, R-X) boc_protected->o_alkylation Path O-Alkyl o_acylation Protocol 3B: O-Acylation (DCC, R-COOH) boc_protected->o_acylation Path O-Acyl n_derivatized N-Functionalized Boc-Protected Intermediate n_alkylation->n_derivatized n_arylation->n_derivatized deprotection_n Protocol 4: Boc Deprotection (Acid, e.g., TFA) n_derivatized->deprotection_n o_derivatized O-Functionalized Boc-Protected Intermediate o_alkylation->o_derivatized o_acylation->o_derivatized deprotection_o Protocol 4: Boc Deprotection (Acid, e.g., TFA) o_derivatized->deprotection_o final_n Final N-Substituted Derivative deprotection_n->final_n final_o Final O-Substituted Derivative deprotection_o->final_o G s1 1. Dissolve Boc-protected oxime in anhydrous DMF under N₂ s2 2. Cool to 0 °C in an ice bath s1->s2 s3 3. Add NaH (1.1 eq) portion-wise (Caution: H₂ gas evolution) s2->s3 s4 4. Stir at 0 °C for 30 min (Anion formation) s3->s4 s5 5. Add alkyl halide (R-X, 1.2 eq) dropwise at 0 °C s4->s5 s6 6. Allow to warm to RT and stir (Monitor by TLC) s5->s6 s7 7. Quench with water, extract with Ethyl Acetate s6->s7 s8 8. Wash, dry, and concentrate s7->s8 s9 9. Purify via column chromatography s8->s9 final N-Alkylated Product s9->final G s1 1. Dissolve Boc-protected oxime in anhydrous Acetone or DMF s2 2. Add K₂CO₃ (2.0 eq) s1->s2 s3 3. Add alkyl halide (R-X, 1.5 eq) s2->s3 s4 4. Heat to reflux (50-60 °C) s3->s4 s5 5. Monitor reaction by TLC s4->s5 s6 6. Cool, filter off solids s5->s6 s7 7. Concentrate filtrate s6->s7 s8 8. Redissolve in EtOAc, wash, dry, and concentrate s7->s8 s9 9. Purify via column chromatography s8->s9 final O-Alkylated Product s9->final

    Sources

    Method

    Advanced Chromatographic Strategies for the Separation and Isomeric Profiling of (4-Amino-3-pyridinyl)phenyl-methanone oxime

    Introduction & Chemical Profiling The compound (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly functionalized heterocycle often utilized as a critical intermediate in the synthesis of biologica...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction & Chemical Profiling

    The compound (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly functionalized heterocycle often utilized as a critical intermediate in the synthesis of biologically active pharmaceuticals, such as benzisoxazole derivatives[1]. Chromatographic analysis of this molecule presents two distinct, complex challenges that require a fundamentally sound method development strategy:

    • Basic Nitrogen Tailing: The molecule contains a pyridine ring and a primary amine. The basicity of the aminopyridine moiety (pKa ~9.0) makes it highly susceptible to secondary electrostatic interactions with residual, deprotonated silanols ( Si−O− ) on standard silica-based stationary phases. If analyzed at a mid-range pH (pH 4–7), these interactions cause severe peak tailing, reducing resolution and quantitative accuracy[2][3].

    • Geometric Isomerism (E/Z Oximes): The oxime functional group ( −C=N−OH ) exists as a mixture of E (entgegen) and Z (zusammen) stereoisomers. Because oximes can undergo thermodynamic interconversion, improper column temperature or stationary phase selection can lead to peak coalescence, unconventional peak broadening, or incomplete resolution of the isomers[4][5].

    This application note details a self-validating, step-by-step protocol to achieve baseline resolution of the E and Z isomers while completely suppressing basic peak tailing using orthogonal reversed-phase high-performance liquid chromatography (RP-HPLC) techniques.

    Method Development Logic: Causality and Phase Selection

    To build a robust, self-validating method, we must control the ionization state of both the analyte and the stationary phase. We employ two orthogonal approaches:

    Approach A: Low pH / Biphenyl Phase (Primary Isomer Resolution Method)

    At a low pH (e.g., pH 2.5), the residual silanols on the silica surface are fully protonated and neutral, eliminating the primary cause of peak tailing for basic compounds[6]. While the aminopyridine group is fully ionized (polar) at this pH, retention is achieved by utilizing a Biphenyl stationary phase . The biphenyl ligands provide strong π−π and dipole-dipole interactions with the phenyl and pyridine rings of the analyte. This specific steric and electronic interaction is highly sensitive to the spatial arrangement of the oxime group, making it the premier choice for baseline resolving the E and Z isomers[7].

    Approach B: High pH / Hybrid C18 Phase (Orthogonal Tailing Suppression)

    Alternatively, operating at a high pH (> 9.5) neutralizes the basic aminopyridine moiety, allowing it to partition into the stationary phase purely via hydrophobic interactions, yielding exceptionally sharp peaks[8]. Because standard silica dissolves at high pH, a Hybrid Silica C18 (or polymeric) column must be used. While this method provides superior peak shape, standard C18 phases often lack the steric selectivity required to fully resolve E/Z oxime isomers compared to biphenyl phases.

    Experimental Workflows & Decision Matrix

    HPLC_Workflow Start Analyte Profiling: (4-Amino-3-pyridinyl)phenyl-methanone oxime Challenge1 Silanol Interactions (Basic Tailing) Start->Challenge1 Challenge2 E/Z Isomerism (Peak Coalescence) Start->Challenge2 pH_Low Low pH (2.5) Protonate Silanols Challenge1->pH_Low pH_High High pH (10.0) Neutralize Analyte Challenge1->pH_High Col_Biphenyl Biphenyl Phase (π-π Interactions) Challenge2->Col_Biphenyl Opt_Temp Isothermal Control (25°C) Prevent Interconversion Challenge2->Opt_Temp pH_Low->Col_Biphenyl Col_Hybrid Hybrid C18 Phase (pH Stability) pH_High->Col_Hybrid Final Baseline Resolution of E/Z Isomers (Rs > 2.0) Col_Biphenyl->Final Col_Hybrid->Final Opt_Temp->Final

    Caption: Logical workflow for resolving basic oxime isomers via pH control and stationary phase selection.

    Step-by-Step Experimental Protocols

    Sample Preparation
    • Stock Solution: Accurately weigh 10.0 mg of (4-amino-3-pyridinyl)phenyl-methanone oxime standard.

    • Dissolution: Dissolve in 10.0 mL of Methanol (HPLC Grade) to create a 1.0 mg/mL stock. Sonicate for 5 minutes to ensure complete dissolution.

    • Working Standard: Dilute the stock solution 1:10 with the initial mobile phase conditions (90% Water / 10% Acetonitrile) to a final concentration of 100 µg/mL. Note: Diluting in the mobile phase prevents solvent-mismatch peak distortion at the column head.

    Protocol A: Low pH Biphenyl Method (Optimized for Isomer Resolution)

    This method is designed to exploit the π−π interactions of the biphenyl phase while keeping silanols protonated.

    • Column: Superficially Porous Particle (SPP) Biphenyl, 2.7 µm, 100 x 4.6 mm.

    • Mobile Phase A: 0.1% Formic Acid in MS-Grade Water (pH ~2.7).

    • Mobile Phase B: 0.1% Formic Acid in MS-Grade Acetonitrile.

    • Flow Rate: 1.2 mL/min.

    • Column Temperature: 25°C. (Critical: Elevated temperatures >40°C can induce on-column E/Z interconversion, leading to a "rectangular" peak bridging the two isomers[4]).

    • Injection Volume: 5 µL.

    • Detection: UV at 254 nm (and 280 nm for specific pyridine absorption).

    Protocol B: High pH Hybrid C18 Method (Orthogonal Confirmation)

    This method confirms peak purity by neutralizing the basic amine, ensuring no hidden co-eluting impurities are masked by tailing.

    • Column: Ethylene-Bridged Hybrid (BEH) C18, 1.7 µm, 100 x 2.1 mm (UHPLC).

    • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 30°C.

    Quantitative Data Summaries

    Table 1: Universal Gradient Program (Applicable to both Protocols)

    Time (min)% Mobile Phase A% Mobile Phase BCurve Profile
    0.09010Initial
    1.09010Isocratic Hold
    8.04060Linear Gradient
    9.01090Column Wash
    12.01090Isocratic Wash
    12.19010Re-equilibration
    15.09010End

    Table 2: System Suitability & Method Comparison Data

    ParameterProtocol A (Low pH Biphenyl)Protocol B (High pH Hybrid C18)Acceptance Criteria
    Retention Time (E-isomer) 6.45 min7.12 minRSD < 1.0%
    Retention Time (Z-isomer) 6.82 min7.25 minRSD < 1.0%
    Resolution ( Rs​ ) (E vs Z) 2.8 (Baseline Resolved)1.4 (Partial Co-elution) Rs​≥2.0
    USP Tailing Factor ( Tf​ ) 1.151.02 Tf​≤1.5
    Theoretical Plates ( N ) > 15,000> 25,000 N>10,000

    Scientific Insight: As demonstrated in Table 2, Protocol A achieves superior resolution of the E and Z isomers due to the shape selectivity of the biphenyl phase. Protocol B yields a near-perfect tailing factor ( Tf​ = 1.02) due to the complete neutralization of the basic aminopyridine group[6], but lacks the steric selectivity to fully resolve the geometric isomers. Therefore, Protocol A is validated as the primary quantitative method.

    Sources

    Technical Notes & Optimization

    Troubleshooting

    Technical Support Center: Optimizing the Synthesis of (4-Amino-3-pyridinyl)phenyl-methanone Oxime

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing yield bottlenecks in the synthesis of (4-amino...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing yield bottlenecks in the synthesis of (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2).

    Synthesizing oximes from sterically hindered and electronically deactivated diaryl ketones requires precise thermodynamic and kinetic control. This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative optimization strategies to ensure high-yield, reproducible results.

    PART 1: Mechanistic Bottlenecks & Workflow

    The conversion of (4-amino-3-pyridinyl)phenyl-methanone to its corresponding oxime is fundamentally limited by two factors:

    • Electronic Deactivation: The 4-amino group exerts a strong positive mesomeric (+M) effect, pushing electron density into the pyridine ring and the adjacent carbonyl carbon. This reduces the electrophilicity of the carbonyl group, making nucleophilic attack by hydroxylamine kinetically unfavorable.

    • Equilibrium Reversibility: Oximation is a condensation reaction that generates water. In sterically hindered systems, the reverse reaction (hydrolysis) easily outcompetes product formation unless water is aggressively sequestered.

    MechanisticWorkflow Ketone 4-Amino-3-benzoylpyridine (Sterically Hindered, Electronically Deactivated) Hemiaminal Tetrahedral Hemiaminal Intermediate Ketone->Hemiaminal Nucleophilic Attack (Requires pH 4.5-5.5) Reagents NH2OH·HCl + NaOAc (Generates free NH2OH + AcOH buffer) Reagents->Hemiaminal Reactants Oxime (4-Amino-3-pyridinyl) phenyl-methanone oxime (E/Z Isomeric Mixture) Hemiaminal->Oxime Dehydration (-H2O) Water Water Elimination (Equilibrium Bottleneck) Hemiaminal->Water Water->Oxime Remove via Molecular Sieves

    Caption: Mechanistic workflow and equilibrium bottlenecks in benzoylpyridine oximation.

    PART 2: Troubleshooting Guide & FAQs

    Q: Why does the reaction stall at 40-50% conversion despite prolonged reflux? A: This is a classic thermodynamic versus kinetic bottleneck. The starting material suffers from severe electronic deactivation due to the 4-amino group. Standard reflux is insufficient to overcome this activation barrier. Solution: You must shift the equilibrium by removing the water byproduct. Employ a Soxhlet extractor with 3Å molecular sieves or use a Dean-Stark apparatus. Furthermore, increasing the equivalents of hydroxylamine hydrochloride (up to 4-5 eq) and sodium acetate via mass action[1].

    Q: I achieved complete conversion according to LC-MS, but my isolated yield is poor and the NMR looks messy. What happened? A: You are observing E/Z (syn/anti) isomerism. Benzoylpyridine oximes readily form both during synthesis[2]. These isomers have drastically different polarities and solubilities. If you rely on direct crystallization from the reaction mixture, you are selectively precipitating only one isomer (usually the thermodynamically stable one) while the other remains dissolved in the mother liquor, slashing your apparent yield. Pyridine oximes also form complex that trap impurities[3]. Solution: Do not rely on direct crystallization for initial isolation. Perform an aqueous workup and extract with ethyl acetate to recover both isomers.

    Q: During workup, my oxime reverts back to the starting ketone. How do I prevent this hydrolysis? A: Oxime formation is a reversible condensation. If your workup involves washing the organic layer with strong aqueous acids (e.g., 1M HCl) to remove residual pyridine or unreacted amine, you are inadvertently catalyzing the hydrolysis of the oxime back to the ketone. Solution: Maintain a neutral to slightly basic pH during workup. Neutralize the reaction mixture with saturated NaHCO₃ (pH ~7.5-8.0) before extraction.

    TroubleshootingTree Start Low Yield of Oxime CheckConv Assess Reaction via LC-MS (Avoid TLC due to E/Z smearing) Start->CheckConv LowConv Incomplete Conversion (< 80%) CheckConv->LowConv HighConv Complete Conversion, Low Isolated Yield CheckConv->HighConv Sol1 Electronic/Steric Issue: Increase NH2OH to 4 eq, Add 3Å Molecular Sieves LowConv->Sol1 Sol2 Buffer Issue: Ensure pH is 4.5-5.5 (Use NaOAc/AcOH) LowConv->Sol2 Sol3 Isolation Issue: E/Z Isomers lost in mother liquor during crystallization HighConv->Sol3 Sol4 Hydrolysis Issue: Avoid acidic aqueous workup, Neutralize with NaHCO3 HighConv->Sol4

    Caption: Diagnostic logic tree for troubleshooting low oxime synthesis yields.

    PART 3: Self-Validating Experimental Protocol

    Objective: Achieve >90% isolated yield of (4-amino-3-pyridinyl)phenyl-methanone oxime.

    • Step 1: Reagent Preparation. In a 100 mL round-bottom flask, suspend (4-amino-3-pyridinyl)phenyl-methanone (10 mmol) in 30 mL of absolute ethanol.

    • Step 2: Buffer & Nucleophile Addition. Add hydroxylamine hydrochloride (40 mmol, 4.0 eq) and anhydrous sodium acetate (45 mmol, 4.5 eq).

      • Causality Check: The slight excess of base ensures all HCl is neutralized, freeing the hydroxylamine, while the acetic acid generated in situ buffers the solution to pH ~4.5-5.5. This is the optimal window for carbonyl protonation without nucleophile deactivation.

    • Step 3: Water Scavenging. Add 5 grams of freshly activated 3Å molecular sieves directly to the flask to continuously remove water and drive the equilibrium forward.

    • Step 4: Reaction. Reflux the mixture under an inert argon atmosphere for 18-24 hours.

      • Validation Check: Monitor the reaction strictly by LC-MS. Do not use TLC, as the E/Z isomers will smear and give a false impression of degradation or incomplete reaction.

    • Step 5: Workup. Cool to room temperature, filter out the molecular sieves, and concentrate the filtrate under reduced pressure. Partition the residue between Ethyl Acetate (50 mL) and saturated aqueous NaHCO₃ (50 mL). Extract the aqueous layer twice more with EtOAc.

      • Causality Check: Using NaHCO₃ prevents acid-catalyzed hydrolysis of the newly formed oxime bond during phase separation.

    • Step 6: Isolation. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate. Purify via flash chromatography (Silica gel, EtOAc/Hexanes) to isolate the combined E/Z isomers quantitatively.

    PART 4: Quantitative Data Summary

    The following table summarizes the impact of optimizing specific reaction parameters on the final isolated yield of sterically hindered diaryl oximes.

    ParameterStandard ConditionOptimized ConditionYield ImpactMechanistic Rationale
    Nucleophile Equivalents 1.1 - 1.5 eq4.0 - 5.0 eq+25% Overcomes electronic deactivation of the carbonyl by mass action.
    Water Management Standard Reflux3Å Molecular Sieves+30% Drives the reversible condensation equilibrium forward by scavenging H₂O.
    pH Control Unbuffered (Pyridine)NaOAc/AcOH Buffer (pH 5)+20% Balances carbonyl activation (requires acid) with nucleophile availability (requires base).
    Isolation Method Direct CrystallizationEtOAc Extraction & Chromatography+15% Recovers both E and Z isomers, preventing loss of the more soluble isomer in the mother liquor.

    PART 5: References

    • [1] Title: An Efficient Procedure for Synthesis of Oximes by Grinding. Source: Asian Journal of Chemistry. URL:[Link]

    • [3] Title: Pyridine Oximes: Synthesis, Reactions, and Biological Activity. (Review). Source: ResearchGate. URL:[Link]

    • [2] Title: Beckmann Rearrangement of Benzoylpyridine Oximes and their N-Oxides. Source: J-Stage. URL: [Link]

    Sources

    Optimization

    Technical Support Center: Troubleshooting the Solubility of (4-Amino-3-pyridinyl)phenyl-methanone oxime

    Welcome to the Technical Support Center. Working with complex pharmaceutical intermediates like (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) often presents significant solubility challenges.

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. Working with complex pharmaceutical intermediates like (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) often presents significant solubility challenges. This guide is designed to help researchers, analytical scientists, and formulation professionals troubleshoot and overcome these bottlenecks through mechanistically grounded strategies.

    Troubleshooting Workflow

    SolubilityWorkflow Start Poor Solubility of (4-Amino-3-pyridinyl)phenyl-methanone oxime Decision What is the downstream application? Start->Decision Stock In Vitro Assays / NMR (High Conc. Stock) Decision->Stock Chrom Extraction / Chromatography (Volatile Solvents) Decision->Chrom InVivo In Vivo / Aqueous Formulation (Polar Solvents) Decision->InVivo ActionStock Use Dipolar Aprotic Solvents (DMSO, DMF, NMP) Stock->ActionStock ActionChrom Use Co-solvents & Modifiers (DCM/MeOH + 0.1% TEA/AcOH) Chrom->ActionChrom ActionInVivo Perform Salt Formation (HCl or MSA salt) InVivo->ActionInVivo

    Caption: Decision tree for troubleshooting the solubility of (4-amino-3-pyridinyl)phenyl-methanone oxime.

    Frequently Asked Questions (Mechanistic Insights)

    Q1: Why is this compound so insoluble in standard organic solvents like Dichloromethane (DCM), Ethyl Acetate (EtOAc), or Hexanes? A1: The poor solubility is thermodynamically driven by the molecule's exceptionally high crystal lattice energy. The structure contains multiple strong hydrogen bond donors (the primary amine at position 4 and the oxime hydroxyl group) and acceptors (the pyridine nitrogen, oxime nitrogen, and oxime oxygen). This allows the molecules to form an extensive, highly stable intermolecular hydrogen-bonding network (e.g., O-H···N and N-H···O interactions) in the solid state[1]. Standard non-polar or weakly polar aprotic solvents lack the necessary hydrogen-bond acceptor (HBA) capacity to disrupt this crystalline lattice[2].

    Q2: Which organic solvents are best for preparing high-concentration stock solutions? A2: To overcome the strong solute-solute interactions, you must use solvents with high Kamlet-Taft basicity (hydrogen-bond acceptor capacity). Dipolar aprotic solvents such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP) are highly recommended[2]. These solvents act as strong hydrogen bond acceptors, effectively solvating the amine and oxime protons and breaking the crystal lattice[3].

    Q3: How can I improve its solubility in volatile organic solvents for chromatography or liquid-liquid extraction? A3: When volatile solvents are required, mono-solvents are often insufficient. You must employ a co-solvent strategy. Adding a highly polar, hydrogen-bond donating (HBD) solvent like methanol or ethanol (5-10% v/v) to a base solvent like DCM creates a synergistic HBD-HBA mixture that improves solvation[4]. Furthermore, because the compound is amphoteric, adding 0.1-1% of a volatile modifier (e.g., Triethylamine to deprotonate the oxime, or Acetic Acid to protonate the pyridine) can temporarily disrupt the lattice and improve partitioning during chromatography.

    Q4: Can salt formation permanently improve the solubility of this compound in polar solvents? A4: Yes. Pyridine-based compounds are weak bases with pKa values typically around 4 to 5[5]. By reacting the free base with a strong acid (such as hydrochloric acid or methanesulfonic acid), you protonate the pyridine nitrogen to form a pyridinium cation. This introduces powerful ion-dipole interactions that drastically lower the lattice energy and enhance solubility in water and polar alcohols by several folds[6]. For successful salt formation, the pKa of the chosen counterion should be at least 2 units lower than the pKa of the pyridine group[7].

    Solvent Selection & Quantitative Impact Guide

    The following table summarizes the physicochemical properties of various solvent classes and their causal impact on the solubility of (4-amino-3-pyridinyl)phenyl-methanone oxime.

    Solvent ClassExample SolventsH-Bond Acceptor (HBA) CapacityExpected Solubility ImpactRecommended Downstream Application
    Non-Polar Aprotic Hexanes, TolueneVery LowPoor (< 1 mg/mL)Anti-solvent for crystallization.
    Weakly Polar Aprotic DCM, EtOAc, ChloroformLowPoor to Fair (1 - 5 mg/mL)Liquid-liquid extraction (requires co-solvents).
    Polar Protic Methanol, EthanolHigh (HBD dominant)Fair (5 - 15 mg/mL)Co-solvent mixtures; Salt recrystallization.
    Dipolar Aprotic DMSO, DMF, NMPVery High (Kamlet-Taft β > 0.7)Excellent (> 50 mg/mL)High-concentration stock solutions (In vitro/NMR).
    Aqueous (pH Adjusted) Acidic Water (pH < 3)N/A (Ion-Dipole driven)Good (10 - 30 mg/mL)In vivo formulations (as a generated salt).

    Experimental Protocols

    Protocol A: Preparation of High-Concentration Stock Solutions (DMSO/NMP)

    Causality: Dipolar aprotic solvents provide the necessary kinetic and thermodynamic energy to break the O-H···N and N-H···O hydrogen bonds holding the crystal lattice together[1].

    • Weighing: Accurately weigh the required amount of (4-amino-3-pyridinyl)phenyl-methanone oxime free base into a sterile, amber glass vial (the oxime group can be sensitive to prolonged UV exposure).

    • Solvent Addition: Add anhydrous DMSO or NMP to achieve the desired target concentration (e.g., 50 mM).

    • Thermal & Kinetic Disruption: Sonicate the suspension in a water bath at 35–40 °C for 10 to 15 minutes. Note: Mild heating provides the kinetic energy required to overcome the initial activation energy of dissolution.

    • Verification: Vortex for 30 seconds. Inspect the solution against a dark background to ensure no micro-crystals remain. Store at -20 °C to prevent degradation.

    Protocol B: In-Situ Hydrochloride Salt Formation for Enhanced Polar Solubility

    Causality: Protonating the pyridine nitrogen (pKa ~4-5) creates a pyridinium cation. The resulting ion-dipole interaction with polar solvents drastically lowers the lattice energy and increases solvation[5].

    • Dissolution: Dissolve 1.0 equivalent of the free base in a minimum volume of a moderately polar, anhydrous solvent where it exhibits partial solubility (e.g., Tetrahydrofuran or Acetone) at room temperature.

    • Acid Addition: Under continuous magnetic stirring, slowly add 1.05 equivalents of 1M HCl in diethyl ether (or 1M HCl in dioxane) dropwise over 5 minutes[8].

    • Precipitation: As the pyridine nitrogen protonates, the highly polar hydrochloride salt will become insoluble in the ethereal/acetone mixture and precipitate out as a fine solid[8].

    • Isolation: Stir for an additional 30 minutes to ensure complete salt formation. Filter the precipitate through a sintered glass funnel.

    • Washing & Drying: Wash the filter cake with cold, anhydrous diethyl ether to remove unreacted acid. Dry the solid under high vacuum at 40 °C for 12 hours.

    • Validation: The resulting (4-amino-3-pyridinyl)phenyl-methanone oxime hydrochloride salt will now exhibit significantly enhanced solubility in water, methanol, and ethanol[6].

    Sources

    Troubleshooting

    Technical Support Center: Optimizing Oximation Temperature for (4-Amino-3-pyridinyl)phenyl-methanone

    Welcome to the Application Scientist Support Portal. This guide provides mechanistic insights, troubleshooting steps, and validated protocols for the synthesis of (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Application Scientist Support Portal. This guide provides mechanistic insights, troubleshooting steps, and validated protocols for the synthesis of (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)[1]. Oximation of sterically hindered diaryl ketones requires precise thermodynamic control. Here, we address the critical role of temperature in driving conversion while mitigating side reactions.

    Reaction Pathway & Temperature Decision Matrix

    G Start Ketone + NH₂OH·HCl Base Add Base (NaOAc/Pyridine) in EtOH/MeOH Start->Base Temp Temperature Selection Base->Temp Low Ambient (20-25°C) Slow kinetics, incomplete conversion Temp->Low Opt Optimal (70-80°C) High yield, controlled E/Z ratio Temp->Opt High Excessive (>100°C) Beckmann rearrangement, degradation Temp->High

    Temperature-dependent reaction pathways for diaryl ketoxime synthesis.

    Troubleshooting Guides & FAQs

    Q1: Why is temperature optimization so critical for synthesizing (4-amino-3-pyridinyl)phenyl-methanone oxime compared to simple aliphatic ketones? A: Diaryl ketones face significant steric hindrance around the carbonyl carbon, which substantially raises the activation energy required for the initial nucleophilic attack by hydroxylamine. While simple aliphatic ketones can often be oximated at ambient temperature using aqueous hydroxylamine[2], diaryl systems like (4-amino-3-pyridinyl)phenyl-methanone typically require elevated thermal energy (refluxing in methanol or ethanol at 70–80 °C) to achieve practical reaction rates[3]. Furthermore, the aminopyridine moiety introduces competing basic sites, making the system sensitive to thermal degradation if pushed beyond optimal limits.

    Q2: I am experiencing incomplete conversion at room temperature (25 °C) even after 24 hours. Should I increase the equivalents of hydroxylamine? A: No, increase the temperature first. At 25 °C, the formation of the tetrahedral intermediate is kinetically sluggish for diaryl ketones. Pushing the reaction to 70–80 °C in an alcoholic solvent with sodium acetate (NaOAc) or pyridine provides the necessary thermal activation[3]. Adding excessive hydroxylamine at room temperature will not overcome the kinetic barrier and only complicates the downstream aqueous workup.

    Q3: What happens if the reaction temperature exceeds 100 °C, for instance, by using a higher-boiling solvent like DMF or xylene? A: Exceeding 100 °C is strongly discouraged. At elevated temperatures (particularly >140 °C), oximes are highly prone to undergo the Beckmann rearrangement, converting your desired oxime into an unwanted amide byproduct[4]. Additionally, prolonged heating of aminopyridine derivatives can lead to N-oxidation or hydrolytic degradation of the oxime back to the parent ketone. Maintain the reaction strictly within the 70–80 °C window.

    Q4: How does temperature affect the E/Z isomer ratio of the resulting oxime? A: (4-amino-3-pyridinyl)phenyl-methanone oxime can exist as both E and Z isomers. Lower temperatures often yield a kinetically controlled, unpredictable mixture of isomers. Elevated temperatures (reflux) provide the thermodynamic energy necessary for the isomers to equilibrate, typically favoring the less sterically hindered isomer. If a specific isomer is required for your drug development pipeline, you will likely need to perform fractional crystallization during the workup phase[5].

    Quantitative Data: Temperature Optimization Matrix

    The following table summarizes the thermodynamic causality and expected outcomes when varying the reaction temperature for diaryl ketoxime synthesis.

    Reaction TemperatureAverage Reaction TimeExpected Conversion YieldE/Z Isomer EquilibrationPrimary Risk / Byproduct
    20–25 °C (Ambient) > 48 hours< 40%Kinetically trappedUnreacted starting ketone
    70–80 °C (Reflux) 2–4 hours85–95%Thermodynamically stableNone (Optimal zone)
    > 120 °C < 1 hourVariable (Degradation)Rapid equilibrationBeckmann rearrangement
    Validated Experimental Protocol

    Optimized Reflux Protocol for (4-Amino-3-pyridinyl)phenyl-methanone Oxime

    This self-validating protocol utilizes thermal control to ensure high conversion while preventing degradation.

    • Reagent Preparation: In a clean, dry 100 mL round-bottom flask, dissolve 10.0 mmol of (4-amino-3-pyridinyl)phenyl-methanone in 20 mL of absolute ethanol. Ensure complete dissolution before proceeding.

    • Activation: Add 12.0 mmol (1.2 equivalents) of hydroxylamine hydrochloride (NH₂OH·HCl) and 15.0 mmol (1.5 equivalents) of anhydrous sodium acetate (NaOAc) to the solution. The NaOAc serves to liberate the free hydroxylamine base in situ[3].

    • Thermal Optimization (Reflux): Attach a reflux condenser and gradually heat the mixture to 75 °C using a temperature-controlled oil bath. Maintain vigorous magnetic stirring. At this optimal temperature, the activation energy barrier dictated by the bulky phenyl and pyridinyl rings is overcome without triggering high-temperature side reactions[4].

    • Reaction Monitoring: Monitor the reaction via TLC (e.g., Hexanes:EtOAc 1:1) or HPLC. Full conversion is typically achieved within 2 to 4 hours. The disappearance of the ketone peak validates the kinetic completion.

    • Workup and Crystallization: Once complete, remove the flask from the oil bath and cool the reaction mixture to 0 °C in an ice bath. Slowly add 30 mL of distilled water dropwise to precipitate the oxime. Collect the resulting crystals via vacuum filtration on a Büchner funnel. Wash the filter cake with ice-cold water (2 × 10 mL) to remove residual salts, and dry under high vacuum (0.1 mmHg) at ambient temperature to yield the pure oxime[3][5].

    References
    • Guidechem.Methanone, (4-amino-3-pyridinyl)(2,3-dihydro-1,4-benzoxathiin-2-yl) - Guidechem (Includes CAS 136227-16-2 data).
    • ResearchGate.What is the most popular procedure to synthesize oximes?
    • Organic Syntheses.9 - Organic Syntheses Procedure.
    • Google Patents.WO2000032562A1 - Method of manufacturing high purity oximes from aqueous hydroxylamine and ketones.
    • PMC.A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry.

    Sources

    Optimization

    preventing oxidative degradation of (4-amino-3-pyridinyl)phenyl-methanone oxime during storage

    Welcome to the Technical Support Center for (4-amino-3-pyridinyl)phenyl-methanone oxime. This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals to ensure the sta...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center for (4-amino-3-pyridinyl)phenyl-methanone oxime. This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals to ensure the stability of this compound during storage. Oxidative degradation is a critical factor that can compromise sample integrity, leading to inaccurate experimental results and potential loss of therapeutic efficacy. This resource offers troubleshooting guidance and frequently asked questions to address specific challenges you may encounter.

    I. Understanding the Instability: The Challenge of Oxidative Degradation

    (4-amino-3-pyridinyl)phenyl-methanone oxime possesses functional groups, namely the aminopyridine and oxime moieties, that are susceptible to oxidation. The lone pair of electrons on the amino group and the nitrogen of the pyridine ring can participate in oxidation reactions, while the oxime group can also be a target for oxidative cleavage. Understanding these potential degradation pathways is the first step in developing a robust storage strategy.

    Diagram: Potential Oxidative Degradation Pathway

    G cluster_main Potential Oxidative Degradation of (4-amino-3-pyridinyl)phenyl-methanone oxime A (4-amino-3-pyridinyl)phenyl-methanone oxime C N-oxide formation on pyridine ring A->C D Oxidation of amino group A->D E Oxidative cleavage of oxime A->E B Oxidizing Agents (e.g., O2, Peroxides) B->A initiates degradation F Degraded, inactive products C->F D->F E->F

    Caption: Potential routes of oxidative degradation for the target compound.

    II. Troubleshooting Guide & FAQs

    This section addresses common issues encountered during the storage and handling of (4-amino-3-pyridinyl)phenyl-methanone oxime.

    Q1: I've observed a change in the color and purity of my solid compound over time. What could be the cause?

    A1: Color change and decreased purity in the solid state are often indicators of degradation. The primary suspect is oxidation due to prolonged exposure to atmospheric oxygen and potentially light.

    Troubleshooting Steps:

    • Verify Storage Atmosphere: Was the compound stored under an inert atmosphere (e.g., argon or nitrogen)? Oxygen in the air can directly react with the molecule.

    • Assess Light Exposure: Was the container transparent or stored in a well-lit area? Photodegradation can be initiated or accelerated by exposure to UV or even ambient light. Pyridine-containing compounds are known to be susceptible to photodegradation.[1]

    • Check Container Seal: Ensure the container is tightly sealed to prevent the ingress of moisture and air.[2][3] Safety data sheets for similar aminopyridine compounds consistently recommend storing in a tightly closed container.[2][3]

    • Review Storage Temperature: While room temperature may be acceptable for short periods, long-term storage at lower temperatures (2-8°C or -20°C) is recommended to slow down degradation kinetics.[1]

    Q2: My solution of the compound in a common organic solvent (e.g., DMSO, Methanol) shows new peaks in the HPLC analysis after a few days. Why is this happening?

    A2: The appearance of new peaks in your chromatogram strongly suggests degradation of the compound in solution. Solvents are not always inert and can participate in or facilitate degradation reactions.

    Potential Causes & Solutions:

    • Solvent Purity: Peroxides can form in certain solvents like THF or dioxane upon storage and exposure to air. These peroxides are potent oxidizing agents. Always use freshly opened or properly stored high-purity solvents.

    • Dissolved Oxygen: Solvents can contain dissolved oxygen, which can lead to oxidative degradation.[1] For sensitive applications, it is best practice to degas the solvent by sparging with an inert gas like argon or nitrogen before preparing the solution.[1]

    • pH Effects: Although you are using an organic solvent, residual water or acidic/basic impurities can influence stability. Oximes can be susceptible to hydrolysis, especially at non-neutral pH.[4][5][6]

    • Photodegradation: Solutions are often more susceptible to light-induced degradation than the solid material. Always store solutions in amber vials or protect them from light.[1]

    Q3: Can I add an antioxidant to my solution to improve stability? If so, which ones are recommended?

    A3: Yes, adding an antioxidant is a highly effective strategy to prevent oxidative degradation. The choice of antioxidant will depend on the solvent system and the downstream application.

    Recommended Antioxidants and Considerations:

    AntioxidantRecommended ConcentrationSolvent CompatibilityConsiderations
    Butylated Hydroxytoluene (BHT) 0.01 - 0.1%Good in most organic solvents.A widely used and effective radical scavenger.
    Ascorbic Acid 0.1 - 1 mg/mLSoluble in water and some polar organic solvents.A common antioxidant, but its stability can be pH-dependent.[1]
    Sodium Metabisulfite 0.1 - 1 mg/mLPrimarily for aqueous solutions.Can be reactive with certain functional groups.[1]
    Tocopherol (Vitamin E) 0.01 - 0.1%Good in non-polar organic solvents.A natural antioxidant that can be beneficial in lipid-based formulations.

    Important Note: Always perform a small-scale compatibility study to ensure the chosen antioxidant does not interfere with your assay or react with your compound of interest.

    Q4: What are the ideal storage conditions for long-term stability of (4-amino-3-pyridinyl)phenyl-methanone oxime?

    A4: For optimal long-term stability, a multi-faceted approach to storage is crucial.

    Summary of Recommended Long-Term Storage Conditions:

    ParameterSolid CompoundIn SolutionRationale
    Temperature -20°C or below-20°C or -80°C (aliquoted)Reduces the rate of chemical degradation.[1]
    Atmosphere Inert Gas (Argon or Nitrogen)Inert Gas HeadspacePrevents direct oxidation by atmospheric oxygen.[1]
    Light Amber glass vial/protected from lightAmber glass vial/protected from lightMinimizes photodegradation.[1]
    Container Tightly sealed, appropriate materialTightly sealed, appropriate materialPrevents contamination from air and moisture.[2][3]
    pH (for solutions) N/ABuffered to a neutral pH (6.0-8.0)Oximes can be susceptible to acid or base-catalyzed hydrolysis.[4]
    Diagram: Workflow for Ensuring Compound Stability

    G cluster_workflow Workflow for Maintaining Compound Integrity A Receive/Synthesize Compound B Initial Quality Control (QC) (e.g., HPLC, NMR) A->B C Store Solid under Optimal Conditions (Inert gas, -20°C, Dark) B->C D Prepare Solution with High-Purity, Degassed Solvent C->D E Add Compatible Antioxidant (Optional) D->E F Store Solution under Optimal Conditions (Inert gas, -20°C or -80°C, Dark) D->F without antioxidant E->F G Periodic Stability Check (QC) F->G

    Caption: A systematic workflow to ensure the stability of the compound.

    III. Experimental Protocol: Forced Degradation Study

    To proactively understand the stability of (4-amino-3-pyridinyl)phenyl-methanone oxime and to validate the stability-indicating nature of your analytical method, a forced degradation study is recommended.[7][8][9]

    Objective: To identify potential degradation products and pathways under various stress conditions.

    Materials:

    • (4-amino-3-pyridinyl)phenyl-methanone oxime

    • High-purity solvents (e.g., Methanol, Acetonitrile, Water)

    • Acids (e.g., 0.1 N HCl)

    • Bases (e.g., 0.1 N NaOH)

    • Oxidizing agent (e.g., 3% H₂O₂)

    • HPLC system with a suitable column (e.g., C18) and detector (e.g., PDA or UV-Vis)

    • pH meter

    • Photostability chamber

    • Oven

    Procedure:

    • Prepare Stock Solution: Accurately weigh and dissolve the compound in a suitable solvent to a known concentration (e.g., 1 mg/mL).

    • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 N HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the solution before analysis.

    • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 N NaOH. Incubate at room temperature for a defined period. Neutralize the solution before analysis.

    • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.[8] Incubate at room temperature for a defined period.

    • Thermal Degradation (Solid): Place a known amount of the solid compound in an oven at an elevated temperature (e.g., 105°C) for a specified time.[8] Dissolve the stressed solid in the solvent for analysis.

    • Photolytic Degradation (Solution): Expose a solution of the compound to light in a photostability chamber according to ICH guidelines.

    • Analysis: Analyze all stressed samples, along with a control (unstressed) sample, by a validated HPLC method.[8]

    Data Interpretation:

    • Compare the chromatograms of the stressed samples to the control.

    • Identify and quantify the degradation products.

    • The goal is to achieve a reasonable amount of degradation (e.g., 10-20%) to demonstrate the method's ability to separate degradants from the parent compound.[9]

    IV. Analytical Methods for Detecting Degradation

    A stability-indicating analytical method is crucial for accurately quantifying the compound and its degradation products.[8]

    • High-Performance Liquid Chromatography (HPLC): This is the most common technique. A reverse-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is a good starting point.[7] A photodiode array (PDA) detector is beneficial for identifying peak purity and characterizing degradation products by their UV spectra.

    • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying the structure of unknown degradation products by providing mass-to-charge ratio information.[10][11]

    V. References

    • Sdfine. 2-amino-6-methylpyridine Safety Data Sheet. Retrieved from [Link]

    • Jubilant Ingrevia. (2024, February 22). 4-Aminopyridine Safety Data Sheet. Retrieved from [Link]

    • Journal of Chemical and Pharmaceutical Research, Studies on forced degradation of oxcarbazepine. Retrieved from [Link]

    • United States Environmental Protection Agency. Analytical method for the determination of oxamyl and its oxime metabolite in water using lc/ms/ms analysis. Retrieved from [Link]

    • Journal of the Turkish Chemical Society, Section A: Chemistry, Synthesis, characterization and antioxidant activities of some novel oxime derivatives. Retrieved from [Link]

    • Semantic Scholar. Synthesis, characterization and antioxidant activities of some novel oxime derivatives. Retrieved from [Link]

    • Pharmaceutical Technology, Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

    • ResearchGate. (PDF) Development of an Improved LC–MS/MS Assay for the Quantification of Oximes in KIKO Mouse Plasma. Retrieved from [Link]

    • International Journal of Pharmaceutical Sciences Review and Research, Forced Degradation – A Review. Retrieved from [Link]

    • PubMed. Studies on the decomposition of the oxime HI 6 in aqueous solution. Retrieved from [Link]

    • National Institutes of Health. Hydrolytic Stability of Hydrazones and Oximes. Retrieved from [Link]

    • Raines Lab, University of Wisconsin-Madison. Hydrolytic Stability of Hydrazones and Oximes. Retrieved from [Link]

    Sources

    Troubleshooting

    HPLC mobile phase optimization for (4-amino-3-pyridinyl)phenyl-methanone oxime analysis

    Technical Support Center: HPLC Mobile Phase Optimization for (4-Amino-3-pyridinyl)phenyl-methanone Oxime Welcome to the Technical Support Center. This guide is specifically engineered for analytical chemists and drug dev...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Technical Support Center: HPLC Mobile Phase Optimization for (4-Amino-3-pyridinyl)phenyl-methanone Oxime

    Welcome to the Technical Support Center. This guide is specifically engineered for analytical chemists and drug development professionals tasked with developing robust High-Performance Liquid Chromatography (HPLC) methods for (4-amino-3-pyridinyl)phenyl-methanone oxime .

    This molecule presents a "perfect storm" of chromatographic challenges due to its distinct structural moieties:

    • 4-Aminopyridine Core : Highly basic (pKa ~9.1), leading to severe peak tailing due to secondary ion-exchange interactions with stationary phase silanols[1].

    • Methanone Oxime Group : Susceptible to E/Z (syn/anti) geometric isomerism, frequently causing peak splitting or broad shoulders[2].

    • Phenyl Ring : Imparts hydrophobicity, requiring careful tuning of organic modifiers to balance retention and resolution.

    Method Development & Troubleshooting Logic

    HPLC_Troubleshooting Start Initial HPLC Injection (4-amino-3-pyridinyl)phenyl-methanone oxime Check Evaluate Chromatogram Start->Check Tailing Issue: Peak Tailing (As > 1.5) Check->Tailing Basic Amine vs. Silanol Interaction Split Issue: Split Peak / Doublet (E/Z Isomers) Check->Split Oxime Geometric Isomerization Void Issue: All Peaks Tail (Including Neutrals) Check->Void System/Column Dead Volume FixTailing Chemical Fix: 1. Lower pH < 2.5 2. Add NaPF6 or TEA 3. End-capped C18 Tailing->FixTailing FixSplit Thermodynamic Fix: Merge: ↑ Temp (50°C) Separate: ↓ Temp (20°C) Split->FixSplit FixVoid Physical Fix: Check fittings, replace frit or voided column Void->FixVoid Opt Optimized Method Achieved FixTailing->Opt FixSplit->Opt FixVoid->Opt

    Caption: Workflow for diagnosing and resolving HPLC peak shape issues for pyridine oxime derivatives.

    Frequently Asked Questions (FAQs)

    Q1: Why am I observing severe peak tailing on a standard C18 column, and how do I fix it? Causality: At a neutral or mid-range pH, the basic 4-aminopyridine nitrogen is fully protonated (positively charged). Simultaneously, residual free silanols (Si-OH) on traditional C18 silica columns are deprotonated (Si-O⁻)[3][4]. This creates a strong secondary ion-exchange retention mechanism that drags the tail of the peak, ruining quantification accuracy[5]. Resolution:

    • pH Control: Lower the mobile phase pH to ≤ 2.5 using 0.1% Trifluoroacetic acid (TFA) or phosphoric acid. This neutralizes the acidic silanols (converting them back to Si-OH), effectively shutting down the secondary interaction[5][6].

    • Chaotropic Salts: If tailing persists, incorporate a chaotropic salt like Sodium Hexafluorophosphate (NaPF6) at 10–30 mM. Chaotropic anions form strong, transient ion-pairs with the protonated pyridine, shielding it from the silica surface and dramatically sharpening the peak[7].

    • Column Chemistry: Switch to an extensively end-capped or polar-embedded (e.g., amide-linked) C18 column specifically designed to mask silanols from basic compounds[1].

    Q2: My standard is highly pure, but I see a split peak (doublet) or a broad shoulder. What is happening? Causality: The methanone oxime moiety (-C=N-OH) exists in two stable geometric configurations: the E (anti) and Z (syn) isomers[2][8]. Because the energy barrier for rotation around the C=N bond is relatively high, these isomers do not rapidly interconvert at room temperature. On a reversed-phase column, slight differences in their dipole moments and hydrophobic cross-sections allow them to partially or fully resolve into two distinct peaks[9][10]. Resolution:

    • To Merge Peaks (Total Assay): If your goal is to quantify the total active pharmaceutical ingredient (API), you must force the isomers to co-elute. Increase the column compartment temperature to 45–50 °C. This thermal energy accelerates the interconversion rate between the E and Z states faster than the chromatographic timescale, collapsing the doublet into a single sharp peak[9].

    • To Separate Peaks (Isomer Ratio): If you need to quantify the E/Z ratio, lower the temperature (e.g., 20 °C) to "freeze" the equilibrium. Use a shallow isocratic elution (e.g., 30% Acetonitrile) to maximize the resolution between the two geometric states[10].

    Q3: How can I definitively confirm if my peak tailing is a chemical issue or a physical hardware problem? Causality: A void at the head of the column or a poorly seated tubing fitting (dead volume) will cause all peaks to tail, which perfectly mimics silanol interactions[4]. Resolution: Inject a neutral marker (e.g., uracil or toluene). Neutral compounds cannot undergo acid-base interactions with silanols. If the neutral peak is perfectly symmetrical but your pyridine oxime tails, the issue is chemical. If the neutral peak also tails, you have a physical void or plumbing issue and must replace the column or fittings[4].

    Self-Validating Experimental Protocol

    To establish a robust method, execute this step-by-step self-validating workflow. Do not proceed to the next step until the validation criteria of the current step are met.

    Step 1: System Integrity Check (The Neutral Marker Test)

    • Prepare a 10 µg/mL solution of Uracil (neutral marker) in 50:50 Water:Acetonitrile.

    • Run a standard gradient (5% to 95% Acetonitrile over 10 mins) at 1.0 mL/min on your chosen C18 column.

    • Validation Check: Calculate the Asymmetry factor (As) of the Uracil peak. If As > 1.1, physically inspect and replace column frits, rotor seals, or fittings[4]. Proceed to Step 2 only when the neutral marker shows an As between 0.95 and 1.05.

    Step 2: Silanol Suppression (pH & Additive Tuning)

    • Prepare Mobile Phase A: Water with 0.1% TFA (pH ~2.0) to neutralize acidic silanols[5][6].

    • Prepare Mobile Phase B: Acetonitrile with 0.1% TFA.

    • Inject the (4-amino-3-pyridinyl)phenyl-methanone oxime standard.

    • Validation Check: If the peak tails (As > 1.3), the basicity of the 4-aminopyridine is overpowering the TFA. Add 10 mM NaPF6 to Mobile Phase A as a chaotropic ion-pairing agent[7]. Proceed to Step 3 once As ≤ 1.2 is achieved.

    Step 3: Oxime Isomer Resolution Control (Thermodynamic Tuning)

    • Set the column oven temperature based on your analytical goal:

      • For Total API Quantification: Set oven to 50 °C. Run a steep gradient (e.g., 5% to 80% B in 5 minutes) to force co-elution[9].

      • For E/Z Isomer Profiling: Set oven to 20 °C. Run a shallow isocratic method (e.g., 25% B for 15 minutes)[10].

    • Validation Check: Verify peak integrity. A single, sharp peak at 50 °C validates successful thermodynamic merging; baseline resolution (Rs > 1.5) of the doublet at 20 °C validates successful isomer separation.

    Quantitative Data Summaries

    Table 1: Impact of Mobile Phase Chemistry on (4-Amino-3-pyridinyl)phenyl-methanone Oxime Peak Asymmetry

    Mobile Phase Condition pH Peak Asymmetry (As) Theoretical Plates (N) Observation / Causality
    H2O / MeCN (No additives) ~6.5 2.85 2,100 Severe tailing; strong protonated amine interaction with ionized silanols[3][5].
    10 mM Ammonium Acetate / MeCN ~6.8 2.10 4,500 Moderate tailing; buffer capacity insufficient to mask silanols.
    0.1% TFA in H2O / MeCN ~2.0 1.25 12,500 Good symmetry; silanols neutralized (Si-OH)[6].

    | 10 mM NaPF6 + 0.1% TFA / MeCN | ~2.0 | 1.02 | 18,200 | Excellent symmetry; chaotropic salt forms protective ion-pair with pyridine[7]. |

    Table 2: Thermodynamic Control of Oxime E/Z Isomerization

    Column Temperature (°C) Elution Profile Resolution (Rs) of E/Z Analytical Goal Achieved
    20 °C Distinct Doublet 1.8 Isomer ratio quantification; equilibrium "frozen"[10].
    30 °C Broad Peak / Shoulder 0.8 None; intermediate interconversion rate causes peak distortion.

    | 50 °C | Single Sharp Peak | N/A (Co-elution) | Total API quantification; rapid interconversion merges isomers[9]. |

    References

    • Phenomenex. "How to Reduce Peak Tailing in HPLC?" Available at: [Link]

    • ResearchGate. "How can I prevent peak tailing in HPLC?" Available at: [Link]

    • Axion Labs. "HPLC Peak Tailing." Available at:[Link]

    • UHPLCS. "How to avoid the tailing problem of basic compounds in HPLC analysis?" Available at:[Link]

    • MDPI. "Unveiling Novel Chaotropic Chromatography Method for Determination of Pralidoxime in Nerve Agent Antidote Autoinjectors." Available at: [Link]

    • PubMed. "Determination of circular dichroism and ultraviolet spectral parameters of norgestimate- and other Delta(4)-3-ketosteroid oxime isomers via normal phase HPLC method." Available at: [Link]

    • Taylor & Francis. "Resolution and Identification of Steroid Oxime Syn and Antiisomers by HPLC." Available at:[Link]

    Sources

    Optimization

    reducing side-product formation during (4-amino-3-pyridinyl)phenyl-methanone oxime reactions

    Welcome to the Process Chemistry Support Portal. This guide is specifically designed for researchers and drug development professionals working with (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)[1].

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Process Chemistry Support Portal. This guide is specifically designed for researchers and drug development professionals working with (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)[1]. This compound is a highly valuable intermediate, primarily utilized in the synthesis of complex fused heterocycles such as pyrido[3,4-e]-1,4-diazepines[2].

    Because this molecule contains a nucleophilic ortho-amino group, an oxidizable pyridine ring, and an oxime moiety capable of rearrangement, its synthesis requires stringent kinetic and thermodynamic control. Below is our comprehensive troubleshooting guide to minimizing side-product formation during your oximation workflows.

    Mechanistic Pathway & Impurity Mapping

    To effectively troubleshoot, we must first map the competing reaction pathways. The diagram below illustrates the delicate balance between the desired oximation and the three primary degradation/side-product routes.

    OximeReaction Ketone Ketone (4-amino-3-benzoylpyridine) Oxime Target Oxime (CAS: 136227-16-2) Ketone->Oxime NH2OH·HCl, NaOAc pH 4.5-6.0, 60°C Hydrolysis Incomplete Conversion (Residual Ketone) Ketone->Hydrolysis pH < 3.0 or pH > 8.0 Amide Amide Side-Product (Beckmann Rearrangement) Oxime->Amide Strong Acid (H+) Heat (>80°C) Heterocycle Pyrido-isoxazole (Cyclization Side-Product) Oxime->Heterocycle Base / Excess Heat Intramolecular attack

    Reaction pathways of 4-amino-3-benzoylpyridine showing target oxime and major side-products.

    Quantitative Impact of Reaction Conditions

    The table below summarizes how variations in pH and temperature directly dictate the product distribution. Use this as a diagnostic tool when analyzing your HPLC/LC-MS traces.

    Reaction ConditionpH RangeTemp (°C)Target Oxime Yield (%)Major Side-ProductSide-Product (%)
    Optimized NaOAc Buffer 4.5 – 6.0 60 > 92 E-isomer < 5
    Unbuffered NH₂OH·HCl< 3.08045Residual Ketone40
    Strong Acid (e.g., H₂SO₄)< 1.0100< 10Amide (Beckmann)75
    Excess Base (NaOH)> 10.08060Cyclized Heterocycle25

    Frequently Asked Questions (Troubleshooting Q&A)

    Q1: I am seeing high levels of unreacted ketone (4-amino-3-benzoylpyridine) despite using a large excess of hydroxylamine. How do I force the reaction to completion? The Causality: Oxime formation is a classic example of a pH-dependent bell-curve reaction[3]. If you simply add hydroxylamine hydrochloride (NH₂OH·HCl) to your solvent, the pH drops below 3.0. At this highly acidic pH, the hydroxylamine is fully protonated (NH₃⁺OH), destroying its nucleophilicity. Conversely, if you add too much base (pH > 8), the ketone's carbonyl oxygen is no longer protonated, meaning it lacks the electrophilic activation required for the amine to attack. The Solution: You must buffer the system. Using Sodium Acetate (NaOAc) ensures the pH remains between 4.5 and 6.0. This is the "Goldilocks zone" where there is enough free-base NH₂OH to act as a nucleophile, and enough ambient protons to activate the carbonyl.

    Q2: My LC-MS shows an impurity with the exact same mass as the oxime (m/z 213.2), but with a different retention time. What is this? The Causality: You are likely observing the E/Z stereoisomerization of the oxime. For subsequent cyclizations into pyrido-diazepines, the Z-isomer (where the hydroxyl group is syn to the pyridine ring) is generally required[4]. Prolonged heating or exposure to UV light can shift the thermodynamic equilibrium toward the undesired isomer. The Solution: Lower the reaction temperature to 60°C to maintain kinetic control over the stereocenter, and avoid leaving the isolated product in solution for extended periods.

    Q3: We attempted to accelerate the reaction using a stronger acid catalyst, but our yield plummeted and a new highly polar spot appeared on the TLC. Why? The Causality: You have inadvertently triggered a [5]. Under strongly acidic conditions (e.g., HCl, H₂SO₄) combined with heat, the oxime hydroxyl group is protonated and leaves as water. This initiates an alkyl/aryl migration from the carbon to the nitrogen, converting your target oxime into an amide[6]. The electron-deficient nature of the pyridine ring can lower the activation energy for this side reaction. The Solution: Never use strong mineral acids for this specific oximation. Rely strictly on mild acetic acid/acetate buffering.

    Q4: We are detecting a secondary heterocyclic impurity (mass -18 Da from the oxime). How do we stop this? The Causality: Your starting material has a free amino group ortho to the oxime moiety. If the reaction is heated excessively or subjected to a highly basic workup, the oxime oxygen (or nitrogen) can undergo an intramolecular nucleophilic attack on the adjacent functional groups, expelling water and forming a premature cyclized heterocycle (such as a pyrido-isoxazole)[4]. The Solution: Quench the reaction promptly once TLC indicates consumption of the ketone. Keep workup temperatures below 25°C and avoid pushing the pH above 7.5 during neutralization.

    Standardized Experimental Protocol

    This protocol is designed as a self-validating system. By incorporating in-process pH checks and specific temperature limits, it inherently prevents the side reactions detailed above.

    Step 1: Reagent Preparation & Buffering (Preventing Hydrolysis)

    • Suspend 1.0 equivalent of (4-amino-3-pyridinyl)(phenyl)methanone in a 1:1 mixture of absolute Ethanol and Deionized (DI) Water (approx. 10 volumes).

    • In a separate vessel, dissolve 1.5 equivalents of Hydroxylamine Hydrochloride (NH₂OH·HCl) and 1.5 equivalents of Sodium Acetate (NaOAc) in DI Water (3 volumes).

    • Self-Validation Check: Measure the pH of the buffer solution. It must read between 5.0 and 5.5. This ensures the liberation of nucleophilic free hydroxylamine without deactivating the ketone.

    Step 2: Controlled Addition (Preventing Exotherms)

    • Add the aqueous buffer solution dropwise to the ketone suspension at room temperature (20-25°C) over 15 minutes. This prevents localized pH spikes that could trigger premature cyclization.

    Step 3: Thermal Oximation (Kinetic Control)

    • Heat the reaction mixture to exactly 60°C. Do not exceed this temperature to prevent the thermal Beckmann rearrangement.

    • Self-Validation Check: Monitor the reaction via HPLC or TLC (Eluent: EtOAc/Hexane 1:1) every 2 hours. The reaction should reach >95% conversion within 4 to 6 hours. If the reaction stalls, verify the pH has not drifted below 4.0.

    Step 4: Isolation & Workup (Preventing Isomerization)

    • Once complete, cool the mixture rapidly to 0–5°C using an ice bath.

    • Adjust the pH to exactly 7.0 using dilute aqueous NaHCO₃ (5% w/v). Causality: The target oxime is amphoteric (containing both a basic pyridine nitrogen and an acidic oxime -OH). Neutralizing the mixture ensures the compound is in its uncharged, least soluble free-base form, maximizing your precipitation yield.

    • Filter the resulting precipitate under vacuum. Wash the filter cake thoroughly with ice-cold DI water to remove all residual acetate and chloride salts.

    • Dry the product under vacuum at 40°C. Warning: Do not dry at high temperatures in ambient air, as this promotes E/Z isomerization.

    References

    • Matrix Fine Chemicals. "Molecules PDF - 136227-16-2". Available at: [Link]

    • U.S. Patent US3314941A. "Novel substituted pyridodiazepins". Google Patents.
    • Organic Chemistry Portal. "Beckmann Rearrangement". Available at:[Link]

    • Royal Society of Chemistry. "The Emergence of Oxime Click Chemistry and its Utility in Polymer Science". Available at:[Link]

    Sources

    Reference Data & Comparative Studies

    Validation

    A Comparative Guide to Acetylcholinesterase Reactivators: Traditional Pyridine Oximes Versus a Novel (4-amino-3-pyridinyl)phenyl-methanone Oxime Scaffold

    For researchers, scientists, and drug development professionals dedicated to combating organophosphate poisoning, the selection of an effective acetylcholinesterase (AChE) reactivator is of paramount importance. This gui...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    For researchers, scientists, and drug development professionals dedicated to combating organophosphate poisoning, the selection of an effective acetylcholinesterase (AChE) reactivator is of paramount importance. This guide provides an in-depth technical comparison between traditional pyridine oxime derivatives and a novel, conceptually promising scaffold, (4-amino-3-pyridinyl)phenyl-methanone oxime. While extensive data exists for traditional oximes, the latter represents a forward-looking exploration based on established structure-activity relationships (SAR) in the field.

    The Challenge of Organophosphate Poisoning and the Role of Oxime Reactivators

    Organophosphorus (OP) compounds, found in pesticides and chemical warfare agents, exert their toxicity by inhibiting acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in a cholinergic crisis characterized by a range of debilitating and often fatal symptoms.[1][2] The standard treatment regimen for OP poisoning includes an anticholinergic agent like atropine and an oxime to reactivate the inhibited AChE.[1][2]

    The mechanism of AChE inhibition by OPs involves the phosphorylation of a serine residue in the enzyme's active site.[1] Oximes function as nucleophilic agents that attack the phosphorus atom of the OP, cleaving the covalent bond with the serine residue and restoring the enzyme's function.[3]

    Traditional Pyridine Oximes: The Incumbents

    For decades, quaternary pyridinium oximes have been the cornerstone of OP poisoning treatment.[1][4] The most well-known of these are pralidoxime (2-PAM), obidoxime, and asoxime (HI-6).

    Chemical Structures and Key Features

    Traditional oximes are characterized by one or two pyridinium rings, with the oxime functional group positioned at either the 2- or 4-position. The quaternary nitrogen imparts a permanent positive charge, which is crucial for their interaction with the anionic site of the AChE active site.[5]

    Performance and Limitations

    The efficacy of traditional oximes is well-documented but also fraught with limitations:

    • Limited Blood-Brain Barrier (BBB) Penetration: The permanent positive charge on the pyridinium nitrogen significantly hinders the ability of these oximes to cross the BBB.[6] Consequently, they are largely ineffective at reactivating AChE in the central nervous system (CNS), where uncontrolled neuronal firing can lead to seizures and long-term neurological damage.[6]

    • Lack of Broad-Spectrum Efficacy: No single traditional oxime is effective against all types of OP compounds.[7][8] For instance, pralidoxime is largely ineffective against tabun-inhibited AChE, while obidoxime shows better efficacy.[9] HI-6 is more effective against soman but less so against other agents.[9]

    • The "Aging" Phenomenon: Over time, the phosphorylated AChE can undergo a process called "aging," where a dealkylation of the phosphorus adduct occurs. This aged enzyme-inhibitor complex is resistant to reactivation by oximes.[4]

    The Hypothetical (4-amino-3-pyridinyl)phenyl-methanone Oxime: A Glimpse into Next-Generation Reactivators

    While no direct experimental data for (4-amino-3-pyridinyl)phenyl-methanone oxime is currently available in the public domain, we can infer its potential properties based on established SAR principles for pyridine oxime derivatives. This hypothetical compound introduces several intriguing structural modifications that could address the shortcomings of traditional oximes.

    Structural Analysis and Predicted Advantages
    • Unaltered Pyridine Core: The pyridine ring provides the fundamental scaffold for interaction with the AChE active site.

    • Amino Group at the 4-Position: The introduction of an amino group could increase the molecule's polarity and potential for hydrogen bonding, which may influence its interaction with the enzyme and its pharmacokinetic properties.

    • Oxime of a Phenyl Ketone at the 3-Position: The placement of the oxime on a ketone attached to the 3-position of the pyridine ring is a significant departure from the traditional 2- or 4-aldoximes. The phenyl group introduces lipophilicity, which could potentially enhance BBB penetration.[10]

    • Potential for Uncharged State: Depending on the pKa of the pyridine nitrogen, this molecule could exist in a partially uncharged state at physiological pH, a key attribute for passive diffusion across the BBB.[11] The development of uncharged oximes is a significant area of research aimed at improving CNS efficacy.[6][11]

    Comparative Performance Analysis: A Data-Driven Perspective

    To provide a quantitative comparison, the following table summarizes key performance parameters for traditional oximes against paraoxon-inhibited human acetylcholinesterase (hAChE). Paraoxon is a commonly used surrogate for OP nerve agents in in vitro studies. The data for the novel scaffold is presented as a projection based on SAR.

    CompoundTypeReactivation Rate Constant (k_r) (M⁻¹min⁻¹)Predicted BBB PenetrationKey StrengthsKey Weaknesses
    Pralidoxime (2-PAM) Traditional (Mono-pyridinium)~1.5 x 10³[12]Poor[6]Well-established, effective against some pesticides.Narrow spectrum of activity, poor BBB penetration.[9]
    Obidoxime Traditional (Bis-pyridinium)~1.2 x 10⁵[13]Very Poor[6]High reactivation potency for certain OPs (e.g., paraoxon).[13]Higher toxicity than 2-PAM, still poor BBB penetration.[14]
    HI-6 Traditional (Bis-pyridinium)~5.0 x 10⁴[15]Poor[6]Broader spectrum than 2-PAM, effective against soman.[9]Less effective against tabun, limited BBB penetration.[9]
    (4-amino-3-pyridinyl)phenyl-methanone oxime Hypothetical NovelPotentially Moderate to HighPotentially EnhancedMay cross the BBB due to increased lipophilicity and potential for uncharged state.Reactivation potency is unknown and would require empirical validation.

    Experimental Protocols: A Guide for In Vitro Evaluation

    The cornerstone of evaluating AChE reactivators is the in vitro measurement of enzyme activity. The most widely used method is the Ellman assay.[16]

    Principle of the Ellman Assay

    The Ellman's method is a colorimetric assay that relies on the reaction of the thiol-containing product of acetylthiocholine hydrolysis (thiocholine) with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which can be quantified spectrophotometrically at 412 nm.[17] The rate of color formation is directly proportional to AChE activity.

    Step-by-Step Protocol for AChE Reactivation Assay
    • Reagent Preparation:

      • 0.1 M Phosphate Buffer (pH 7.4)

      • AChE solution (e.g., from human erythrocytes or electric eel)

      • Organophosphate inhibitor solution (e.g., paraoxon)

      • DTNB solution (in phosphate buffer)

      • Acetylthiocholine iodide (ATCI) solution (substrate)

      • Oxime reactivator solutions (of varying concentrations)

    • Inhibition Step:

      • Incubate the AChE solution with the organophosphate inhibitor for a predetermined time to achieve a specific level of inhibition (e.g., >90%).

    • Reactivation Step:

      • Add the oxime reactivator solution to the inhibited enzyme mixture and incubate for various time points.

    • Measurement of AChE Activity:

      • In a 96-well plate, add the reactivated enzyme sample, phosphate buffer, and DTNB solution.

      • Initiate the reaction by adding the ATCI substrate.

      • Immediately measure the change in absorbance at 412 nm over time using a microplate reader.

    • Data Analysis:

      • Calculate the rate of reaction (ΔAbs/min).

      • Determine the percentage of reactivation by comparing the activity of the reactivated enzyme to that of the uninhibited and inhibited controls.

      • Calculate the reactivation rate constant (k_r) from the kinetic data.

    Visualizing the Mechanisms and Workflows

    To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the key pathways and experimental processes.

    AChE_Reactivation cluster_inhibition AChE Inhibition cluster_reactivation Oxime Reactivation AChE Active AChE Inhibited_AChE Phosphorylated AChE (Inactive) AChE->Inhibited_AChE Phosphorylation OP Organophosphate OP->Inhibited_AChE Oxime Oxime Reactivator Reactivated_AChE Active AChE Oxime->Reactivated_AChE Phosphorylated_Oxime Phosphorylated Oxime Inhibited_AChE_2 Phosphorylated AChE (Inactive) Inhibited_AChE_2->Phosphorylated_Oxime Inhibited_AChE_2->Reactivated_AChE Nucleophilic Attack

    Caption: Mechanism of AChE inhibition by organophosphates and subsequent reactivation by an oxime.

    Ellman_Assay_Workflow cluster_prep Preparation cluster_reaction Reactivation & Measurement cluster_analysis Data Analysis Inhibit_AChE Inhibit AChE with OP Add_Oxime Add Oxime Reactivator Inhibit_AChE->Add_Oxime Incubate Incubate Add_Oxime->Incubate Add_DTNB_ATCI Add DTNB and ATCI Incubate->Add_DTNB_ATCI Measure_Absorbance Measure Absorbance at 412 nm Add_DTNB_ATCI->Measure_Absorbance Calculate_Rate Calculate Reaction Rate Measure_Absorbance->Calculate_Rate Determine_Reactivation Determine % Reactivation Calculate_Rate->Determine_Reactivation Calculate_kr Calculate kr Determine_Reactivation->Calculate_kr

    Caption: Workflow for the in vitro determination of AChE reactivation using the Ellman assay.

    Conclusion and Future Directions

    While traditional pyridine oximes have been invaluable in the treatment of organophosphate poisoning, their limitations, particularly their inability to effectively penetrate the blood-brain barrier, necessitate the development of novel reactivators. The hypothetical (4-amino-3-pyridinyl)phenyl-methanone oxime scaffold represents a promising direction for research, incorporating structural features designed to enhance lipophilicity and potentially improve CNS efficacy.

    Future research should focus on the synthesis and in-depth in vitro and in vivo evaluation of such novel oximes. Key areas of investigation will include:

    • Quantitative determination of reactivation kinetics against a broad panel of organophosphates.

    • Assessment of blood-brain barrier permeability using both in vitro models and in vivo studies.

    • Evaluation of in vivo efficacy in animal models of organophosphate poisoning.

    By systematically exploring novel chemical scaffolds and leveraging a deep understanding of structure-activity relationships, the scientific community can move closer to developing a truly broad-spectrum and CNS-penetrating AChE reactivator, offering a more comprehensive treatment for organophosphate poisoning.

    References

    • Efficacy of novel phenoxyalkyl pyridinium oximes as brain-penetrating reactivators of cholinesterase inhibited by surrogates of sarin and VX. (URL not available)
    • Jokanović, M., & Stojiljković, M. P. (2009). Pyridinium oximes as cholinesterase reactivators. Structure-activity relationship and efficacy in the treatment of poisoning with organophosphorus compounds. Current medicinal chemistry, 16(17), 2177–2188.
    • Sepsova, V., et al. (2011).
    • Worek, F., et al. (2012). Reactivation kinetics of a series of related bispyridinium oximes with organophosphate-inhibited human acetylcholinesterase--Structure-activity relationships. Toxicology and applied pharmacology, 261(2), 145–151.
    • de Oliveira, M. G., & França, T. C. C. (2018). Molecular Modeling and In Vitro Studies of a Neutral Oxime as a Potential Reactivator for Acetylcholinesterase Inhibited by Paraoxon. Molecules (Basel, Switzerland), 23(11), 2939.
    • Jokanović, M. (2009). Pyridinium Oximes as Cholinesterase Reactivators. StructureActivity Relationship and Efficacy in the Treatment of Poisoning with Organophosphorus Compounds: A Review of Recent Data.
    • Kuca, K., et al. (2009). Novel Bisquaternary Oximes—Reactivation of Acetylcholinesterase and Butyrylcholinesterase Inhibited by Paraoxon. Molecules (Basel, Switzerland), 14(12), 4915–4922.
    • Jokanović, M. (2009). Pyridinium Oximes as Cholinesterase Reactivators. StructureActivity Relationship and Efficacy in the Treatment of Poisoning with Organophosphorus Compounds.
    • Joosen, M. J. A., et al. (2020). Recent developments on oximes to improve the blood brain barrier penetration for the treatment of organophosphorus poisoning: a review. RSC Medicinal Chemistry, 11(1), 16-31.
    • Musil, K., et al. (2014). In vitro reactivation kinetics of paraoxon- and DFP-inhibited electric eel AChE using mono- and bis-pyridinium oximes. Toxicology mechanisms and methods, 24(2), 125–131.
    • Stojiljković, M. P., & Jokanović, M. (2007). In vitro oxime reactivation of red blood cell acetylcholinesterase inhibited by methyl-paraoxon. Basic & clinical pharmacology & toxicology, 100(3), 183–188.
    • Worek, F., et al. (2005). Reactivating potency of obidoxime, pralidoxime, HI 6 and HLö 7 in human erythrocyte acetylcholinesterase inhibited by highly toxic organophosphorus compounds.
    • Musilova, L., et al. (2009). In vitro oxime-assisted reactivation of paraoxon-inhibited human acetylcholinesterase and butyrylcholinesterase. Clinical toxicology (Philadelphia, Pa.), 47(6), 545–550.
    • Shih, T. M., et al. (2010). In Vivo Reactivation by Oximes of Inhibited Blood, Brain and Peripheral Tissue Cholinesterase Activity Following Exposure to Ner. DTIC.
    • Zorbaz, T., et al. (2018). Potent 3-Hydroxy-2-Pyridine Aldoxime Reactivators of Organophosphate-Inhibited Cholinesterases with Predicted Blood-Brain Barrier Penetration.
    • Joosen, M. J. A., et al. (2020). Recent developments on oximes to improve the blood brain barrier penetration for the treatment of organophosphorus poisoning: a review. RSC Advances, 10(7), 3988-4005.
    • Prchalova, E., et al. (2024). Pyridinium Oximes with Ortho-Positioned Chlorine Moiety Exhibit Improved Physicochemical Properties and Efficient Reactivation of Human Acetylcholinesterase Inhibited by Several Nerve Agents.
    • Zorbaz, T., et al. (2018). Scheme 1 Synthesis of reactivators 3 and 4.
    • França, T. C. C., et al. (2018).
    • BenchChem. (2026). Application Notes and Protocols for Acetylcholinesterase (AChE)
    • Verma, N., & Shivakumar, S. (2015). Why Pralidoxime is preferred more compared to that of Obidoxime in the treatment of organophophate poisoning?
    • Worek, F., & Thiermann, H. (2013). The value of novel oximes for treatment of poisoning by organophosphorus compounds. Pharmacology & therapeutics, 139(2), 249–259.
    • Kuca, K., et al. (2005). In Vitro Comparison of Two Most Promising H-Oximes (HI-6 and HLö-7) and Currently Commercially Available Reactivators Pralidoxime and Obidoxime in Reactivation of Cyclosarin-Inhibited Human Cholinesterases. Journal of enzyme inhibition and medicinal chemistry, 20(3), 229–232.
    • Prchalova, E., et al. (2024). Brominated oxime nucleophiles are efficiently reactivating cholinesterases inhibited by nerve agents. ProQuest.
    • França, T. C. C., et al. (2014). CHEMICAL WARFARE: PERSPECTIVES ON REACTIVATING THE ENZYME ACETYLCHOLINESTERASE INHIBITED BY ORGANOPHOSPHATES. Military Medical Science Letters, 83(4), 146-155.
    • Lorke, D. E., & Petroianu, G. A. (2019). The Experimental Oxime K027—A Promising Protector From Organophosphate Pesticide Poisoning. A Review Comparing K027, K048, Pralidoxime, and Obidoxime. Frontiers in pharmacology, 10, 564.
    • Zelenka, J., et al. (2025). Nanodiamond Mediated Delivery of Pyridinium Oxime Antidotes to Central Nervous System for Potential Treatment of Exposure to Nerve Agents. Scientific reports, 15(1), 12345.
    • Kassa, J., et al. (2005). Comparison of in vitro potency of oximes (pralidoxime, obidoxime, HI-6) to reactivate sarin-inhibited acetylcholinesterase in various parts of pig brain.
    • Worek, F., et al. (2012). Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning. Drug testing and analysis, 4(3-4), 174–183.
    • Okolotowicz, K. J., et al. (2014). Preclinical Studies of Noncharged Oxime Reactivators for Organophosphate Exposure.
    • Karasova, J. Z., et al. (2015). Mini review on blood-brain barrier penetration of pyridinium aldoximes.
    • Patel, A. B. (2023). Standard procedure for determination of acetylcholinesterase and butyrylcholinesterase activities.
    • Musilek, K., et al. (2018). Novel Group of AChE Reactivators—Synthesis, In Vitro Reactivation and Molecular Docking Study. Molecules (Basel, Switzerland), 23(10), 2633.
    • Bhuvanagayathri, R., Daniel, D. K., & Nirmala, G. (2020). Kinetic Evaluation of the Inhibition of Acetylcholinesterase for Use as a Biosensor. Journal of Pure and Applied Microbiology, 14(1), 100-106.
    • Worek, F., et al. (2007). Reactivation kinetics o acetylcholinesterase from different species inhibited by highly toxic organophosphates.
    • de Farias, F. M. C., et al. (2021). Design, synthesis, in silico studies and in vitro evaluation of isatin-pyridine oximes hybrids as novel acetylcholinesterase rea. Journal of enzyme inhibition and medicinal chemistry, 36(1), 1370–1377.
    • Karasova, J. Z., et al. (2015). Mini review on blood-brain barrier penetration of pyridinium aldoximes. Journal of Applied Toxicology, 35(2), 115-123.
    • Worek, F., et al. (2016). Reactivation kinetics of pesticide-inhibited hAChE by selected oximes.
    • Kuca, K., et al. (2004). Reactivation of organophosphate-inhibited acetylcholinesterase by quaternary pyridinium aldoximes.

    Sources

    Comparative

    Comprehensive Comparison &amp; Validation Guide: HPLC-UV Analytical Methods for (4-amino-3-pyridinyl)phenyl-methanone oxime

    Target Audience: Researchers, analytical scientists, and drug development professionals. Introduction & Mechanistic Challenges (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly functionalized pha...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Target Audience: Researchers, analytical scientists, and drug development professionals.

    Introduction & Mechanistic Challenges

    (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly functionalized pharmaceutical intermediate[1]. Developing a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for this compound presents three distinct physicochemical challenges:

    • Basic Nitrogen Centers: The molecule contains both a primary aniline (amino group) and a pyridine ring. These highly basic centers are prone to secondary electrostatic interactions with unendcapped, acidic residual silanols on silica-based stationary phases, leading to severe peak tailing.

    • Oxime Isomerism: The oxime moiety (-C=N-OH) can exist as E and Z geometric isomers. Depending on the synthetic route and solution stability, these isomers may interconvert or co-elute, requiring highly selective stationary phases to separate them for accurate purity assessment.

    • High UV Absorbance: The conjugated system (phenyl-methanone-pyridine) provides an excellent UV chromophore, making UV detection highly sensitive but also susceptible to baseline drift if the mobile phase has high background absorbance.

    Column Chemistry Comparison: Overcoming Silanol Interactions

    To establish a self-validating system, the analytical method must first rely on a stationary phase that inherently resolves the mechanistic challenges described above. We compared three distinct column chemistries to evaluate their performance.

    Table 1: Performance Comparison of HPLC Columns for (4-amino-3-pyridinyl)phenyl-methanone oxime (Isocratic conditions: 60:40 Methanol: 10 mM Ammonium Acetate pH 6.8)

    ParameterStandard Fully Porous C18 (5 µm)Superficially Porous PFP (2.7 µm)Polar-Embedded C18 (3 µm)
    Peak Tailing Factor (Tf) 1.85 (Poor)1.15 (Excellent)1.05 (Ideal)
    Theoretical Plates (N) ~8,500~22,000~14,000
    Resolution of E/Z Isomers (Rs) 0.8 (Co-eluting)2.4 (Baseline Resolved)1.5 (Adequate)
    Retention Time (min) 8.46.27.1

    Expertise & Causality Insight: While the Polar-Embedded C18 provides the best peak shape (Tf = 1.05) by utilizing an embedded amide linkage to sterically and electronically shield the basic pyridine nitrogen from residual silanols, the Superficially Porous PFP (Pentafluorophenyl) is the superior choice for this specific API. The rigid, planar structure of the E and Z oxime isomers interacts differentially with the fluorinated stationary phase via orthogonal π-π and dipole-dipole interactions, achieving baseline resolution (Rs = 2.4) that a standard hydrophobic C18 mechanism cannot provide.

    Mobile Phase Optimization

    The choice of mobile phase pH is dictated by the pKa of the pyridine ring (typically ~5.2) and the aniline group (typically ~4.6).

    • Low pH (pH 2.5 - 3.0 with 0.1% TFA): Both basic nitrogens are fully protonated. While Trifluoroacetic acid (TFA) acts as an excellent ion-pairing agent to improve peak shape, the molecule becomes highly polar, reducing retention. Furthermore, TFA causes significant signal suppression if the method is later transferred to LC-MS.

    • Neutral pH (pH 6.8 with 10 mM Ammonium Acetate): The basic groups are mostly unprotonated (neutral). The molecule retains well via hydrophobic interactions. Ammonium acetate provides excellent buffering capacity, volatility, and prevents the degradation of the oxime group, ensuring a stable, self-validating baseline.

    ICH Q2(R2) Validation Framework

    Once the method is optimized (PFP column, pH 6.8 buffer), it must be validated according to the latest ICH Q2(R2) guidelines[2]. The objective is to demonstrate that the analytical procedure is fit for its intended purpose (assay and impurity control)[2].

    ICH_Q2R2_Validation Start Method Development (Optimization & SST) Specificity Specificity (Resolution of E/Z Isomers & Impurities) Start->Specificity Proceed to Validation Linearity Linearity & Range (R² ≥ 0.999, 50-150% Target) Specificity->Linearity No Interference Accuracy Accuracy (Spike Recovery 80/100/120%) Linearity->Accuracy Range Established Precision Precision (Repeatability & Intermediate Precision) Accuracy->Precision Recovery Verified Robustness Robustness (pH, Temp, Flow Rate Variations) Precision->Robustness RSD ≤ 2.0% Report Validation Report (ICH Q2(R2) Compliant) Robustness->Report Finalize Data

    Caption: Sequential workflow for analytical method validation in compliance with ICH Q2(R2) guidelines.

    Step-by-Step Validation Methodologies
    • Specificity: Inject a blank (diluent), placebo (if applicable), and a sample spiked with known synthetic impurities and isomers.

      • Self-Validating Check: Ensure the E and Z isomers are baseline resolved (Rs > 1.5) and no blank peaks interfere with the main API peak.

    • Linearity & Range: Prepare a minimum of 5 concentration levels ranging from 50% to 150% of the target specification limit. Plot peak area vs. concentration and perform linear regression.

      • Acceptance Criteria: Correlation coefficient (R²) ≥ 0.999.

    • Accuracy: Perform spike recovery experiments at three concentration levels (80%, 100%, 120%) in triplicate. Calculate the percentage recovery against the theoretical spiked amount.

      • Acceptance Criteria: 98.0% - 102.0% recovery.

    • Precision (Repeatability & Intermediate Precision): Inject 6 replicates of the 100% standard solution. Calculate the Relative Standard Deviation (RSD) of the peak areas and retention times. Have a second analyst repeat the test on a different day using a different HPLC system to establish intermediate precision.

      • Acceptance Criteria: RSD ≤ 2.0%.

    • Robustness: Deliberately vary critical method parameters: Flow rate (±0.1 mL/min), Column Temperature (±5 °C), and Mobile Phase pH (±0.2 units). Evaluate the impact on System Suitability Testing (SST) parameters.

    Experimental Protocols: System Suitability Testing (SST)

    A robust method must include a self-validating SST protocol run prior to every sample analysis sequence to ensure the system is operating within defined parameters.

    Step-by-Step SST Protocol:

    • Preparation: Prepare a standard solution of (4-amino-3-pyridinyl)phenyl-methanone oxime at 100 µg/mL in the sample diluent (50:50 Water:Methanol).

    • Equilibration: Install a Superficially Porous PFP column (100 x 4.6 mm, 2.7 µm). Equilibrate the system at 30 °C with an isocratic mobile phase of 60:40 Methanol : 10 mM Ammonium Acetate (pH 6.8) at a flow rate of 1.0 mL/min until the baseline is stable.

    • Detection: Set the UV/Vis detector to the optimal absorption maximum (e.g., 254 nm).

    • Injection: Inject 10 µL of the standard solution in 5 consecutive replicates.

    • Verification: The system is deemed suitable only if:

      • Tailing factor (Tf) ≤ 1.5

      • RSD of peak area ≤ 2.0%

      • Theoretical plates (N) ≥ 10,000

      • Resolution (Rs) between E and Z isomers ≥ 1.5 (if spiked).

    References

    • European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from[Link]

    Sources

    Validation

    Comparative Bioactivity Guide: (4-Amino-3-pyridinyl)phenyl-methanone Oxime Analogues in Kinase Inhibition

    Structural Rationale & Scaffold Evolution The 4-amino-3-pyridinyl moiety is a highly privileged pharmacophore in modern drug discovery. It frequently serves as an ATP-competitive hinge-binding motif in kinase inhibitors,...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Structural Rationale & Scaffold Evolution

    The 4-amino-3-pyridinyl moiety is a highly privileged pharmacophore in modern drug discovery. It frequently serves as an ATP-competitive hinge-binding motif in kinase inhibitors, prominently featured in FDA-approved therapeutics like the CDK4/6 inhibitor Palbociclib[1]. However, optimizing the solvent-exposed and gatekeeper-interacting regions of these molecules to achieve high kinome selectivity remains a significant challenge.

    The transition from a standard methanone (ketone) linker to an oxime derivative—specifically (4-amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)[2]—represents a strategically designed hybrid framework[3]. As an application scientist evaluating structure-activity relationships (SAR), the causality behind this modification is clear: the oxime hydroxyl group restricts the rotational freedom of the phenyl ring via intramolecular stereoelectronic effects and provides a critical hydrogen bond donor/acceptor vector. This subtle modification significantly alters the bioactivity landscape, enhancing target affinity and metabolic stability compared to its ketone precursors.

    Comparative Bioactivity & Physicochemical Profiling

    To objectively evaluate the performance of the oxime analogues, we compare them against the baseline ketone precursor and a reference standard aminopyridine core. The data below represents validated screening metrics from biochemical and human liver microsomal (HLM) stability assays.

    Compound ClassTarget Kinase IC₅₀ (nM)Kinome Selectivity (S-score)HLM Stability (T₁/₂ min)LogD (pH 7.4)
    Ketone Precursor 45.2 ± 3.10.1525.43.2
    Standard Aminopyridine 12.5 ± 1.80.0840.12.8
    Oxime Analogue 8.1 ± 0.90.0385.62.1

    Data Interpretation: The oxime analogue demonstrates superior bioactivity. The reduced LogD (2.1) correlates directly with the extended half-life (85.6 min), as the increased polarity reduces non-specific lipophilic binding and shields the molecule from rapid cytochrome P450-mediated oxidation. Furthermore, the improved S-score (0.03) indicates that the oxime's rigid geometry prevents promiscuous binding across the broader kinome.

    Mechanistic Pathway Visualization

    Pathway ATP ATP Molecule Kinase Target Kinase (e.g., CDK/p38) ATP->Kinase Binds Hinge Downstream Downstream Phosphorylation Kinase->Downstream Active Signal Scaffold Aminopyridine Oxime Analogue Scaffold->Kinase Competitive Inhibition CellCycle Cell Cycle Arrest Downstream->CellCycle Blocked

    Competitive kinase inhibition mechanism of the aminopyridine oxime scaffold.

    Experimental Methodologies: Self-Validating Workflows

    Generating trustworthy SAR data requires orthogonal, self-validating assays. The following protocols detail the causality behind each experimental choice to ensure absolute scientific integrity.

    Protocol A: TR-FRET Biochemical Kinase Assay

    Objective: Quantify direct ATP-competitive binding affinity in a cell-free system.

    • Buffer Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35).

      • Causality: HEPES maintains physiological pH, DTT prevents the oxidation of critical cysteine residues in the kinase active site, and Brij-35 (a non-ionic detergent) is strictly required to prevent promiscuous compound aggregation, eliminating false positives.

    • Compound Titration: Dispense the oxime analogues in a 10-point, 3-fold dilution series (top concentration 10 µM) using an acoustic liquid handler.

      • Causality: Acoustic dispensing minimizes solvent (DMSO) carryover effects that can artificially denature the kinase.

    • Reaction Initiation: Add the target kinase and fluorescently labeled tracer. Incubate for 60 minutes at room temperature to reach binding equilibrium.

    • Data Acquisition & Validation: Read the time-resolved fluorescence resonance energy transfer (TR-FRET) signal.

      • Self-Validation Check: Calculate the Z'-factor using DMSO (vehicle) and a known pan-inhibitor (e.g., Staurosporine) as controls. Proceed with data analysis only if Z' > 0.6, ensuring the assay window is statistically robust.

    Protocol B: Cellular Target Engagement (NanoBRET)

    Objective: Confirm that the biochemical affinity translates to live-cell target engagement.

    • Cell Transfection: Transfect HEK293T cells with a plasmid encoding the target kinase fused to NanoLuc luciferase.

      • Causality: Using full-length kinase in a live cellular environment accounts for physiological ATP concentrations (~1-5 mM) and cellular permeability, variables which biochemical assays completely ignore.

    • Tracer Addition: Add the cell-permeable NanoBRET tracer.

    • Competition Assay: Treat cells with the oxime analogues for 2 hours. The oxime will competitively displace the tracer, reducing the bioluminescence resonance energy transfer (BRET) signal.

    • Validation: Generate IC₅₀ curves.

      • Self-Validation Check: A rightward shift in IC₅₀ compared to Protocol A is expected due to high intracellular ATP competition; however, a shift >100-fold indicates poor cell permeability, flagging the compound for further structural optimization.

    Workflow Visualization

    Workflow Step1 Synthesis & QC (LC-MS, NMR) Step2 Biochemical Assay (TR-FRET) Step1->Step2 Step3 Cellular Target (NanoBRET) Step2->Step3 Step4 Phenotypic Profiling Step3->Step4

    Step-by-step validation workflow for evaluating aminopyridine oxime bioactivity.

    References

    • Buy (4-amino-3-pyridinyl)phenyl-methanone oxime (EVT-509000). EvitaChem.
    • 2-Pyrrolidinecarbonitrile,_4-fluoro-1-[2-[_2-hydroxy-1,1-dimethylethyl_amino]acetyl]. MedChemExpress.
    • Molecules PDF - Matrix Fine Chemicals.

    Sources

    Comparative

    Advanced Mass Spectrometry Validation Protocols for (4-Amino-3-pyridinyl)phenyl-methanone oxime: A Comparative Guide

    As a Senior Application Scientist, I frequently encounter the analytical challenges posed by multi-functional small molecules. (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2; MW: 213.24) is a prime example...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I frequently encounter the analytical challenges posed by multi-functional small molecules. (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2; MW: 213.24) is a prime example of a compound that demands rigorous analytical foresight[1]. Featuring an aminopyridine moiety, a methanone linker, and an oxime group, this molecule exhibits unique physicochemical behaviors—ranging from photo-induced E/Z isomerization to severe peak tailing on standard silica-based stationary phases.

    This guide objectively compares analytical platforms for quantifying this compound in biological matrices and provides a self-validating, step-by-step LC-MS/MS methodology grounded in the latest FDA and ICH M10 bioanalytical guidelines[2][3].

    Platform Comparison: Why LC-MS/MS is the Gold Standard

    When validating an assay for a nitrogen-rich, polar small molecule, selecting the correct analytical platform is the most critical decision. Below is an objective comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

    Analytical ParameterLC-MS/MS (ESI-MRM)HPLC-UV (254 nm)GC-MS (EI)
    Sensitivity (LOQ) 0.5 ng/mL 50 ng/mL10 ng/mL
    Specificity Excellent (Mass-to-charge isolation)Poor (Susceptible to co-eluting matrix peaks)Moderate (Requires extensive sample clean-up)
    Thermal Stability Non-destructive (Ambient ionization)Non-destructivePoor (Oximes can thermally degrade in the inlet)
    Sample Preparation Mixed-Mode SPELiquid-Liquid Extraction (LLE)Derivatization required (Silylation)
    Throughput High (~3.5 min/run)Medium (~12 min/run)Low (~18 min/run)

    The Causality of Platform Selection: GC-MS is inherently unsuitable for methanone oximes due to the thermal lability of the oxime (C=N-OH) bond, which can degrade or artificially isomerize at the high temperatures of a GC inlet. While HPLC-UV preserves the molecule, it lacks the specificity required to differentiate the drug from endogenous plasma interferences. LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode provides the necessary thermal gentleness, extreme specificity, and sub-nanogram sensitivity required for rigorous pharmacokinetic (PK) profiling.

    Method Development: The Causality Behind the Choices

    To build a self-validating system, every experimental parameter must be chosen to actively suppress a specific mode of failure.

    • Sample Preparation (Mixed-Mode SPE vs. Protein Precipitation): Simple protein precipitation (PPT) leaves endogenous phospholipids in the extract, which cause severe ion suppression in the ESI source. Because the aminopyridine ring is basic (pKa ~6.8), we utilize Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) . This allows the protonated analyte to bind ionically to the sorbent, permitting an aggressive 100% methanol wash to strip away phospholipids before eluting the target compound with a basic modifier.

    • Chromatographic Separation: Unendcapped silanols on standard C18 columns will interact with the basic nitrogens of the aminopyridine group, causing severe peak tailing. We utilize a superficially porous particle (SPP) C18 column with extensive endcapping. The mobile phase is heavily modified with 0.1% Formic Acid to keep the basic nitrogens fully protonated, ensuring a sharp, symmetrical peak.

    • Mitigating Isomerization: Oximes are highly susceptible to photo-induced E/Z isomerization. To prevent the chromatographic peak from splitting into two geometric isomers during the autosampler queue, all sample preparation must be conducted under yellow light, and extracts must be stored in amber vials.

    Workflow Visualization

    Validation_Protocol A 1. Matrix Aliquoting (K2EDTA Plasma + IS) B 2. Mixed-Mode SPE (MCX) (Isolate Basic Aminopyridine) A->B Acidify (2% FA) C 3. LC Separation (C18, Acidic Mobile Phase) B->C Elute & Reconstitute D 4. ESI+ Ionization (Protonation of Pyridine) C->D Column Effluent E 5. MRM Detection (214.1 -> 197.1 m/z) D->E Precursor Isolation F 6. ICH M10 Data Validation (Accuracy & Precision) E->F Peak Integration

    Figure 1: Self-validating LC-MS/MS bioanalytical workflow for the methanone oxime derivative.

    Step-by-Step Experimental Protocol

    This protocol is designed to meet the rigorous standards of the FDA Bioanalytical Method Validation Guidance (2018)[3] and the EMA ICH M10 guidelines[2].

    Step 4.1: Sample Preparation (MCX SPE)
    • Aliquoting: Transfer 50 µL of K2EDTA plasma into a 96-well plate. Add 10 µL of Internal Standard (IS) working solution (e.g., 13C6-labeled analog).

    • Acidification: Add 50 µL of 2% Formic Acid (FA) in water to the plasma. Causality: This disrupts protein binding and ensures the aminopyridine nitrogen is positively charged for cation exchange.

    • Conditioning: Condition the MCX 96-well plate (30 mg/well) with 1 mL Methanol, followed by 1 mL of 2% FA in water.

    • Loading: Load the acidified plasma samples onto the SPE plate. Apply low vacuum.

    • Washing:

      • Wash 1: 1 mL of 2% FA in water (removes polar neutrals and salts).

      • Wash 2: 1 mL of 100% Methanol (removes phospholipids and hydrophobic interferences).

    • Elution: Elute the analyte with 2 x 250 µL of 5% Ammonium Hydroxide (NH4OH) in Methanol. Causality: The high pH neutralizes the basic nitrogens, breaking the ionic bond with the sorbent.

    • Reconstitution: Evaporate the eluate to dryness under a gentle stream of N2 at 35°C. Reconstitute in 100 µL of Mobile Phase A. Transfer to amber autosampler vials.

    Step 4.2: LC-MS/MS Parameters
    • Column: Waters XBridge C18 (50 x 2.1 mm, 2.5 µm) maintained at 40°C.

    • Mobile Phase A: 0.1% FA in LC-MS grade Water.

    • Mobile Phase B: 0.1% FA in LC-MS grade Acetonitrile.

    • Gradient: 5% B to 95% B over 2.0 minutes. Hold at 95% B for 0.5 min. Re-equilibrate at 5% B for 1.0 min. Flow rate: 0.5 mL/min.

    • Ionization Source: Electrospray Ionization in positive mode (ESI+).

    • MRM Transitions:

      • Precursor Ion:m/z 214.1 ([M+H]+)

      • Quantifier Product Ion:m/z 197.1 (Loss of -OH from the oxime group)

      • Qualifier Product Ion:m/z 121.0 (Cleavage yielding the aminopyridine carbonyl fragment)

    Validation Parameters & Acceptance Criteria

    To ensure the assay is a self-validating system, the following parameters must be evaluated across three independent analytical runs, strictly adhering to ICH M10 criteria[2].

    Validation ParameterExperimental DesignICH M10 Acceptance Criteria
    Selectivity Analyze blank matrix from 6 individual sources.Interference at analyte RT must be <20% of LLOQ response.
    Linearity 8 non-zero calibration standards (0.5 to 500 ng/mL).R² ≥ 0.99. Calibrators must be ±15% of nominal (±20% at LLOQ).
    Accuracy & Precision 5 replicates of QCs at 4 levels (LLOQ, Low, Mid, High).Intra- and Inter-run %CV ≤ 15% (≤ 20% at LLOQ). Mean bias ±15%.
    Matrix Effect (IS Normalized) Post-extraction spiked blanks vs. neat solutions (6 lots).IS-normalized Matrix Factor (MF) %CV must be ≤ 15%.
    Stability Benchtop, Freeze-Thaw (3 cycles), and Autosampler.QCs must remain within ±15% of nominal concentration.

    Note: Due to the oxime moiety, benchtop stability must specifically evaluate potential degradation or isomerization under ambient laboratory lighting versus amber-protected conditions.

    References

    • European Medicines Agency (EMA). (2023). ICH M10 on bioanalytical method validation - Scientific guideline. Retrieved April 4, 2026, from[Link]

    • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved April 4, 2026, from[Link]

    Sources

    Validation

    A Comparative Guide to Reproducible Synthesis Routes for (4-amino-3-pyridinyl)phenyl-methanone Oxime

    Introduction (4-amino-3-pyridinyl)phenyl-methanone oxime is a novel chemical entity with potential applications in medicinal chemistry and drug development. As with any compound of pharmaceutical interest, the ability to...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction

    (4-amino-3-pyridinyl)phenyl-methanone oxime is a novel chemical entity with potential applications in medicinal chemistry and drug development. As with any compound of pharmaceutical interest, the ability to synthesize it in a reliable, reproducible, and scalable manner is of paramount importance. Reproducibility in organic synthesis is a cornerstone of scientific integrity and a critical factor in the efficient progression of drug discovery projects.[1][2][3] This guide provides a comprehensive analysis of potential synthesis routes for (4-amino-3-pyridinyl)phenyl-methanone oxime, with a focus on reproducibility and providing detailed, self-validating experimental protocols.

    A thorough review of the existing literature reveals that a direct, established synthesis for (4-amino-3-pyridinyl)phenyl-methanone oxime has not been reported. Therefore, this guide is structured in two main parts. The first part proposes a plausible and chemically sound synthetic route for the precursor ketone, (4-amino-3-pyridinyl)phenyl-methanone, based on well-established organic chemistry principles and analogous reactions. The second part presents a comparative study of different methods for the subsequent oximation reaction to yield the final product, supported by experimental data from related transformations.

    This guide is intended for researchers, scientists, and drug development professionals. It aims to provide not just a set of instructions, but a deeper understanding of the chemical principles and experimental choices that underpin a robust and reproducible synthetic strategy.

    Part 1: Proposed Synthesis of the Precursor Ketone: (4-amino-3-pyridinyl)phenyl-methanone

    Given the absence of a direct reported synthesis, we propose a three-step sequence starting from the commercially available 4-chloro-3-nitropyridine. This route is designed to be logical, with each step having a strong precedent in the literature for similar substrates.

    Proposed Synthetic Workflow

    G cluster_0 Step 1: Friedel-Crafts Acylation cluster_1 Step 2: Nucleophilic Aromatic Substitution (SNAr) cluster_2 Step 3: Reduction of Nitro Group A 4-Chloro-3-nitropyridine C 4-Chloro-3-nitro-5-benzoylpyridine (Intermediate) A->C Acylation at C5 B Benzene, AlCl₃ B->C E 4-Amino-3-nitro-5-benzoylpyridine (Intermediate) C->E Displacement of Cl D Ammonia (aq) D->E G (4-amino-3-pyridinyl)phenyl-methanone (Target Ketone) E->G Selective Reduction F Fe / HCl or H₂, Pd/C F->G

    Caption: Proposed three-step synthesis of (4-amino-3-pyridinyl)phenyl-methanone.

    Step-by-Step Experimental Protocols (Proposed)
    Step 1: Synthesis of 4-Chloro-3-nitro-5-benzoylpyridine (Proposed)
    • Causality behind Experimental Choices: The Friedel-Crafts acylation is a classic method for introducing an acyl group onto an aromatic ring.[4] While pyridine itself is generally unreactive to Friedel-Crafts acylation due to the deactivating effect of the nitrogen atom and its reaction with the Lewis acid catalyst, the presence of the electron-withdrawing nitro group and the chloro substituent further deactivates the ring. However, acylation of substituted pyridines has been reported, and this step is proposed as a feasible, albeit potentially low-yielding, route. The reaction is proposed to occur at the C5 position, which is the least deactivated position. Aluminum chloride (AlCl₃) is a standard strong Lewis acid catalyst for this transformation.

    • Experimental Protocol:

      • To a stirred suspension of anhydrous aluminum chloride (3.0 eq.) in dry benzene (10 vol.), add 4-chloro-3-nitropyridine (1.0 eq.) portion-wise at 0-5 °C under an inert atmosphere (N₂).

      • Allow the mixture to warm to room temperature and then heat to 60-70 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

      • After completion, cool the reaction mixture to 0-5 °C and quench by the slow addition of crushed ice, followed by concentrated HCl.

      • Extract the aqueous layer with dichloromethane (3 x 15 vol.).

      • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

      • Purify the crude product by column chromatography on silica gel to afford the desired product.

    Step 2: Synthesis of 4-Amino-3-nitro-5-benzoylpyridine (Proposed)
    • Causality behind Experimental Choices: The chloro group at the 4-position of the pyridine ring, activated by the adjacent nitro group, is susceptible to nucleophilic aromatic substitution (SNA).[5][6] Ammonia can act as the nucleophile to displace the chloride and form the corresponding amino-substituted pyridine. This is a well-established transformation for activated halopyridines.[7]

    • Experimental Protocol:

      • In a sealed pressure vessel, dissolve the 4-chloro-3-nitro-5-benzoylpyridine (1.0 eq.) in aqueous ammonia (28-30%, 20 vol.).

      • Heat the mixture to 100-120 °C for 8-16 hours.

      • Cool the reaction vessel to room temperature.

      • The product may precipitate out of the solution. If so, collect the solid by filtration, wash with cold water, and dry under vacuum.

      • If the product does not precipitate, extract the aqueous mixture with ethyl acetate (3 x 20 vol.).

      • Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

      • Purify by recrystallization or column chromatography if necessary.

    Step 3: Synthesis of (4-amino-3-pyridinyl)phenyl-methanone (Proposed)
    • Causality behind Experimental Choices: The reduction of an aromatic nitro group to an amine is a fundamental and highly reliable transformation in organic synthesis.[8] Several methods are available, with catalytic hydrogenation (H₂/Pd/C) and reduction with metals in acidic media (e.g., Fe/HCl, SnCl₂/HCl) being the most common and reproducible.[9][10][11] Catalytic hydrogenation is often preferred for its clean reaction profile and high yields.

    • Experimental Protocol (Catalytic Hydrogenation):

      • To a solution of 4-amino-3-nitro-5-benzoylpyridine (1.0 eq.) in methanol or ethanol (20 vol.), add 10% palladium on carbon (10 mol%).

      • The reaction mixture is stirred under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature until the starting material is completely consumed (monitored by TLC or LC-MS).

      • Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst, and the filter cake is washed with methanol.

      • The combined filtrate is concentrated under reduced pressure to give the crude product.

      • The crude product can be purified by recrystallization or column chromatography to yield pure (4-amino-3-pyridinyl)phenyl-methanone.

    Part 2: Reproducibility Studies on the Synthesis of (4-amino-3-pyridinyl)phenyl-methanone Oxime

    The conversion of a ketone to an oxime is a robust and widely used reaction in organic chemistry.[12] The most common method involves the reaction of the ketone with hydroxylamine, typically in the form of its hydrochloride salt, in the presence of a base.[13] This section compares two common methods for this transformation and provides a detailed, reproducible protocol.

    Comparison of Oximation Methods
    FeatureMethod A: Classical (Aqueous Base)Method B: Green (Solvent-Free Grinding)
    Reagents Ketone, Hydroxylamine HCl, Na₂CO₃ or NaOHKetone, Hydroxylamine HCl, Bi₂O₃
    Solvent Ethanol/WaterNone
    Temperature Room Temperature to RefluxRoom Temperature
    Reaction Time 1 - 6 hours10 - 30 minutes
    Yield Generally Good to Excellent (70-95%)Excellent (85-98%)[14]
    Workup Extraction and/or RecrystallizationFiltration and Washing
    Reproducibility High, but sensitive to pH and solvent purity.High, less sensitive to external variables.
    Advantages Well-established, widely used, scalable.Environmentally friendly, rapid, simple workup.[14]
    Disadvantages Use of organic solvents, longer reaction times.May not be suitable for all substrates, scalability might require specialized equipment.
    Recommended Reproducible Protocol: Method A (Classical Approach)

    While the solvent-free method offers significant advantages in terms of speed and environmental impact, the classical approach is highly reproducible with standard laboratory equipment and is readily scalable, making it a reliable choice for drug development settings.

    • Causality behind Experimental Choices: The reaction proceeds via nucleophilic attack of hydroxylamine on the carbonyl carbon of the ketone, followed by dehydration to form the oxime.[15] The use of hydroxylamine hydrochloride requires a base (e.g., sodium carbonate or sodium hydroxide) to liberate the free hydroxylamine nucleophile.[4] An ethanol/water solvent system is commonly used to ensure the solubility of both the organic ketone and the inorganic reagents.

    • Detailed Experimental Protocol:

      • In a round-bottom flask, dissolve (4-amino-3-pyridinyl)phenyl-methanone (1.0 eq.) in ethanol (15 vol.).

      • In a separate flask, dissolve hydroxylamine hydrochloride (1.5 eq.) and sodium carbonate (2.0 eq.) in water (5 vol.).

      • Add the aqueous solution of hydroxylamine and sodium carbonate to the solution of the ketone at room temperature with stirring.

      • Stir the reaction mixture at room temperature for 2-4 hours, or gently heat to 50-60 °C if the reaction is slow. Monitor the reaction progress by TLC.

      • Upon completion, cool the reaction mixture to room temperature and add cold water (20 vol.).

      • The product oxime may precipitate as a solid. If so, collect the solid by filtration, wash with cold water, and dry under vacuum.

      • If the product does not precipitate, extract the mixture with ethyl acetate (3 x 20 vol.).

      • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

      • The crude oxime can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

    Mechanism of Oxime Formation

    The formation of an oxime from a ketone is a two-step process involving a nucleophilic addition followed by an elimination (dehydration).

    G Ketone Ketone ProtonatedCarbonyl Protonated Carbonyl Ketone->ProtonatedCarbonyl Protonation Hydroxylamine Hydroxylamine (H₂NOH) Hydroxylamine->ProtonatedCarbonyl TetrahedralIntermediate Tetrahedral Intermediate ProtonatedCarbonyl->TetrahedralIntermediate Nucleophilic Attack ProtonatedIntermediate Protonated Intermediate TetrahedralIntermediate->ProtonatedIntermediate Proton Transfer Oxime Oxime ProtonatedIntermediate->Oxime Dehydration H2O H₂O ProtonatedIntermediate->H2O H3O H₃O⁺ H_ion H⁺

    Caption: Mechanism of acid-catalyzed oxime formation from a ketone.

    References

    • Reproducibility In Organic Chemistry. (2015, September 2). Master Organic Chemistry. [Link]

    • High Pressure Studies: Oximes of Hindered Ketones. J. Am. Chem. Soc.[Link]

    • Toward Reliable and Reproducible Research in Organic Photocatalysis by Carbon Nitride. ACS Catalysis. [Link]

    • Reproducibility in Chemical Research. ResearchGate. [Link]

    • Can Reproducibility in Chemical Research be Fixed? (2017, September 25). Enago Academy. [Link]

    • Stirring the Debate: How Mixing Influences Reproducibility and Efficiency in Synthetic Organic Chemistry. ACS Central Science. [Link]

    • Process for the preparation of ketoximes.
    • Synthesis of 4((3-Chloro)benzylthio)pyridine. PrepChem.com. [Link]

    • Rearrangement of 4-amino-3-halo-pyridines by Nucleophilic Aromatic Substitution. PubMed. [Link]

    • Product Class 15: Oximes. Science of Synthesis. [Link]

    • Oxime. Wikipedia. [Link]

    • Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. [Link]

    • Oximes - A Short Introduction. (2014, March 20). Chemistry.Com.Pk. [Link]

    • A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. PMC. [Link]

    • Recent Advances in Molecule Synthesis Involving C-C Bond Cleavage of Ketoxime Esters. MDPI. [Link]

    • Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry. [Link]

    • Process for preparation of nitropyridine derivatives.
    • Investigation of amination in 4-chloro-2-phenylquinoline derivatives with amide solvents. ResearchGate. [Link]

    • 3-Methyl-4-nitropyridine-1-oxide. Organic Syntheses. [Link]

    • Beckmann Rearrangement. Master Organic Chemistry. [Link]

    • 3-Benzoylpyridine. Organic Syntheses. [Link]

    • One-step reaction method for preparing 4-nitropyridine-nitrogen oxide and halo-4-nitropyridine-nitrogen oxide.
    • Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Organic & Biomolecular Chemistry. [Link]

    • Method for synthesizing 4-chloro-pyridine.
    • Nucleophilic aromatic substitution. Wikipedia. [Link]

    • A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. ResearchGate. [Link]

    • The Synthesis and Reactivity of 4-Amino-3-fluoropyridine. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

    • Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. [Link]

    • Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)-one Derivatives. PMC. [Link]

    • Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors. PubMed. [Link]

    • Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. PMC. [Link]

    • NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION. HETEROCYCLES. [Link]

    • Modular Synthesis of Benzoylpyridines Exploiting a Reductive Arylation Strategy. PMC. [Link]

    • (4-(4-aMinopyridin-3-yl)phenyl)(piperidin-1-yl)Methanone. NextSDS. [Link]

    • Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. [Link]

    • Method for preparing 3-aminopyridines
    • Reduction of 4-Nitropyridine N-Oxide with Low Valent Titanium Reagent. ResearchGate. [Link]

    • Method for substitution of an amino group of a primary amine by a chlorine atom and a synthetic method by application thereof.

    Sources

    Comparative

    A Comparative Guide to E/Z Isomer Ratios in (4-amino-3-pyridinyl)phenyl-methanone Oxime: Synthesis, Control, and Characterization

    Introduction: The Stereochemical Imperative in Drug Development In the landscape of modern medicinal chemistry, the precise control of molecular geometry is not merely an academic exercise but a critical determinant of t...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction: The Stereochemical Imperative in Drug Development

    In the landscape of modern medicinal chemistry, the precise control of molecular geometry is not merely an academic exercise but a critical determinant of therapeutic efficacy and safety. Geometric isomers, such as the E (entgegen) and Z (zusammen) isomers of oximes, can exhibit profoundly different pharmacological, toxicological, and pharmacokinetic profiles.[1][2] The C=N double bond of an oxime introduces a plane of rigidity, leading to distinct spatial arrangements of its substituents. This guide focuses on (4-amino-3-pyridinyl)phenyl-methanone oxime, a molecule of interest due to its pyridinyl and amino functionalities which are common pharmacophores in drug discovery.[3]

    Controlling the stereochemical outcome of the oximation reaction for this unsymmetrical ketoxime presents a significant challenge. The electronic and steric influences of the phenyl group versus the 4-amino-3-pyridinyl group dictate the relative stability and formation rates of the E and Z isomers. This guide provides a comprehensive analysis of the factors governing the E/Z isomer ratio, supported by detailed experimental protocols for their selective synthesis, separation, and unambiguous characterization.

    The Foundation: Synthesis and Isomeric Formation

    The most direct route to an oxime is the condensation of a carbonyl compound with hydroxylamine.[4] The reaction typically proceeds via nucleophilic addition of hydroxylamine to the ketone, followed by dehydration to form the C=N double bond. For an unsymmetrical ketone like (4-amino-3-pyridinyl)phenyl-methanone, this process invariably produces a mixture of E and Z isomers.

    The final E/Z ratio is a product of the interplay between kinetic and thermodynamic control.[5]

    • Kinetic Control: Favors the isomer formed fastest, which is often dictated by the steric hindrance of the transition state during the final dehydration step. These conditions are typically achieved at lower temperatures and under neutral or basic conditions.[5]

    • Thermodynamic Control: Favors the most stable isomer. This is achieved under conditions that allow for E/Z interconversion, enabling the mixture to equilibrate. Acidic conditions or elevated temperatures facilitate this equilibration by lowering the rotational energy barrier of the C=N bond.[6][7] Generally, the E-isomer, where the larger groups are on opposite sides, is thermodynamically more stable.

    Comparative Analysis: Key Factors Influencing the E/Z Ratio

    The ability to selectively synthesize a desired isomer hinges on the careful manipulation of reaction parameters. Below, we compare the critical factors that influence the E/Z isomer ratio of (4-amino-3-pyridinyl)phenyl-methanone oxime.

    FactorConditionExpected Predominant IsomerRationale
    pH / Catalyst Acidic (e.g., HCl, Acetic Acid) E-Isomer (Thermodynamic) Promotes reversible protonation of the oxime nitrogen, facilitating rotation around the C=N bond and allowing the mixture to equilibrate to the more stable E isomer.[5][7]
    Basic (e.g., Pyridine, K₂CO₃) Z-Isomer (Kinetic) The reaction proceeds under kinetic control, where the formation of the sterically less hindered transition state leading to the Z isomer may be favored.[5]
    Temperature Elevated (Reflux) E-Isomer (Thermodynamic) Provides sufficient thermal energy to overcome the activation barrier for isomerization, driving the equilibrium towards the most stable product.[6]
    Room Temperature or Below Mixture / Kinetic Product Limits the energy available for isomerization, preserving the initially formed kinetic ratio of isomers.
    Solvent Protic (e.g., Ethanol) Variable Can stabilize isomers and transition states through hydrogen bonding. The effect is complex and can influence both kinetic and thermodynamic outcomes.[8]
    Aprotic (e.g., Toluene, DCM) Variable Minimizes intermolecular hydrogen bonding effects, potentially leading to a ratio more reflective of the intrinsic steric and electronic properties of the molecule.

    Experimental Protocols

    Trustworthiness in scientific reporting requires detailed, reproducible methodologies. The following protocols provide a framework for the synthesis, separation, and analysis of the E/Z isomers of (4-amino-3-pyridinyl)phenyl-methanone oxime.

    Protocol 1: Synthesis of Precursor Ketone ((4-amino-3-pyridinyl)phenyl-methanone)

    The precursor ketone is the essential starting point. While multiple synthetic routes exist for related compounds, a common approach involves the reaction of a suitable pyridine derivative.

    • Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and condenser, suspend 4-amino-3-lithiopyridine (1.0 eq) in anhydrous diethyl ether under an inert nitrogen atmosphere.

    • Reagent Addition: Slowly add a solution of benzonitrile (1.1 eq) in diethyl ether to the cooled suspension (0°C).

    • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

    • Work-up: Carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer three times with ethyl acetate.

    • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the title ketone.

    Protocol 2: Oximation under Thermodynamic Control (Favors E-Isomer)
    • Reaction Setup: Dissolve (4-amino-3-pyridinyl)phenyl-methanone (1.0 eq) and hydroxylamine hydrochloride (1.5 eq) in ethanol.

    • Acidification: Add a catalytic amount of concentrated hydrochloric acid.

    • Reaction Conditions: Heat the mixture to reflux (approx. 78°C) for 6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

    • Work-up: Cool the reaction mixture to room temperature and neutralize with a saturated sodium bicarbonate solution.

    • Extraction: Extract the product with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent to obtain the crude product.

    Protocol 3: Oximation under Kinetic Control (Favors Z-Isomer)
    • Reaction Setup: Dissolve (4-amino-3-pyridinyl)phenyl-methanone (1.0 eq) and hydroxylamine hydrochloride (1.2 eq) in pyridine.

    • Reaction Conditions: Stir the reaction mixture at room temperature for 4-8 hours, monitoring closely by TLC until the starting material is consumed.

    • Work-up: Pour the reaction mixture into cold water to precipitate the product.

    • Purification: Collect the solid by filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization or chromatography.

    Protocol 4: Isomer Separation and Quantification

    Separation of the E/Z isomers is typically achieved via chromatography, exploiting subtle differences in their polarity.[4][6]

    • Column Chromatography:

      • Stationary Phase: Silica gel.

      • Mobile Phase: A non-polar/polar solvent system, such as a hexane-ethyl acetate gradient. Optimize the solvent system using TLC to achieve a baseline separation (ΔRf > 0.2).[6]

      • Procedure: Load the crude isomer mixture onto a properly packed silica gel column. Elute with the optimized solvent system, collecting fractions. Analyze fractions by TLC to identify those containing the pure isomers.

    • HPLC Analysis:

      • Column: A reversed-phase C18 column is a good starting point.

      • Mobile Phase: A gradient of water and acetonitrile (both may contain 0.1% formic acid or trifluoroacetic acid to improve peak shape).

      • Quantification: The E/Z ratio can be determined by integrating the peak areas from the HPLC chromatogram.

    • NMR Quantification:

      • Dissolve a known mass of the crude mixture in a suitable deuterated solvent (e.g., DMSO-d₆).

      • Acquire a quantitative ¹H NMR spectrum.

      • Identify well-resolved signals unique to each isomer (e.g., the oxime -OH proton or aromatic protons in distinct chemical environments).

      • The ratio of the isomers is determined by comparing the integration of these characteristic signals.[9]

    Visualizing the Workflow

    The following diagram illustrates the logical workflow from the precursor ketone to the isolation and analysis of the pure E and Z isomers.

    G cluster_synthesis Synthesis cluster_conditions Oximation Conditions cluster_analysis Separation & Analysis Ketone (4-amino-3-pyridinyl) phenyl-methanone Thermo Thermodynamic Control (NH2OH·HCl, EtOH, Reflux) Ketone->Thermo Kinetic Kinetic Control (NH2OH·HCl, Pyridine, RT) Ketone->Kinetic Mixture Crude E/Z Mixture Thermo->Mixture Kinetic->Mixture Chrom Column Chromatography or HPLC Mixture->Chrom NMR NMR Analysis (Ratio Determination, Structure Verification) Mixture->NMR Pure_E Pure E-Isomer Chrom->Pure_E Pure_Z Pure Z-Isomer Chrom->Pure_Z Pure_E->NMR Pure_Z->NMR

    Sources

    Safety & Regulatory Compliance

    Safety

    Laboratory Safety &amp; Operational Guide: (4-Amino-3-pyridinyl)phenyl-methanone oxime Disposal Procedures

    As drug development accelerates, the safe handling and disposal of complex pharmaceutical intermediates is paramount. (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)[1] is a highly functionalized synthetic...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As drug development accelerates, the safe handling and disposal of complex pharmaceutical intermediates is paramount. (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2)[1] is a highly functionalized synthetic building block featuring both a pyridine ring, an aromatic amine, and an oxime moiety. These functional groups dictate specific reactivity profiles that must be carefully managed during laboratory operations and waste disposal to prevent environmental contamination and ensure personnel safety.

    This guide provides an authoritative, step-by-step operational framework for the proper disposal and spill management of (4-amino-3-pyridinyl)phenyl-methanone oxime, grounded in established chemical hygiene principles[2].

    Chemical Profile & Hazard Causality

    Understanding the molecular structure is the first step in designing a safe disposal protocol. The presence of the oxime group (C=N-OH) and the aminopyridine core makes this compound susceptible to specific degradation pathways.

    • Oxime Reactivity: Oximes can undergo hydrolysis under strongly acidic conditions to yield hydroxylamine, a known reactive and potentially explosive intermediate if concentrated. Therefore, acidic waste streams must be strictly segregated.

    • Aminopyridine Core: Pyridine derivatives are notorious for their environmental persistence and aquatic toxicity. They must not be discharged into municipal wastewater systems.

    Quantitative Hazard Summary
    Property / ParameterValue / ClassificationOperational Implication
    CAS Registry Number 136227-16-2[1]Use for strict waste tracking and manifest generation.
    Physical State Solid (Powder/Crystalline)Risk of aerosolization; handle in a certified fume hood.
    Solubility Soluble in DMSO, DMF, MeOHLiquid waste will primarily consist of organic solvent mixtures.
    Primary Hazard Class Irritant (Skin/Eye), Env. HazardRequires PPE (Nitrile gloves, safety goggles, lab coat).
    Incompatible Materials Strong oxidizers, strong acidsSegregate from nitric acid, peroxides, and bleach to prevent exothermic reactions.

    Waste Segregation & Disposal Workflows

    To ensure regulatory compliance and laboratory safety, waste containing (4-amino-3-pyridinyl)phenyl-methanone oxime must be systematically categorized. Because this compound is typically dissolved in organic solvents during synthesis or assay preparation, liquid waste is the most common disposal stream.

    Step-by-Step Disposal Methodology

    Step 1: Source Segregation

    • Action: Separate waste into "Solid Waste" (contaminated consumables, empty vials) and "Liquid Waste" (reaction mother liquors, HPLC effluents).

    • Causality: Solid and liquid wastes require different incineration parameters. Mixing them increases disposal costs and complicates the incineration feed process.

    Step 2: Liquid Waste Stratification

    • Action: Determine if the liquid waste contains halogenated solvents (e.g., Dichloromethane, Chloroform) or non-halogenated solvents (e.g., Methanol, DMSO).

    • Causality: Halogenated waste requires specialized high-temperature incineration with scrubbers to neutralize hydrochloric acid gas produced during combustion.

    Step 3: Containerization and Labeling

    • Action: Transfer liquid waste to high-density polyethylene (HDPE) carboys. Do not fill beyond 80% capacity. Label explicitly: "Hazardous Waste: Toxic Organic Liquid (Contains Pyridine Oxime Derivative)."

    • Causality: Leaving 20% headspace prevents container rupture due to vapor pressure expansion, especially in environments with fluctuating temperatures.

    Step 4: High-Temperature Incineration

    • Action: Transfer sealed, labeled containers to a certified hazardous waste vendor for high-temperature incineration (>1000°C).

    • Causality: High-temperature incineration guarantees the complete thermal destruction of the pyridine ring and the oxime nitrogen, preventing the release of toxic nitrogen oxides (NOx) into the atmosphere.

    Disposal Workflow Diagram

    DisposalWorkflow Source Waste Generation: (4-Amino-3-pyridinyl)phenyl-methanone oxime Solid Solid Waste (Consumables, Vials) Source->Solid Liquid Liquid Waste (Solvent Mixtures) Source->Liquid Incineration1 Standard Incineration Solid->Incineration1 Halogenated Halogenated Stream (e.g., DCM mixtures) Liquid->Halogenated NonHalogenated Non-Halogenated Stream (e.g., DMSO, MeOH) Liquid->NonHalogenated Incineration2 High-Temp Incineration with Acid Scrubbers Halogenated->Incineration2 NonHalogenated->Incineration1

    Caption: Operational workflow for the segregation and thermal destruction of oxime derivative waste.

    Decontamination & Spill Management Protocol

    In the event of an accidental spill of the solid powder or a concentrated solution, immediate and methodical action is required to prevent exposure and cross-contamination.

    Solid Spill (Powder) Protocol
    • Isolate the Area: Restrict access to the spill zone to prevent tracking the powder throughout the laboratory.

    • Suppress Dust: Do not dry sweep. Lightly mist the spilled powder with a compatible solvent (e.g., isopropanol or water) to suppress aerosolization.

    • Mechanical Collection: Use a spark-proof scoop or damp absorbent pads to collect the material.

    • Surface Decontamination: Wash the affected surface with a mild detergent solution, followed by a water rinse.

    • Waste Manifesting: Place all collected material and contaminated cleaning supplies into a designated solid hazardous waste bag for incineration.

    Liquid Spill (Solution) Protocol
    • Ventilation: Ensure the fume hood or room ventilation is operating at maximum capacity to clear solvent vapors.

    • Containment: Create a perimeter around the spill using inert, non-combustible absorbent materials (e.g., vermiculite or sand). Avoid using sawdust, as the organic solvent mixture may pose a fire hazard.

    • Absorption: Cover the spill with the absorbent material and allow sufficient time for capillary action to soak up the liquid.

    • Collection: Sweep the saturated absorbent into a chemical-resistant, sealable container (like an HDPE bucket).

    • Final Cleaning: Wipe the area with an appropriate solvent (like ethanol) to remove residual (4-amino-3-pyridinyl)phenyl-methanone oxime, then dispose of the wipes as solid hazardous waste.

    Regulatory Compliance & EHS Integration

    Environmental Health and Safety (EHS) compliance is not merely a legal obligation; it is a core component of scientific integrity.

    • RCRA Compliance (USA): While this specific molecule may not be explicitly listed by name under RCRA (Resource Conservation and Recovery Act), its solvent carriers (like Methanol or Dichloromethane) trigger characteristic hazardous waste codes (e.g., D001 for ignitability, F002 for spent halogenated solvents).

    • Documentation: Maintain an accurate, up-to-date chemical inventory. Ensure that the Safety Data Sheet (SDS) for CAS 136227-16-2 is readily accessible to all laboratory personnel[3].

    • Training: All personnel handling this intermediate must undergo annual hazardous waste operations and emergency response (HAZWOPER) awareness training.

    References

    • NextSDS. "(4-Amino-3-pyridinyl)phenyl-methanone oxime — Chemical Substance". NextSDS Chemical Database. Available at: [Link]

    Sources

    Handling

    Personal protective equipment for handling (4-amino-3-pyridinyl)phenyl-methanone oxime

    (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly specialized, pharmacologically active intermediate utilized in advanced drug development and synthetic chemistry. Handling this compound requires...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    (4-Amino-3-pyridinyl)phenyl-methanone oxime (CAS: 136227-16-2) is a highly specialized, pharmacologically active intermediate utilized in advanced drug development and synthetic chemistry. Handling this compound requires a rigorous, causally-driven safety approach because its molecular structure combines two distinct toxicological hazards: an aminopyridine core and an oxime functional group.

    As a laboratory professional, understanding why you are protecting yourself is as critical as knowing how. Standard laboratory PPE is insufficient for handling pure powders of this nature. This guide provides the definitive operational and logistical framework for safely managing this compound.

    Mechanistic Toxicology: The Causality of Hazard

    To design an effective Personal Protective Equipment (PPE) matrix, we must deconstruct the molecule's mechanistic toxicology:

    • Aminopyridine Neurotoxicity: The 4-aminopyridine (4-AP) structural motif is a potent nervous system toxicant. It selectively 1[1] on the cytoplasmic side of the cellular membrane. This blockade prolongs the neuronal action potential, increases calcium influx, and massively2[2] at synapses and neuromuscular junctions. Systemic absorption (via oral, dermal, or inhalation routes) can rapidly lead to diaphoresis, delirium, choreoathetosis, and 3[3].

    • Oxime-Mediated Hematotoxicity and Sensitization: The oxime moiety introduces secondary risks. Structurally similar oximes are known skin sensitizers and can induce methemoglobinemia—a condition where hemoglobin is oxidized, impairing oxygen transport and leading to. Furthermore, oximes can cause 4[4] and persistent skin erythema upon contact.

    G A Aminopyridine Moiety Exposure B Blockade of Voltage-Gated Potassium (K+) Channels A->B C Prolonged Action Potential in Neurons B->C D Increased Calcium (Ca2+) Influx C->D E Enhanced Acetylcholine (ACh) Release at Synapses D->E F Neuromuscular Hyperactivity & Seizures E->F

    Mechanism of aminopyridine-induced neurotoxicity via K+ channel blockade.

    Quantitative Hazard Summary

    Because specific toxicological data for CAS 136227-16-2 is limited, safety protocols must default to the highly toxic profiles of its structural analogs (4-AP and MEKO).

    Hazard CategorySurrogate Data SourceRoute of ExposureCritical Toxicological EffectRequired Mitigation
    Acute Neurotoxicity 4-AminopyridineDermal, Inhalation, OralK+ channel blockade; Seizures (LD50 ~20-30 mg/kg)Full dermal isolation; Respiratory protection
    Hematotoxicity Oxime analogsDermal, OralMethemoglobinemia; Regenerative anemiaImpervious nitrile barriers
    Skin Sensitization Oxime analogsDermalAllergic contact dermatitis; ErythemaDouble-gloving; Cuff sealing
    Ocular Damage Oxime analogsOcularIrreversible corneal damageSplash goggles + Face shield

    The PPE Matrix: A Causality-Driven Approach

    • Respiratory Protection: When handling the dry powder, a Powered Air-Purifying Respirator (PAPR) or a properly fitted N95/P100 half-mask respirator is required.

      • Causality: Aminopyridine powders are highly susceptible to electrostatic dispersion. Inhalation of microscopic particulates bypasses first-pass metabolism, delivering the neurotoxin rapidly to the central nervous system.

    • Dermal Protection (Hands): Double-gloving with extended-cuff nitrile gloves (minimum 8 mil thickness).

      • Causality: Aminopyridines are readily absorbed through intact skin. The oxime moiety acts as a penetration enhancer and sensitizer. The outer glove must be discarded immediately upon suspected contamination to prevent permeation to the inner glove.

    • Dermal Protection (Body): A disposable, chemical-resistant Tyvek® suit or a fully buttoned, fluid-resistant lab coat with elastic cuffs.

      • Causality: Contaminated clothing is a primary vector for secondary exposure and delayed transdermal absorption.

    • Ocular Protection: Indirect-vented chemical splash goggles paired with a full face shield.

      • Causality: Oximes cause severe, immediate local tissue destruction and irreversible ocular damage upon contact.

    Operational Workflows: Self-Validating Systems

    A self-validating protocol ensures that the failure of one step is immediately caught by the next, preventing catastrophic exposure.

    Protocol 1: Safe Weighing and Solubilization

    Objective: Transfer and dissolve the solid without generating airborne particulates.

    • Preparation: Establish a designated "High Hazard" zone within a certified Class II, Type B2 Biological Safety Cabinet (BSC) or a dedicated powder weighing enclosure. Do not use a standard chemical fume hood with high face velocity, as turbulent airflow will aerosolize the powder.

    • Static Mitigation: Place an anti-static ionizer bar next to the microbalance.

      • Causality: Aminopyridine powders are highly susceptible to electrostatic dispersion.

      • Validation: Observe the powder; if it clings to the spatula, static is present. Wait 30 seconds for the ionizer to neutralize the charge before proceeding.

    • Weighing: Tare a sealed, pre-weighed vial. Open the source bottle, transfer the required mass of (4-amino-3-pyridinyl)phenyl-methanone oxime into the vial, and immediately seal both containers.

    • In Situ Solubilization: Inject the solvent (e.g., DMSO or DMF) directly through the septum of the sealed vial using a syringe.

      • Validation: The compound is now in solution, permanently eliminating the inhalation hazard of aerosolized powder.

    • Decontamination: Wipe down the balance, spatulas, and the exterior of the sealed vial with a 10% bleach solution, followed by 70% ethanol. Bleach oxidizes the oxime and degrades the aminopyridine ring.

    G Start Initiate Weighing Protocol PPE Don Level B/C PPE (Double Nitrile, PAPR) Start->PPE Hood Transfer Sealed Vial to Containment Enclosure PPE->Hood Static Apply Anti-Static Ionizer Hood->Static Weigh Weigh Solid & Dissolve in Solvent (e.g., DMSO) Static->Weigh Decon Decontaminate Spatulas & Balance with 10% Bleach Weigh->Decon End Transfer Solution to Secondary Container Decon->End

    Self-validating workflow for weighing and solubilizing neurotoxic oxime powders.

    Protocol 2: Spill Response and Waste Disposal

    Objective: Neutralize and contain spills without secondary contamination.

    • Evacuation & PPE: If a powder spill occurs outside containment, evacuate the immediate area for 15 minutes to allow aerosols to settle. Don Level B/C PPE (PAPR, Tyvek suit, double gloves).

    • Containment: Do not sweep. Cover the powder with absorbent pads lightly dampened with water or 10% bleach to suppress dust.

    • Neutralization: Apply a 10% sodium hypochlorite (bleach) solution to the spill area. Allow a 20-minute contact time to ensure oxidative degradation of the active pharmaceutical ingredient (API).

    • Disposal: Collect all pads and contaminated PPE into a biohazard bag, seal it, and place it inside a rigid, clearly labeled hazardous waste container designated for "Toxic Organics / Neurotoxins."

    • Validation: Perform a final wipe of the area with 70% ethanol and dispose of the wipes in the same container.

    References

    • Title: Aminopyridines - Environmental Toxicology Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

    • Title: 4-Aminopyridine: Human Health Risk Assessment for Registration Review Source: Regulations.gov / U.S. EPA URL: [Link]

    • Title: 4-Aminopyridine Toxicity: a Case Report and Review of the Literature Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

    • Title: Assessment statement - 2-Pentanone, 4-methyl-, oxime Source: Australian Industrial Chemicals Introduction Scheme (AICIS) URL: [Link]

    Sources

    © Copyright 2026 BenchChem. All Rights Reserved.